1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

• CAS: 864948-68-5

Core Science & Biosynthesis

what are the properties of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

An In-Depth Technical Guide to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide: Synthesis, Properties, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a heterocyclic compound belonging to the versatile pyrazole class of molecules. The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] The addition of a carbohydrazide moiety at the C4 position introduces a key pharmacophore and a reactive handle for further chemical modification, suggesting significant potential in drug discovery.[2][3] This document delineates the structural and physicochemical properties of the title compound, proposes a detailed synthetic pathway with experimental protocols, and explores its inferred biological and pharmacological profile based on extensive literature on analogous structures. The guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the potential of pyrazole-carbohydrazide derivatives.

Introduction: The Pyrazole-Carbohydrazide Scaffold

The pyrazole ring system has garnered immense attention from the scientific community due to the wide spectrum of biological activities its derivatives possess.[4] This five-membered aromatic heterocycle is a cornerstone of modern pharmaceuticals, with prominent examples including the anti-inflammatory drug Celecoxib and the cannabinoid receptor antagonist Rimonabant.[2] The functionalization of the pyrazole core is a critical determinant of its therapeutic action.

The carbohydrazide functional group (-CONHNH₂) is a valuable pharmacophore in its own right and serves as a crucial building block for the synthesis of various heterocyclic systems.[2][5] When appended to a pyrazole ring, the resulting carbohydrazide derivatives exhibit a broad range of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[5][6][7] The specific biological activity is often dictated by the position of the carbohydrazide moiety on the pyrazole ring.[2] Substitution at the C4 position, as in 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, has been particularly associated with antinociceptive, antibacterial, and antiparasitic activities.[2][8] This guide focuses on elucidating the core properties and potential of this specific, yet representative, molecule.

Physicochemical and Structural Properties

The fundamental properties of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide are derived from its unique molecular architecture, combining the aromatic pyrazole core with the reactive hydrazide group.

Caption: Chemical structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Table 1: Core Properties of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Property	Value	Source
IUPAC Name	1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	-
Molecular Formula	C₇H₁₂N₄O	Calculated
Molecular Weight	168.19 g/mol	Calculated
CAS Number	Not assigned	-
Hydrogen Bond Donors	2 (from -NH-NH₂)	Calculated
Hydrogen Bond Acceptors	3 (from C=O and pyrazole N)	Calculated
Predicted LogP	~0.5 - 1.0	Estimated

Predicted Spectral Characteristics

• ¹H-NMR (DMSO-d₆, 300 MHz): Expected signals would include singlets for the two methyl groups (N-CH₃ and C-CH₃) likely in the δ 2.0-3.8 ppm range. The pyrazole ring proton (C₃-H) would appear as a singlet further downfield (δ ~6.0-8.0 ppm). The hydrazide protons (-NH and -NH₂) would present as broad, exchangeable singlets, typically at δ 4.0-5.0 ppm for the -NH₂ and δ 9.0-10.0 ppm for the -CONH-.[3]

• ¹³C-NMR (DMSO-d₆, 75 MHz): Signals for the two distinct methyl carbons would be observed in the aliphatic region. The pyrazole ring carbons would appear in the aromatic region (δ ~110-150 ppm), and the carbonyl carbon (C=O) would be the most deshielded, appearing at δ >160 ppm.

• IR (KBr, cm⁻¹): Key stretching vibrations would include N-H stretches for the hydrazide group (3200-3400 cm⁻¹), a strong C=O stretch for the amide carbonyl (1630-1680 cm⁻¹), and C=N/C=C stretches characteristic of the pyrazole ring (1400-1600 cm⁻¹).[3]

• Mass Spectrometry (ESI+): The molecular ion peak [M+H]⁺ would be expected at m/z = 169.11.

Synthesis and Characterization

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is most logically achieved via the hydrazinolysis of its corresponding carboxylic acid ester. This precursor, ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate, can be prepared from the core 1,5-dimethylpyrazole heterocycle.

Proposed Synthetic Workflow

The overall strategy involves building the substituted pyrazole ring and then introducing the carbohydrazide functionality.

Caption: Proposed synthetic pathway for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Detailed Experimental Protocol: Hydrazinolysis

This protocol describes the final, critical step in the synthesis, converting the stable ester precursor into the target carbohydrazide. The methodology is adapted from established procedures for similar pyrazole esters.[3][10]

Objective: To synthesize 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide from ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate.

Materials:

• Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq)

• Hydrazine hydrate (N₂H₄·H₂O, 5.0-10.0 eq)

• Ethanol (or Methanol), absolute

• Deionized water

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: A solution of ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1.0 eq) in absolute ethanol (10-15 mL per gram of ester) is prepared in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Hydrazine: Hydrazine hydrate (5.0-10.0 eq) is added dropwise to the stirred solution at room temperature. The large excess of hydrazine hydrate drives the reaction to completion.

• Reflux: The reaction mixture is heated to reflux (typically ~80°C for ethanol) and maintained at this temperature for 4-8 hours.

  • Causality Insight: Heating is necessary to overcome the activation energy for the nucleophilic acyl substitution reaction. Refluxing ensures a constant, controlled temperature. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting ester spot has been consumed.

• Workup and Isolation: After completion, the reaction mixture is cooled to room temperature and the volume is reduced under vacuum to remove the bulk of the ethanol. The resulting concentrate is poured into ice-cold water.

• Precipitation and Filtration: The target carbohydrazide, being less soluble in cold water, precipitates as a solid. The solid is collected by vacuum filtration and washed with copious amounts of cold water to remove excess hydrazine hydrate and other water-soluble impurities.

• Drying and Recrystallization: The collected solid is dried under vacuum. If necessary, it can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture to yield the final product as a crystalline solid.

Inferred Biological and Pharmacological Profile

While direct biological screening data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is sparse in the public domain, a robust profile can be inferred from the extensive research on its structural class. The pyrazole-4-carbohydrazide scaffold is a known "pharmacologically active" template.

• Antimicrobial and Antiparasitic Activity: A significant body of research demonstrates that 1H-pyrazole-4-carbohydrazide derivatives possess potent antimicrobial and antiparasitic properties.[2] For instance, derivatives have shown marked leishmanicidal activity against L. amazonensis and antimalarial potential through the inhibition of Plasmodium falciparum cysteine protease.[2][5] The specific substituents on the pyrazole ring and the hydrazide nitrogen are crucial for modulating this activity.

• Anti-inflammatory and Analgesic Potential: Pyrazole derivatives are famous for their anti-inflammatory effects (e.g., Celecoxib, a COX-2 inhibitor). Hydrazone derivatives of pyrazoles have been specifically designed as potent COX-1/2 and 5-LOX inhibitors.[6] The 4-carbohydrazide moiety can serve as a precursor to such hydrazones, making the title compound a valuable intermediate for developing novel anti-inflammatory agents.

• Anticancer Activity: While C5-carbohydrazide pyrazoles are more commonly associated with anticancer activity, some C4-derivatives and related pyrazoles have also been investigated.[2][7] Pyrazole carbohydrazides have been shown to suppress the growth of A549 lung cancer cells, often by inducing apoptosis or autophagy.[7]

• Anticonvulsant Properties: Certain pyrazole-4-carbohydrazide derivatives have demonstrated significant anticonvulsant effects in standard preclinical models, such as the pentylenetetrazole (PTZ) and maximal electroshock seizure (MES) tests.[5]

Applications in Drug Discovery and Development

Beyond its intrinsic (inferred) biological activities, 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a highly valuable intermediate for scaffold diversification in drug discovery programs. The terminal -NH₂ group of the hydrazide is a potent nucleophile, enabling a wide range of chemical transformations.

Caption: Role as a versatile synthetic intermediate in medicinal chemistry.

This reactivity allows chemists to rapidly generate large libraries of more complex molecules. For example:

• Condensation with aldehydes and ketones yields Schiff bases (hydrazones), a class of compounds with their own extensive biological activities.[11]

• Cyclization reactions with reagents like carbon disulfide or orthoesters can be used to construct other five-membered heterocycles (e.g., thiadiazoles, triazoles) fused or linked to the pyrazole core.

• Acylation with various acyl chlorides or carboxylic acids can produce N-acylhydrazides, allowing for fine-tuning of physicochemical properties like lipophilicity and solubility.

Conclusion and Future Perspectives

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide represents a molecule of significant interest for chemical and pharmaceutical research. While it belongs to a well-studied class, its specific properties and full potential remain to be explicitly characterized. Based on a solid foundation of literature for analogous compounds, it is predicted to possess a favorable profile for development as an antimicrobial, anti-inflammatory, or CNS-active agent.

Future research should focus on the following areas:

• Definitive Synthesis and Characterization: Execution of the proposed synthetic route and full spectral characterization (NMR, IR, MS, and elemental analysis) to provide a definitive reference for this compound.

• In Vitro Biological Screening: Systematic screening against a panel of microbial strains (bacterial and fungal), cancer cell lines, and key enzymes (e.g., COX-1/2, MAO) to validate the inferred biological activities.

• Library Synthesis: Utilization of the compound as a core building block to synthesize a focused library of derivatives (e.g., hydrazones, triazoles) for structure-activity relationship (SAR) studies.

By pursuing these avenues, the scientific community can fully unlock the therapeutic potential of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and its derivatives, contributing to the development of next-generation therapeutics.

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An In-depth Technical Guide to the Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

This guide provides a comprehensive technical overview for the synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a key building block in medicinal chemistry and drug development. The methodologies detailed herein are curated to provide researchers, scientists, and drug development professionals with a robust framework for the efficient and reliable production of this target molecule. This document emphasizes the underlying chemical principles, provides detailed experimental protocols, and addresses potential challenges, ensuring a thorough understanding of the synthetic process.

Introduction

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a member of the pyrazole class of heterocyclic compounds, which are integral to many biologically active molecules. The unique arrangement of nitrogen atoms in the pyrazole ring imparts specific electronic and steric properties, making it a privileged scaffold in the design of therapeutic agents. This carbohydrazide derivative serves as a versatile precursor for the synthesis of more complex molecules, including potential anti-inflammatory, antimicrobial, and antitumor agents.[1] The synthesis of this compound is typically approached in a two-step sequence: the formation of the pyrazole ring system with the desired substituents, followed by the conversion of a carboxylic acid ester to the corresponding hydrazide.

Synthetic Strategy Overview

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is most effectively achieved through a two-stage process. The first stage involves the construction of the 1,5-dimethyl-1H-pyrazole-4-carboxylate core via a cyclocondensation reaction. The second stage is the subsequent hydrazinolysis of the ester to yield the final carbohydrazide product.

Caption: Overall synthetic workflow.

Part 1: Synthesis of Ethyl 1,5-Dimethyl-1H-pyrazole-4-carboxylate

The cornerstone of this synthesis is the regioselective formation of the 1,5-disubstituted pyrazole ring. This is typically achieved by the reaction of a 1,3-dicarbonyl compound or a synthetic equivalent with methylhydrazine.[2] The regioselectivity of the cyclization is governed by the differential reactivity of the carbonyl groups in the 1,3-dicarbonyl precursor.

A reliable method for the synthesis of the key intermediate, ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate, involves a three-step sequence starting from readily available ethyl acetoacetate. This approach is adapted from established procedures for the synthesis of related pyrazole-4-carboxylic acid derivatives.[3]

Reaction Pathway

Caption: Synthesis of the pyrazole ester intermediate.

Detailed Experimental Protocol

Step 1a: Synthesis of Ethyl 2-(ethoxymethylene)-3-oxobutanoate

This step involves the reaction of ethyl acetoacetate with triethyl orthoformate in the presence of acetic anhydride. The acetic anhydride acts as a water scavenger, driving the reaction to completion.

• To a stirred mixture of ethyl acetoacetate (130 g, 1.0 mol) and triethyl orthoformate (177 g, 1.2 mol), slowly add acetic anhydride (122 g, 1.2 mol) at room temperature.

• Heat the reaction mixture to 120-130 °C and maintain this temperature for 2 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Remove the volatile by-products by distillation under reduced pressure to obtain the crude ethyl 2-(ethoxymethylene)-3-oxobutanoate. This intermediate is often used in the next step without further purification.

Step 1b: Synthesis of Ethyl 1,5-Dimethyl-1H-pyrazole-4-carboxylate

The crude enol ether from the previous step is then reacted with methylhydrazine to form the pyrazole ring.

• Dissolve the crude ethyl 2-(ethoxymethylene)-3-oxobutanoate (186 g, assuming 1.0 mol) in a suitable solvent such as ethanol (500 mL).

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of methylhydrazine (46 g, 1.0 mol) in ethanol (100 mL) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.[4]

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent under reduced pressure.

• The residue can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., ethanol/water) to yield ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate as a solid.

Data Summary

Parameter	Step 1a	Step 1b
Key Reagents	Ethyl acetoacetate, Triethyl orthoformate, Acetic anhydride	Ethyl 2-(ethoxymethylene)-3-oxobutanoate, Methylhydrazine
Solvent	None	Ethanol
Temperature	120-130 °C	0 °C to Room Temperature
Reaction Time	2 hours	12-16 hours
Typical Yield	>90% (crude)	60-75%

Part 2: Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

The final step in the synthesis is the conversion of the ethyl ester to the desired carbohydrazide via hydrazinolysis. This is a nucleophilic acyl substitution reaction where hydrazine acts as the nucleophile.

Reaction Pathway

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An In-depth Technical Guide to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide: Synthesis, Characterization, and Therapeutic Potential

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous approved pharmaceuticals.[1] When coupled with the versatile carbohydrazide moiety—a known pharmacophore—the resulting derivatives present a compelling landscape for drug discovery.[2] This guide provides a comprehensive technical overview of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a specific derivative with significant, albeit underexplored, potential. While a dedicated CAS number for this compound is not readily found in major chemical databases, this document constructs a robust profile based on established synthetic routes for analogous structures and the well-documented biological activities of related pyrazole-carbohydrazides. We will delve into its logical synthesis, detailed characterization protocols, and its prospective applications in modern therapeutics, offering a foundational resource for researchers poised to investigate this promising molecule.

Introduction: The Strategic Fusion of Pyrazole and Carbohydrazide

The pyrazole ring system is a "privileged scaffold" in drug development, prized for its metabolic stability and its ability to engage in a wide array of intermolecular interactions with biological targets.[3] Its presence in drugs like the anti-inflammatory Celecoxib and the anti-obesity agent Rimonabant underscores its therapeutic versatility.[1][2] The carbohydrazide functional group (-CONHNH2) is equally significant, serving as a critical building block for various heterocyclic systems and a key feature in many biologically active compounds, including the anti-tubercular drug Isoniazid.[4]

The strategic combination of these two moieties in the form of pyrazole-4-carbohydrazides has yielded compounds with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, analgesic, and anticonvulsant properties.[2][3] This guide focuses specifically on the 1,5-dimethyl substituted variant at the 4-position, aiming to provide the scientific community with a detailed, actionable framework for its synthesis, analysis, and biological evaluation.

Molecular Profile and Physicochemical Properties

The fundamental identity of a chemical compound is rooted in its structure and resulting physical properties. Below is the profile for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Identifier	Value	Source
IUPAC Name	1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	Systematic
Molecular Formula	C₆H₁₀N₄O	Calculated
Molecular Weight	154.17 g/mol	Calculated
CAS Number	Not Assigned	-

Note: The absence of an assigned CAS number suggests this compound may be a novel or less-common research chemical, highlighting an opportunity for new investigations.

Synthesis and Purification: A Logic-Driven Protocol

The most chemically sound and efficient pathway to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is through the hydrazinolysis of its corresponding carboxylic acid ester. This multi-step synthesis begins with the formation of the core pyrazole ring system.

Synthetic Workflow Overview

The synthesis can be logically broken down into two primary stages:

• Formation of the Precursor: Synthesis of Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate.

• Final Hydrazinolysis: Conversion of the ester to the target carbohydrazide.

Caption: Synthetic pathway for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Detailed Experimental Protocol

Part A: Synthesis of Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (Precursor)

This precursor can be synthesized via several established methods for pyrazole formation.[5][6] A common route involves the reaction of a β-ketoester equivalent with methylhydrazine.

• Reaction Setup: To a solution of ethyl 2-(ethoxymethylene)-3-oxobutanoate (1 equivalent) in ethanol, add methylhydrazine (1.1 equivalents) dropwise at room temperature.

• Reaction Execution: Stir the mixture at reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting residue can be purified by column chromatography on silica gel to yield the pure ester.

Part B: Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (Target Compound)

This step follows standard procedures for converting esters to hydrazides.[4]

• Reaction Setup: In a round-bottom flask, dissolve Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1 equivalent) in absolute ethanol.

• Addition of Hydrazine: Add an excess of hydrazine hydrate (5-10 equivalents) to the solution. The large excess drives the reaction to completion.

• Reaction Execution: Heat the mixture to reflux and maintain for 8-12 hours, monitoring by TLC until the starting ester is consumed.

• Work-up and Purification: Cool the reaction mixture in an ice bath. The product will often precipitate as a white solid. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield the final product, 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or methanol.

Structural Elucidation and Analytical Characterization

Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic methods is employed for unambiguous structural characterization.[1][7][8]

Technique	Expected Observations
¹H NMR	- Singlet for the C3-H proton of the pyrazole ring (~7.5-8.0 ppm).- Singlet for the N-CH₃ protons (~3.7-4.0 ppm).- Singlet for the C5-CH₃ protons (~2.4-2.6 ppm).- Broad singlet for the -NH₂ protons (~4.0-5.0 ppm).- Singlet for the -CONH- proton (~9.0-10.0 ppm).
¹³C NMR	- Signal for the C=O of the carbohydrazide (~160-170 ppm).- Signals for the pyrazole ring carbons (C3, C4, C5).- Signals for the two methyl carbons (N-CH₃ and C5-CH₃).
IR Spectroscopy (cm⁻¹)	- N-H stretching of the hydrazide group (~3200-3400 cm⁻¹).- C=O stretching of the amide I band (~1640-1680 cm⁻¹).- N-H bending of the amide II band (~1520-1570 cm⁻¹).- C=N and C=C stretching of the pyrazole ring (~1400-1600 cm⁻¹).
Mass Spectrometry	- A molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the calculated molecular weight (154.17).

Potential Pharmacological Applications and Mechanistic Insights

The broad biological activity of pyrazole-carbohydrazide derivatives suggests that 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a strong candidate for screening in several therapeutic areas.

• Anticancer Activity: Many pyrazole-carbohydrazides have demonstrated potent cytotoxic effects against various cancer cell lines, such as A549 (lung carcinoma).[3] The mechanism often involves the induction of apoptosis or autophagy.

• Anti-inflammatory Effects: The pyrazole scaffold is central to several non-steroidal anti-inflammatory drugs (NSAIDs). Novel derivatives are often evaluated for their ability to inhibit key inflammatory mediators.[3]

• Antimicrobial Properties: The carbohydrazide moiety is present in several antimicrobial agents. Derivatives have shown activity against bacterial and fungal pathogens.[3]

Hypothetical Signaling Pathway: Targeting Pro-Survival Pathways in Cancer

Based on literature for structurally related pyrazoles, a plausible mechanism of anticancer action could involve the inhibition of key pro-survival signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

Caption: Potential inhibition of the PI3K/Akt pathway by the title compound.

Protocol for In Vitro Biological Evaluation: Cytotoxicity Assessment

To assess the potential anticancer activity, a standard MTT assay can be employed to measure the compound's effect on cell viability.

MTT Assay Protocol

• Cell Seeding: Seed cancer cells (e.g., A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in culture medium. Replace the existing medium with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide stands as a molecule of significant interest at the intersection of two pharmacologically validated scaffolds. This guide has outlined a robust and logical framework for its synthesis, characterization, and preliminary biological evaluation. The absence of extensive prior art presents a unique opportunity for novel discoveries. Future research should focus on the scale-up of the proposed synthesis, comprehensive screening across various disease models, and structure-activity relationship (SAR) studies to optimize its therapeutic potential. The insights provided herein are intended to serve as a catalyst for such investigations, empowering researchers to explore the full potential of this promising compound.

References

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• Current status of pyrazole and its biological activities. (n.d.). National Center for Biotechnology Information. [Link]

• Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. (2014). Beilstein Journal of Organic Chemistry. [Link]

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• Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. (n.d.). Scribd. [Link]

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molecular weight of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

An In-Depth Technical Guide to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Authored by: A Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a heterocyclic compound of interest in contemporary drug discovery and development. The guide is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of its fundamental properties, synthesis, characterization, and potential therapeutic applications. The information herein is synthesized from established chemical literature and databases, ensuring a high degree of scientific integrity and practical relevance.

Core Molecular Attributes

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a derivative of pyrazole, a five-membered heterocyclic diamine with a broad range of pharmacological activities.[1][2] The presence of the carbohydrazide moiety at the 4-position and methyl groups at the 1 and 5-positions of the pyrazole ring confers specific physicochemical properties that are crucial for its biological activity and drug-likeness.

Molecular Identity and Physicochemical Properties

A precise understanding of the molecular weight and related properties is fundamental for all experimental work, from reaction stoichiometry to analytical characterization and formulation.

Property	Value	Source
IUPAC Name	1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	-
Molecular Formula	C₆H₁₀N₄O	Calculated
Molecular Weight	154.17 g/mol	Calculated
Exact Mass	154.08546096	[3]
CAS Number	864948-68-5	[3]
Canonical SMILES	CC1=C(C=NN1C)C(=O)NN	[3]
Hydrogen Bond Donor Count	2	[3]
Hydrogen Bond Acceptor Count	3	[3]
Rotatable Bond Count	1	[3]
Topological Polar Surface Area (TPSA)	72.94 Ų	[3]
XLogP3	-0.8	[3]

These properties are critical for predicting the compound's solubility, permeability, and potential for oral bioavailability, key considerations in the early stages of drug development.

Synthesis Pathway and Rationale

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide typically proceeds from a corresponding carboxylic acid or ester precursor. The following is a generalized, yet robust, protocol based on established methods for analogous pyrazole carbohydrazide derivatives.[4][5]

Conceptual Synthesis Workflow

The synthesis can be conceptualized as a two-stage process: first, the formation of the pyrazole core, and second, the elaboration of the carbohydrazide functional group.

Caption: A generalized workflow for the synthesis of pyrazole carbohydrazides.

Detailed Experimental Protocol: Synthesis from Ethyl 1,5-Dimethyl-1H-pyrazole-4-carboxylate

This protocol outlines the conversion of the ethyl ester to the final carbohydrazide. The choice of an ester as the starting material is strategic, as it provides a stable and readily available precursor.

Materials:

• Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1 equivalent) in absolute ethanol (approximately 10 mL per gram of ester).

• Addition of Hydrazine Hydrate: While stirring, add an excess of hydrazine hydrate (typically 3-5 equivalents) dropwise to the solution at room temperature. The use of excess hydrazine hydrate drives the reaction to completion.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 80°C) with continuous stirring.

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexane. The disappearance of the starting ester spot indicates the completion of the reaction. This typically takes 4-8 hours.

• Product Isolation: After the reaction is complete, cool the flask to room temperature and then place it in an ice bath to facilitate the precipitation of the product.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted hydrazine hydrate and other impurities.

• Drying: Dry the resulting white solid under vacuum to obtain the pure 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Rationale for Experimental Choices:

• Ethanol as Solvent: Ethanol is an excellent solvent for both the starting ester and the hydrazine hydrate, and its boiling point is suitable for reflux conditions.

• Excess Hydrazine Hydrate: This ensures the complete conversion of the ester to the hydrazide, maximizing the yield.

• Reflux Conditions: The elevated temperature accelerates the rate of the nucleophilic acyl substitution reaction.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and chromatographic methods should be employed.

Spectroscopic and Chromatographic Methods

Caption: Key analytical techniques for the characterization of the target compound.

Expected Analytical Data:

• ¹H NMR: Resonances corresponding to the two methyl groups, the pyrazole ring proton, and the protons of the hydrazide group (-CONHNH₂) would be expected.

• ¹³C NMR: Signals for the carbons of the pyrazole ring, the two methyl groups, and the carbonyl carbon of the hydrazide.

• Mass Spectrometry (ESI-MS): A prominent peak at m/z = 155.09 [M+H]⁺ would confirm the molecular weight.

• IR Spectroscopy: Characteristic absorption bands for N-H stretching (hydrazide), C=O stretching (carbonyl), and C=N stretching (pyrazole ring) would be observed.

• HPLC: A single major peak would indicate a high degree of purity.

Applications in Drug Development

The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs.[2] Pyrazole-carbohydrazide derivatives, in particular, have demonstrated a wide array of biological activities.

Therapeutic Potential

Research into pyrazole-carbohydrazide derivatives has revealed their potential as:

• Anticancer Agents: Certain derivatives have shown the ability to inhibit the proliferation of cancer cell lines.[1][6][7]

• Antimicrobial Agents: These compounds have exhibited activity against various bacterial and parasitic pathogens.[1][7]

• Anti-inflammatory and Analgesic Agents: The pyrazole core is present in several non-steroidal anti-inflammatory drugs (NSAIDs), and carbohydrazide derivatives have also shown antinociceptive properties.[1]

• Antitubercular Agents: Recent studies have explored pyrazole-based carbohydrazides as potential treatments for drug-resistant tuberculosis.[8]

The specific substitution pattern of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide makes it an attractive candidate for further investigation and derivatization in these therapeutic areas. Its physicochemical properties, such as a low molecular weight and a balance of hydrogen bond donors and acceptors, are favorable for drug-likeness.

Conclusion

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a compound with significant potential in the field of medicinal chemistry. This guide has provided a detailed overview of its core molecular attributes, a practical synthesis protocol, and a summary of its analytical characterization and potential applications. The information presented here serves as a valuable resource for researchers and scientists engaged in the design and development of novel therapeutic agents based on the pyrazole scaffold.

References

• de Oliveira, R. et al. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Pharmaceuticals, 5(3), 316-334. [Link]

• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 148. [Link]

• PubChem. 1,5-dimethyl-1H-pyrazole-4-carbaldehyde. [Link]

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• El-Metwaly, N. et al. (2023). Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. ChemRxiv. [Link]

• Google Patents.

• Bautista-Hernández, C. I. et al. (2021). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 26(17), 5345. [Link]

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An In-depth Technical Guide to the Discovery and History of Pyrazole-4-Carbohydrazide Derivatives

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the discovery, history, synthesis, and therapeutic applications of pyrazole-4-carbohydrazide derivatives. The pyrazole nucleus, a cornerstone in heterocyclic chemistry, has a rich history in medicinal chemistry, with early derivatives like antipyrine being among the first synthetic drugs.[1] The strategic incorporation of a carbohydrazide moiety at the 4-position of the pyrazole ring has unlocked a vast chemical space, leading to the development of compounds with a broad spectrum of biological activities. This guide will delve into the synthetic methodologies for creating these derivatives, explore their diverse pharmacological profiles, and elucidate the underlying mechanisms of action. We will also present key structure-activity relationships and provide detailed experimental protocols to offer a practical resource for researchers, scientists, and professionals in drug development.

The Genesis of a Privileged Scaffold: A Historical Perspective

The story of pyrazole-4-carbohydrazide derivatives is rooted in the independent yet converging histories of the pyrazole ring and the carbohydrazide functional group.

The Pyrazole Core: From Discovery to Pharmaceutical Prominence

The pyrazole ring system was first described in the late 19th century.[2][3] However, its therapeutic potential was not realized until the discovery of antipyrine in 1887, one of the first synthetic organic compounds to be widely used as a drug for its antipyretic, analgesic, and anti-inflammatory properties.[1] This seminal discovery spurred further exploration of pyrazole-containing molecules, leading to the development of other notable drugs like dipyrone.[1] The inherent stability of the pyrazole ring and its ability to participate in various biological interactions have cemented its status as a "privileged scaffold" in medicinal chemistry. Pyrazole derivatives have found applications as non-steroidal anti-inflammatory drugs (NSAIDs), antimicrobial agents, and even in the development of targeted therapies.[4]

The Carbohydrazide Moiety: A Versatile Pharmacophore

Hydrazides and their derivatives, including carbohydrazides, are recognized as crucial building blocks in the synthesis of a wide array of heterocyclic compounds.[1] The carbohydrazide functional group is a key pharmacophore in numerous therapeutically active substances.[1] A notable example is isoniazid (pyridine-4-carbohydrazide), a cornerstone in the treatment of tuberculosis.[5][6] The ability of the carbohydrazide moiety to form hydrogen bonds and coordinate with metal ions contributes to its versatile biological activity.

The Convergence: Emergence of Pyrazole-4-Carbohydrazides

The deliberate fusion of the pyrazole and carbohydrazide moieties at the 4-position of the pyrazole ring represents a strategic approach in drug design. This combination creates a unique molecular architecture with the potential for diverse biological activities, including antinociceptive, antibacterial, and antiparasitic effects.[1][7] The carbohydrazide group at the C-4 position appears to be a critical determinant of the pharmacological profile of these derivatives.[1]

Synthetic Strategies and Methodologies

The synthesis of pyrazole-4-carbohydrazide derivatives typically involves a multi-step process, beginning with the construction of the core pyrazole ring, followed by the introduction and modification of the carbohydrazide side chain.

Construction of the Pyrazole Ring

A prevalent and versatile method for synthesizing substituted pyrazoles is the cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[3] This reaction, first described by Knorr in 1883, allows for the regioselective synthesis of a wide range of pyrazole analogues.[3]

Experimental Protocol: Synthesis of a 1,3,5-Trisubstituted Pyrazole

Objective: To synthesize a 1,3,5-trisubstituted pyrazole via cyclocondensation of an α,β-ethylenic ketone with a hydrazine derivative.

Materials:

• α,β-ethylenic ketone (1.0 eq)

• p-(4-(tert-butyl)phenyl)hydrazine (1.2 eq)

• Copper triflate (Cu(OTf)₂) (catalyst)

• 1-butyl-3-methylimidazolium hexafluorophosphate ([bmim][PF₆]) (catalyst)

• Acetic acid (solvent)

• Iodine (oxidizing agent)

Procedure:

• To a solution of the α,β-ethylenic ketone in acetic acid, add p-(4-(tert-butyl)phenyl)hydrazine, copper triflate, and 1-butyl-3-methylimidazolium hexafluorophosphate.[2]

• Add iodine to the reaction mixture.[3]

• Reflux the mixture for the appropriate time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1,3,5-trisubstituted pyrazole.

Introduction of the Carbohydrazide Moiety

Once the pyrazole core with a suitable functional group at the 4-position (e.g., a carboxylic acid or ester) is synthesized, the carbohydrazide moiety can be introduced. A common method involves the reaction of a pyrazole-4-carboxylic acid ethyl ester with hydrazine hydrate.[5] However, direct conversion can sometimes be challenging.[5] An alternative and often more efficient route is the reaction of a pyrazolo[3,4-d]1,3-oxazin-4(1H)-one derivative with hydrazine hydrate, which typically affords the desired pyrazole-4-carbohydrazide in good yields.[5][8]

Experimental Protocol: Synthesis of a Pyrazole-4-Carbohydrazide Derivative

Objective: To synthesize a pyrazole-4-carbohydrazide derivative from a pyrazolo-oxazinone precursor.

Materials:

• 1-methyl- or 1-phenyl-6-phenylpyrazolo[3,4-d]1,3-oxazin-4(1H)-one derivative (1.0 eq)

• Hydrazine hydrate (excess)

• Ethanol (solvent)

Procedure:

• Dissolve the pyrazolo-oxazinone derivative in ethanol.

• Add an excess of hydrazine hydrate to the solution.

• Reflux the reaction mixture for several hours, monitoring its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration.

• If the product does not precipitate, concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent to yield the pure pyrazole-4-carbohydrazide.[5][8]

Synthetic Pathway Visualization

Caption: General synthetic scheme for pyrazole-4-carbohydrazide derivatives.

A Spectrum of Therapeutic Applications

Pyrazole-4-carbohydrazide derivatives have demonstrated a remarkable range of biological activities, making them attractive candidates for drug discovery programs.

Antimicrobial and Antitubercular Activity

The emergence of drug-resistant microbial strains necessitates the development of novel antimicrobial agents. Pyrazole-4-carbohydrazide derivatives have shown promise in this area.[1] Notably, the combination of the pyrazole scaffold with the pyridine-4-carbohydrazide moiety, reminiscent of isoniazid, has been explored for its potential against Mycobacterium tuberculosis (Mtb).[6][9] Some of these hybrid molecules have exhibited potent anti-mycobacterial activity, with Minimum Inhibitory Concentrations (MICs) in the sub-micromolar range.[6][9] The proposed mechanism of action for some of these derivatives involves the inhibition of the enoyl acyl carrier protein reductase (InhA), a key enzyme in the biosynthesis of the Mtb cell wall.[6]

Anticancer Activity

Several pyrazole-4-carbohydrazide derivatives have been investigated for their potential as anticancer agents. For instance, salicylaldehyde-pyrazole-carbohydrazide derivatives have been shown to inhibit the proliferation of A549 lung cancer cells by inducing apoptosis.[1][7] Other derivatives, particularly those incorporating an indole moiety, have been identified as tubulin polymerization inhibitors, leading to mitotic catastrophe in cancer cells.[10]

Anti-inflammatory and Analgesic Activity

Building on the legacy of early pyrazole-based drugs, modern derivatives continue to be explored for their anti-inflammatory and analgesic properties. The 4-dimethylaminephenyl derivative of 1H-pyrazole-4-carbohydrazide has demonstrated antinociceptive activity significantly more potent than dipyrone.[1]

Other Biological Activities

The therapeutic potential of pyrazole-4-carbohydrazide derivatives extends beyond the aforementioned areas. Various derivatives have been reported to possess anticonvulsant, antiparasitic (including antimalarial and leishmanicidal), and herbicidal activities.[1][7][11]

Tabulated Summary of Biological Activities

Derivative Class	Therapeutic Area	Target/Mechanism of Action	Quantitative Data (Example)	Reference
Pyrazole-pyridine-4-carbohydrazides	Antitubercular	InhA inhibition	MIC: 0.125 µg/mL against Mtb H₃₇Rv	[6][9]
Salicylaldehyde-pyrazole-carbohydrazides	Anticancer	Induction of apoptosis in A549 cells	Potent growth inhibitors	[1][7]
Indole-containing pyrazole-carbohydrazides	Anticancer	Tubulin polymerization inhibition	Notable antiproliferation efficacy	[10]
4-dimethylaminephenyl-1H-pyrazole-4-carbohydrazide	Analgesic	Not specified	ED₅₀: 1.41 mg/Kg	[1]
1H-pyrazole-4-carbohydrazides	Antileishmanial	Not specified	Active against L. amazonensis	[2]

Mechanism of Action: A Closer Look at Anticancer Activity

The anticancer effects of certain pyrazole-4-carbohydrazide derivatives are often linked to their ability to induce programmed cell death, or apoptosis. This process is tightly regulated by a complex network of signaling pathways. Some derivatives have been shown to trigger the intrinsic apoptotic pathway.

Caption: Simplified intrinsic apoptosis pathway induced by some pyrazole-4-carbohydrazide derivatives.

Conclusion and Future Directions

The journey of pyrazole-4-carbohydrazide derivatives from their conceptual origins to their current status as promising therapeutic leads is a testament to the power of medicinal chemistry. The strategic combination of the pyrazole core and the carbohydrazide moiety has yielded a diverse array of molecules with significant biological potential. The synthetic versatility of this scaffold allows for extensive structural modifications, enabling the fine-tuning of their pharmacological properties.

Future research in this area will likely focus on several key aspects:

• Rational Drug Design: Employing computational tools to design derivatives with enhanced potency and selectivity for specific biological targets.

• Exploration of New Therapeutic Areas: Investigating the potential of these derivatives in treating a wider range of diseases.

• Elucidation of Mechanisms of Action: Conducting in-depth studies to fully understand how these compounds exert their biological effects at the molecular level.

• Preclinical and Clinical Development: Advancing the most promising candidates through the drug development pipeline.

The rich history and demonstrated potential of pyrazole-4-carbohydrazide derivatives suggest that they will continue to be a fertile ground for the discovery of new and effective therapeutic agents.

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Spectroscopic Analysis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide: A Technical Overview

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural scaffold, featuring a pyrazole ring substituted with a carbohydrazide moiety, represents a versatile pharmacophore with potential applications in the design of novel therapeutic agents. A thorough understanding of its molecular structure and electronic properties is paramount for elucidating its mechanism of action, predicting its biological activity, and guiding further derivatization efforts. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the comprehensive characterization of this molecule.

This technical guide provides a detailed analysis of the expected spectroscopic data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. While a complete set of publicly available, experimentally verified spectra for this specific molecule is not readily accessible, this guide will leverage established principles of spectroscopy and data from closely related analogs to provide a robust and scientifically grounded interpretation of its anticipated spectral features. This approach is designed to offer valuable insights for researchers working with this compound or similar chemical entities.

Molecular Structure and Key Functional Groups

To fully appreciate the spectroscopic data, it is essential to first consider the molecular structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Molecular Structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Caption: Chemical structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

The key structural features that will dominate the spectroscopic signatures are:

• The Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms.

• Two Methyl Groups: One attached to the N1 position of the pyrazole ring and the other at the C5 position.

• The Carbohydrazide Moiety: A -C(=O)NHNH₂ group attached to the C4 position of the pyrazole ring. This group contains a carbonyl (C=O) function and two types of N-H bonds (amide and hydrazine).

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to provide key information about the number and chemical environment of the protons in the molecule. The predicted chemical shifts (in ppm, relative to TMS) are as follows:

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Rationale
Pyrazole C3-H	~7.5 - 8.0	Singlet	The lone proton on the pyrazole ring is expected to be deshielded due to the aromatic nature of the ring and the electron-withdrawing effect of the adjacent nitrogen and the carbohydrazide group.
N1-CH₃	~3.8 - 4.2	Singlet	The methyl group attached to the nitrogen atom of the pyrazole ring will be deshielded compared to a typical C-CH₃ group due to the electronegativity of the nitrogen.
C5-CH₃	~2.4 - 2.8	Singlet	This methyl group, being attached to a carbon atom of the aromatic ring, will appear at a characteristic chemical shift for an aryl methyl group.
-NH-	~9.0 - 10.0	Singlet (broad)	The amide proton is typically deshielded and often appears as a broad singlet due to quadrupole broadening and potential hydrogen bonding.
-NH₂	~4.5 - 5.5	Singlet (broad)	The terminal hydrazine protons are generally more shielded than the amide proton and also tend to be broad.

Experimental Workflow for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for data acquisition.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Integrate the signals to determine the relative number of protons and analyze the chemical shifts and coupling patterns to assign the peaks to the corresponding protons in the molecule.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will reveal the number of unique carbon environments in the molecule.

Carbon(s)	Predicted Chemical Shift (ppm)	Rationale
C=O (Carbohydrazide)	~160 - 170	The carbonyl carbon of the hydrazide is expected in this region, characteristic of amide-like carbonyls.
C5 (Pyrazole)	~145 - 155	The carbon atom bearing the methyl group is expected to be downfield due to its position in the aromatic ring and substitution.
C3 (Pyrazole)	~135 - 145	The carbon atom attached to the proton will also be in the aromatic region.
C4 (Pyrazole)	~110 - 120	The carbon atom attached to the carbohydrazide group will be influenced by both the ring and the substituent.
N1-CH₃	~35 - 45	The methyl carbon attached to the nitrogen will be in the typical range for N-alkyl groups.
C5-CH₃	~10 - 20	The methyl carbon attached to the pyrazole ring will be in the upfield region, characteristic of alkyl groups on an aromatic ring.

Predicted Infrared (IR) Spectral Data

The IR spectrum is particularly useful for identifying the key functional groups present in the molecule based on their vibrational frequencies.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
N-H (Amide & Hydrazine)	3200 - 3400	Medium-Strong	Stretching vibrations of the N-H bonds in the carbohydrazide moiety. The presence of two bands is expected due to the symmetric and asymmetric stretching of the -NH₂ group.
C-H (Aromatic)	3000 - 3100	Medium-Weak	Stretching vibration of the C-H bond on the pyrazole ring.
C-H (Alkyl)	2850 - 3000	Medium	Stretching vibrations of the C-H bonds in the two methyl groups.
C=O (Amide I)	1650 - 1680	Strong	Stretching vibration of the carbonyl group in the carbohydrazide. This is a very characteristic and intense band.
N-H (Amide II)	1510 - 1550	Medium-Strong	Bending vibration of the N-H bond in the amide part of the carbohydrazide.
C=N & C=C (Pyrazole Ring)	1400 - 1600	Medium-Strong	Stretching vibrations of the double bonds within the aromatic pyrazole ring.

Experimental Protocol for FT-IR Spectroscopy:

• Sample Preparation: Prepare the sample using either the KBr pellet method (by grinding a small amount of the compound with dry KBr and pressing it into a transparent disk) or as a mull (by grinding the sample with Nujol). For solution-state spectra, dissolve the compound in a suitable solvent that has minimal IR absorption in the regions of interest.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming its identity.

• Molecular Ion Peak (M⁺): The mass spectrum, likely obtained using Electron Ionization (EI) or Electrospray Ionization (ESI), should show a prominent molecular ion peak corresponding to the molecular weight of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (C₆H₁₀N₄O), which is approximately 154.17 g/mol .

• Key Fragmentation Patterns: Fragmentation of the molecular ion is expected to occur at the weakest bonds. Common fragmentation pathways would likely involve:

  • Loss of the -NHNH₂ group.

  • Cleavage of the C-C bond between the pyrazole ring and the carbonyl group.

  • Loss of the entire carbohydrazide side chain.

Illustrative Fragmentation Pathway

Caption: A simplified representation of a potential fragmentation pathway for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in mass spectrometry.

Conclusion

The spectroscopic characterization of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is crucial for its application in scientific research and drug development. This technical guide, by integrating fundamental spectroscopic principles with data from analogous structures, provides a comprehensive prediction of its ¹H NMR, ¹³C NMR, IR, and MS spectra. These predicted data serve as a valuable reference for researchers in the synthesis, identification, and further investigation of this and related pyrazole derivatives. The experimental protocols outlined herein provide a framework for obtaining high-quality spectral data, which is essential for unambiguous structure elucidation and the advancement of medicinal chemistry.

References

Due to the absence of a specific publication detailing the complete experimental spectroscopic data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a formal reference list with URLs cannot be provided at this time. The interpretations and predictions in this guide are based on established principles of organic spectroscopy as found in standard chemistry textbooks and databases.

An In-depth Technical Guide to the Solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing the solubility of this heterocyclic compound, outlines detailed experimental protocols for its assessment, and offers insights into the interpretation of solubility data. While specific quantitative solubility data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is not extensively available in public literature, this guide equips researchers with the necessary tools to generate this critical information, ensuring scientific integrity and advancing research and development.

Introduction to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a bifunctional molecule incorporating a dimethylpyrazole ring and a carbohydrazide moiety. The pyrazole core is a common scaffold in medicinal chemistry, often associated with a range of biological activities. The carbohydrazide group, a derivative of hydrazine, introduces potential for hydrogen bonding and can act as a precursor for the synthesis of other heterocyclic systems. Understanding the solubility of this compound is a critical first step in its development as a potential therapeutic agent or as an intermediate in organic synthesis, as solubility profoundly impacts bioavailability, formulation, and reaction kinetics.

The structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, with both a relatively nonpolar dimethylpyrazole ring and a polar carbohydrazide group, suggests a nuanced solubility profile that will be highly dependent on the choice of solvent.

Theoretical Considerations: Predicting Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility. The polarity of both the solute (1,5-Dimethyl-1H-pyrazole-4-carbohydrazide) and the solvent will be the primary determinant of its solubility.

• Polarity: The pyrazole ring itself is a polar aromatic heterocycle. The two methyl groups attached to the ring and nitrogen atom contribute some nonpolar character. The carbohydrazide functional group (-CONHNH2) is highly polar and capable of acting as both a hydrogen bond donor and acceptor. This duality suggests that the molecule will exhibit moderate polarity.

• Hydrogen Bonding: The presence of N-H and C=O bonds in the carbohydrazide group allows for significant hydrogen bonding with protic solvents such as water, alcohols, and carboxylic acids.[1]

• Acid-Base Properties: The pyrazole ring is weakly basic, while the hydrazide moiety can also exhibit basic properties. Conversely, the amide proton can be weakly acidic. Therefore, the solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is expected to be influenced by the pH of aqueous solutions. It is likely to be more soluble in acidic solutions due to the protonation of the basic nitrogen atoms.[2]

Based on these structural features, it can be hypothesized that 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide will have limited solubility in nonpolar solvents like hexanes and greater solubility in polar aprotic solvents (e.g., DMSO, DMF) and polar protic solvents (e.g., ethanol, methanol, water), with its aqueous solubility likely being pH-dependent.

Experimental Determination of Solubility

A systematic approach to determining the solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide involves a series of qualitative and quantitative assessments.

Qualitative Solubility Assessment

A preliminary qualitative assessment can efficiently classify the compound's solubility in a range of common laboratory solvents. This provides a rapid understanding of its general solubility characteristics.[3][4]

Protocol:

• Preparation: Dispense approximately 10-20 mg of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide into a series of labeled small test tubes or vials.

• Solvent Addition: To each tube, add 1 mL of a different solvent from the list in Table 1.

• Mixing: Vigorously mix the contents of each tube using a vortex mixer for 60 seconds.

• Observation: Visually inspect each tube for the complete dissolution of the solid.

• Classification: Classify the solubility as "Soluble," "Partially Soluble," or "Insoluble" based on the visual observation.

Table 1: Suggested Solvents for Qualitative Solubility Assessment

Solvent Class	Examples	Expected Outcome Rationale
Polar Protic	Water, Methanol, Ethanol	The carbohydrazide moiety should facilitate hydrogen bonding, leading to potential solubility. Aqueous solubility may be limited by the nonpolar dimethylpyrazole ring.
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile	These solvents can accept hydrogen bonds and have high dielectric constants, which should effectively solvate the polar functional groups of the molecule. High solubility is anticipated.
Nonpolar	Hexanes, Toluene, Diethyl ether	The overall polarity of the molecule is likely too high for significant solubility in these solvents. The energy required to break the intermolecular forces in the solid state will not be compensated by solvation.
Aqueous Acid	5% Hydrochloric Acid (HCl)	Protonation of the basic nitrogen atoms in the pyrazole ring and carbohydrazide moiety should form a more soluble salt, leading to increased aqueous solubility compared to neutral water.[2]
Aqueous Base	5% Sodium Hydroxide (NaOH)	The amide proton is weakly acidic and may be deprotonated by a strong base, forming a salt. However, this effect is likely to be less pronounced than in acidic conditions.

Quantitative Solubility Determination (Shake-Flask Method)

For drug development and many research applications, a quantitative measure of solubility is essential. The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[5]

Protocol:

• Sample Preparation: Add an excess amount of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) using an orbital shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[5]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge the samples at a high speed to pellet the solid.[5]

• Sample Extraction: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred.

• Dilution: Dilute the supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in the diluted supernatant using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or a calibrated UV-Vis spectrophotometer.

• Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

Experimental Workflow for Quantitative Solubility Determination

Caption: Workflow for the shake-flask quantitative solubility assay.

Factors Influencing Solubility: A Deeper Dive

Several physicochemical parameters can influence the solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

• pH: As previously mentioned, the basic nature of the nitrogen atoms suggests that the aqueous solubility will increase in acidic conditions due to salt formation. A pH-solubility profile should be determined for comprehensive characterization.

• Temperature: The solubility of most solid organic compounds increases with temperature. This is because the dissolution process is often endothermic, meaning it consumes heat. Therefore, performing solubility studies at different temperatures (e.g., ambient and physiological) is recommended.

• Polymorphism: The existence of different crystalline forms (polymorphs) of a compound can significantly impact its solubility. The most stable polymorph will generally have the lowest solubility. It is important to characterize the solid form of the material being used for solubility studies.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[6]

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to minimize inhalation of any dust or powder.[7]

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[6] Avoid generating dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[8]

• First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If ingested, rinse mouth with water and seek medical advice.[7]

Logical Flow for Solubility Testing

Caption: Logical progression for characterizing compound solubility.

Conclusion

The solubility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a critical parameter that dictates its utility in both synthetic and pharmaceutical applications. This technical guide provides a robust framework for its determination, moving from theoretical predictions based on its chemical structure to detailed, practical protocols for qualitative and quantitative measurement. By following the methodologies outlined herein, researchers can generate reliable and reproducible solubility data. This information is indispensable for informed decision-making in drug formulation, process chemistry, and the overall advancement of research projects involving this promising heterocyclic compound.

References

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• 1. Carbohydrazide - Wikipedia [en.wikipedia.org]
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• 4. chem.ws [chem.ws]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. afgsci.com [afgsci.com]
• 7. fishersci.com [fishersci.com]
• 8. redox.com [redox.com]

physical and chemical properties of pyrazole carbohydrazides

An In-Depth Technical Guide to the Physical and Chemical Properties of Pyrazole Carbohydrazides

Foreword: From Scaffold to Solution

As a Senior Application Scientist, I've witnessed the evolution of countless molecular scaffolds. Few, however, possess the versatility and therapeutic promise of the pyrazole carbohydrazide core. This is not merely another heterocyclic system; it is a privileged scaffold, a molecular framework that has repeatedly demonstrated a remarkable capacity for potent and diverse biological activity.[1][2][3] Its derivatives have emerged as compelling candidates in anticancer, antimicrobial, anti-inflammatory, and anticonvulsant research.[1][4][5]

This guide is designed for the hands-on researcher and the drug development professional. It eschews a simple recitation of facts in favor of a workflow-centric approach that mirrors the process of discovery. We will journey from the foundational synthesis of these molecules, through their detailed characterization, and ultimately to an understanding of how their discrete physical and chemical properties dictate their biological potential. Our focus will be on the "why"—the causal links between molecular structure, physicochemical behavior, and functional outcome.

The Synthetic Foundation: Accessing the Pyrazole Carbohydrazide Core

The utility of any molecular scaffold is predicated on its synthetic accessibility. Pyrazole carbohydrazides can be prepared through several reliable routes, most commonly involving the hydrazinolysis of a corresponding pyrazole carboxylic acid ester or the ring-opening of a pyrazolo-oxazinone.[6][7] The choice of method is often dictated by the availability of starting materials and the desired substitution pattern on the pyrazole ring.

The most prevalent method begins with the synthesis of a pyrazole-carboxylate ester, typically via a Knorr-type condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[8][9] Subsequent treatment with hydrazine hydrate readily converts the ester to the desired carbohydrazide.

Diagram 1: General Synthetic Workflow

Caption: Synthetic pathway from precursors to the final product.

Experimental Protocol 1: Synthesis of a Representative Pyrazole Carbohydrazide

This protocol outlines the synthesis of a 5-substituted-1H-pyrazole-3-carbohydrazide from its corresponding ethyl ester.[10]

• Ester to Hydrazide Conversion:

  • To a solution of ethyl 5-substituted-1H-pyrazole-3-carboxylate (1.0 eq) in absolute ethanol (20 mL), add hydrazine hydrate (5.0 eq).

  • Rationale: A significant excess of hydrazine hydrate is used to drive the nucleophilic acyl substitution reaction to completion, ensuring full conversion of the ester.

  • Fit the reaction flask with a condenser and reflux the mixture for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ester spot is no longer visible.

  • Rationale: Refluxing provides the necessary thermal energy to overcome the activation barrier for the reaction. TLC is a crucial in-process control to prevent unnecessary heating that could lead to side products.

• Product Isolation and Purification:

  • After cooling to room temperature, reduce the solvent volume under reduced pressure using a rotary evaporator.

  • Pour the concentrated mixture into ice-cold water (50 mL). A solid precipitate should form.

  • Rationale: The product is typically much less soluble in cold water than the excess hydrazine hydrate and other polar impurities, allowing for precipitation-based isolation.

  • Collect the solid product by vacuum filtration, washing thoroughly with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure pyrazole carbohydrazide.

  • Dry the purified crystals under vacuum.

Structural Elucidation: A Multi-Technique Approach

Unambiguous characterization is the bedrock of chemical research. A combination of spectroscopic and analytical techniques is required to confirm the identity, purity, and three-dimensional structure of the synthesized pyrazole carbohydrazide.

Spectroscopic Characterization

Spectroscopy provides a detailed picture of the molecule's connectivity and chemical environment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the core structure.[11] Key diagnostic signals include the pyrazole ring protons, the exchangeable N-H protons of the hydrazide and pyrazole ring, and the carbonyl carbon.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups. The spectrum of a pyrazole carbohydrazide is characterized by strong N-H stretching bands (typically 3200-3400 cm⁻¹), a prominent C=O (amide I) stretching band (around 1650 cm⁻¹), and C=N stretching from the pyrazole ring.[10][12]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, confirming its elemental composition. The fragmentation pattern can also offer additional structural clues.[10]

Technique	Feature	Typical Chemical Shift / Wavenumber	Notes
¹H NMR	Pyrazole N-H	δ 13.0 - 14.0 ppm	Broad singlet, D₂O exchangeable.
-CONH -	δ 11.0 - 12.0 ppm	Broad singlet, D₂O exchangeable.
-NH ₂	δ 4.0 - 5.0 ppm	Broad singlet, D₂O exchangeable.
Pyrazole C4-H	δ 6.5 - 7.5 ppm	Singlet or doublet, depending on substitution.
¹³C NMR	Carbonyl C=O	δ 160 - 170 ppm
Pyrazole C3/C5	δ 130 - 150 ppm
IR	N-H Stretch	3200 - 3400 cm⁻¹	Often appears as multiple sharp or broad peaks.
C=O Stretch	1640 - 1680 cm⁻¹	Strong, sharp absorption.

Single-Crystal X-ray Crystallography

While spectroscopy confirms connectivity, X-ray crystallography provides the definitive three-dimensional structure.[13] It reveals precise bond lengths, bond angles, and, critically, the intermolecular interactions (like hydrogen bonding) that govern the crystal packing.[14][15] This information is paramount for understanding physical properties like melting point and solubility and is invaluable for computational studies like molecular docking. The crystal structures of pyrazole derivatives often reveal planar pyrazole rings and extensive hydrogen bonding networks involving the carbohydrazide moiety.[13][16]

Diagram 2: Characterization Workflow

Caption: Workflow for the structural elucidation of pyrazole carbohydrazides.

Experimental Protocol 2: Generalized Single-Crystal X-ray Diffraction

• Crystal Growth & Selection:

  • Grow single crystals suitable for diffraction, typically by slow evaporation of a saturated solution of the purified compound.

  • Rationale: Slow crystal growth minimizes defects and leads to a well-ordered lattice, which is essential for high-quality diffraction data.

  • Under a polarizing microscope, select a single, well-formed crystal and mount it on a goniometer head.[13]

• Data Collection:

  • Mount the crystal on the diffractometer and cool it in a stream of cold nitrogen (typically 100-120 K) to reduce thermal motion of the atoms.[13]

  • Collect diffraction data using a suitable X-ray source (e.g., Mo Kα radiation). A series of diffraction images are recorded as the crystal is rotated.[13]

• Structure Solution and Refinement:

  • Process the collected data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to determine the initial positions of the atoms.

  • Refine the structural model against the experimental data to obtain precise information on bond lengths, angles, and intermolecular interactions.[13]

Chemical Reactivity and Physicochemical Properties

The chemical behavior of pyrazole carbohydrazides is governed by the interplay between the aromatic pyrazole ring and the nucleophilic/basic carbohydrazide moiety.

Chemical Reactivity

• Pyrazole Ring: The pyrazole ring is aromatic and can undergo electrophilic substitution, typically at the C4 position, which is the most electron-rich.[9][17] The N1-position can be deprotonated by a base, while the N2-position is basic and can be protonated or react with electrophiles.[18][19]

• Carbohydrazide Moiety: The terminal -NH₂ group is nucleophilic and readily reacts with aldehydes and ketones to form Schiff bases (hydrazones), a common strategy for derivatization to modulate biological activity.[10][20]

Physical Properties and Thermal Stability

• Melting Point & Solubility: Pyrazole carbohydrazides are typically crystalline solids with relatively high melting points, a consequence of the strong intermolecular hydrogen bonding facilitated by the N-H and C=O groups.[17][21] Solubility is variable and highly dependent on the substituents on the pyrazole ring and any derivatization of the hydrazide.

• Thermal Analysis (TGA/DSC): Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide critical information on thermal stability, melting behavior, and decomposition pathways.[22] A typical DSC curve will show a sharp endotherm corresponding to the melting point, while the TGA curve will show weight loss at higher temperatures as the molecule decomposes.[22][23] For hydrated samples, an initial weight loss corresponding to the loss of water will be observed at lower temperatures.[22]

Experimental Protocol 3: Simultaneous TGA-DSC Analysis

• Instrument Calibration:

  • Calibrate the instrument's temperature and heat flow using a certified standard (e.g., indium). Calibrate the balance using a certified weight.[22]

  • Rationale: Proper calibration is a self-validating step that ensures the accuracy and reproducibility of the thermal data.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the pyrazole carbohydrazide sample into an alumina or aluminum crucible.

• Analysis:

  • Place the crucible in the instrument's furnace.

  • Heat the sample under a controlled nitrogen atmosphere (e.g., 20-50 mL/min) at a constant ramp rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 °C to 400 °C).[22]

  • Rationale: An inert atmosphere prevents oxidative decomposition, allowing for the study of the inherent thermal stability of the compound.

• Data Interpretation:

  • Analyze the DSC curve for thermal events like melting (endotherm) or decomposition (endotherm or exotherm).

  • Correlate these events with weight loss steps observed in the TGA curve to differentiate between melting, dehydration, and decomposition.

The Crucial Nexus: Structure-Property-Activity Relationships (SPAR)

The ultimate goal of characterizing these molecules is to understand how their structure and properties translate into biological function. The data gathered from synthesis and analysis allows us to build robust Structure-Property-Activity Relationships (SPAR).

For example, modifying a substituent on the pyrazole ring can alter the molecule's overall lipophilicity (logP). This change directly impacts its solubility and ability to cross cell membranes. Furthermore, the 3D conformation and hydrogen bonding capabilities, determined by X-ray crystallography, dictate how the molecule fits into the binding pocket of a target protein. A seemingly minor synthetic modification can lead to a profound change in biological activity, a phenomenon that can only be understood through comprehensive physicochemical characterization.[1][24][25]

Diagram 3: The SPAR Feedback Loop

Caption: Iterative cycle of design and analysis in drug development.

References

• Dias, L. R. S., & Salvador, R. R. S. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Pharmaceuticals, 5(3), 317-324. [Link]

• Guccione, S., et al. (2000). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. IL FARMACО, 55(10), 653-657. [Link]

• Bousquet, P., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

• Bousquet, P., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC, 5836049. [Link]

• Poudyal, B., & Bharghav, G. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences, 1(1), 34-41. [Link]

• Guccione, S., et al. (2000). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. Request PDF. [Link]

• Al-Omary, F. A., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC, 10452378. [Link]

• El-Sayed, N. F. E., et al. (2024). Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. MDPI. [Link]

• Ahmad, I., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. [Link]

• Dias, L. R. S., & Salvador, R. R. S. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. ResearchGate. [Link]

• Bassyouni, F. A., et al. (2014). Synthesis, characterization and preliminary biological activity of some new pyrazole carbohydrazide derivatives. ResearchGate. [Link]

• Singh, R., et al. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. IJNRD. [Link]

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The Broad Spectrum of Biological Activity in Pyrazole Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its remarkable structural versatility and capacity to engage in various biological interactions have led to the development of a multitude of derivatives with a wide array of pharmacological activities.[3][4] This in-depth technical guide provides a comprehensive overview of the biological activity spectrum of pyrazole derivatives, intended for researchers, scientists, and drug development professionals. We will explore the core chemical attributes of the pyrazole ring, delve into its significant therapeutic applications—including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects—and elucidate the underlying mechanisms of action. This guide will further detail structure-activity relationships (SAR), present key quantitative data, and provide established experimental protocols for the evaluation of these potent bioactive molecules.

The Pyrazole Core: A Foundation for Diverse Bioactivity

The unique electronic configuration of the pyrazole ring, featuring a combination of pyridine-like and pyrrole-like nitrogen atoms, endows it with the ability to act as both a hydrogen bond donor and acceptor. This ambident nature, coupled with the ring's aromaticity and tunable substitution patterns at positions 1, 3, 4, and 5, provides a versatile framework for designing molecules that can interact with a wide range of biological targets with high affinity and specificity.[5][6]

The synthesis of the pyrazole nucleus is well-established, with common methods including the cyclocondensation of hydrazines with 1,3-dicarbonyl compounds or α,β-unsaturated carbonyl systems.[3][7][8] This synthetic tractability allows for the creation of extensive libraries of pyrazole derivatives for high-throughput screening and lead optimization.

Anticancer Activity: Targeting the Hallmarks of Malignancy

Pyrazole derivatives have emerged as a significant class of anticancer agents, targeting various hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[9][10][11] Numerous pyrazole-containing compounds have demonstrated potent inhibitory activity against a range of cancer cell lines.[12]

Mechanism of Action: Kinase Inhibition

A primary mechanism through which pyrazole derivatives exert their anticancer effects is the inhibition of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[13][14][15] The pyrazole scaffold serves as an effective hinge-binding motif in the ATP-binding pocket of many kinases.[1]

• Aurora Kinases: Inhibitors like Tozasertib, Ilorasertib, and Barasertib, which are based on a pyrazole template, target Aurora kinases, key regulators of mitosis.[1]

• Janus Kinases (JAKs): Ruxolitinib, a pyrazole-containing compound, is a potent inhibitor of JAK1 and JAK2, effective in treating myelofibrosis.[1]

• Vascular Endothelial Growth Factor Receptor (VEGFR): Several pyrazole derivatives have been shown to inhibit VEGFR-2, a key mediator of angiogenesis. For instance, some pyrazolone-pyrazole derivatives have demonstrated significant VEGFR-2 inhibition.[9]

• Cyclin-Dependent Kinases (CDKs): Certain indole-pyrazole hybrids have shown potent inhibitory activity against CDK2, a critical regulator of the cell cycle.[9]

Structure-Activity Relationship (SAR) Insights

The anticancer activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring. For instance, in a series of pyrazole carbaldehyde derivatives, specific substitutions led to potent PI3 kinase inhibition and excellent cytotoxicity against breast cancer cells.[9] The substitution pattern dictates the binding affinity and selectivity towards specific kinase targets.

Quantitative Data: Anticancer Potency

The following table summarizes the in vitro anticancer activity of selected pyrazole derivatives against various cancer cell lines.

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference
Indole-Pyrazole Hybrid	CDK2	HCT116, MCF7, HepG2, A549	< 23.7	[9]
Pyrazolone-Pyrazole Derivative	VEGFR-2	MCF7	16.50	[9]
Pyrazole Carbaldehyde Derivative	PI3 Kinase	MCF7	0.25	[9]
Pyrazole-Thiazolidinone Hybrid	Not Specified	Lung Cancer Cells	Moderate Inhibition (31.01%)	[16]
Pyrazole Naphthalene Derivative	Not Specified	MCF-7	Not Specified	[16]

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[17][18]

Principle: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[17]

• Compound Treatment: Prepare serial dilutions of the pyrazole derivative in complete growth medium. Remove the existing medium from the wells and add 100 µL of the different concentrations of the test compound. Include a vehicle control (e.g., DMSO in medium).[17]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.[17]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[17]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[17]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Diagram of the MTT Assay Workflow:

Caption: Workflow of the MTT assay for cytotoxicity evaluation.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Several pyrazole derivatives have demonstrated potent anti-inflammatory properties, with some becoming clinically successful drugs.[19][20] The most notable example is Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor.[21][22][23]

Mechanism of Action: COX-2 Inhibition

Inflammation is mediated by prostaglandins, which are synthesized by cyclooxygenase (COX) enzymes.[22] There are two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions like gastric protection, and COX-2, which is induced at sites of inflammation.[23][24] Non-steroidal anti-inflammatory drugs (NSAIDs) traditionally inhibit both COX-1 and COX-2, leading to gastrointestinal side effects.

Celecoxib and other pyrazole-based anti-inflammatory agents selectively inhibit COX-2.[21][24] The diaryl-substituted pyrazole structure of Celecoxib, with its sulfonamide side chain, fits into a hydrophilic side pocket of the COX-2 active site, conferring its selectivity.[22][23] This selective inhibition reduces the production of pro-inflammatory prostaglandins without affecting the protective functions of COX-1.[24][25]

Diagram of Celecoxib's Mechanism of Action:

Caption: Selective inhibition of COX-2 by Celecoxib.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard method for screening acute anti-inflammatory activity.[20]

Principle: Subplantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling indicates its anti-inflammatory potential.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize Wistar rats for at least one week under standard laboratory conditions.

• Grouping and Fasting: Divide the animals into groups (e.g., control, standard drug like Diclofenac, and test groups receiving different doses of the pyrazole derivative). Fast the animals overnight before the experiment with free access to water.

• Compound Administration: Administer the vehicle (control), standard drug, or test compound orally or intraperitoneally.

• Induction of Edema: After a specific time (e.g., 1 hour) following compound administration, inject 0.1 mL of 1% w/v carrageenan solution into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0 hours (just before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group at each time point compared to the control group.

Antimicrobial Activity: Combating Pathogenic Microbes

The pyrazole scaffold is a key component in a number of compounds exhibiting a broad spectrum of antimicrobial activity, including antibacterial and antifungal effects.[26][27][28] The structural diversity of pyrazole derivatives allows for the development of agents that can overcome microbial resistance.[29]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of pyrazole derivatives is influenced by the substituents on the pyrazole ring. For example, the introduction of thiazole scaffolds into pyrazole derivatives has been shown to enhance their antimicrobial activity.[27] Similarly, pyrazole-derived hydrazones have demonstrated potent activity against drug-resistant bacterial strains.[29]

Quantitative Data: Antimicrobial Potency

The following table presents the Minimum Inhibitory Concentration (MIC) values of selected pyrazole derivatives against various microbial strains.

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
N-Benzoic acid derived pyrazole hydrazone	A. baumannii	4	[29]
Imidazo-pyridine substituted pyrazole	Gram-negative strains	< 1	[29]
Quinoline-substituted pyrazole	S. aureus, S. epidermidis, B. subtilis	0.12 - 0.98	[29]
Triazine-fused pyrazole	S. epidermidis, E. cloacae	0.97, 0.48	[29]
Pyrazolyl 1,3,4-Thiadiazine Derivative	Various bacteria and fungi	2.9 - 125	[30]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[31][32][33]

Principle: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate. A standardized inoculum of the test microorganism is added to each well. The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism after incubation.[34]

Step-by-Step Methodology:

• Preparation of Compound Dilutions: Prepare a two-fold serial dilution of the pyrazole derivative in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) in a 96-well plate.[33]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.[34]

Diagram of Broth Microdilution Workflow:

Caption: Workflow for determining MIC by broth microdilution.

Neuroprotective and Other Activities

Beyond the major areas discussed, pyrazole derivatives have shown promise in other therapeutic fields. For instance, some analogs have been investigated as cannabinoid receptor antagonists, with potential applications in treating obesity and related disorders.[35][36][37] The structure-activity relationships for these compounds have been extensively studied, highlighting the importance of specific substitutions on the pyrazole ring for potent and selective CB1 receptor antagonism.[35][36] Additionally, some pyrazole derivatives have been explored for their neuroprotective effects, although this area is less developed compared to their anticancer and anti-inflammatory applications.[13]

Conclusion and Future Perspectives

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, giving rise to a vast and diverse array of biologically active compounds.[38][39][40] The synthetic accessibility and tunable nature of the pyrazole ring will continue to make it a fertile ground for the discovery of novel therapeutics. Future research will likely focus on the development of more selective and potent pyrazole derivatives, particularly in the realm of targeted cancer therapy and the fight against antimicrobial resistance. The integration of computational modeling and structure-based drug design will undoubtedly accelerate the identification of new lead compounds and the optimization of existing ones, further solidifying the importance of pyrazole derivatives in the drug discovery pipeline.

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Protocols & Analytical Methods

Application Notes and Protocols for the Research Use of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

For: Researchers, scientists, and drug development professionals.

Abstract

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a member of the pyrazole carbohydrazide class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and drug discovery. Possessing a pyrazole core, these molecules have demonstrated a broad spectrum of biological activities, including anti-cancer, anti-inflammatory, and enzyme-inhibitory properties. This guide provides a comprehensive overview of the application of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide as a research tool. It includes detailed, field-proven protocols for its synthesis and subsequent evaluation in key biological assays. The causality behind experimental choices is elucidated to empower researchers to not only replicate but also adapt these methodologies for their specific research questions.

Introduction to 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

The pyrazole nucleus is a privileged scaffold in drug development, with numerous derivatives finding clinical application. The addition of a carbohydrazide moiety at the 4-position of the pyrazole ring introduces a critical pharmacophoric element that can engage in various biological interactions. While extensive research has been conducted on the broader class of pyrazole carbohydrazides, this document focuses on the utility of the 1,5-dimethyl substituted variant as a tool for investigating cellular pathways and identifying potential therapeutic leads. The methyl groups at the 1 and 5 positions can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Potential Research Applications:

• Oncology: Investigation of cytotoxic and anti-proliferative effects against various cancer cell lines. Elucidation of mechanisms of action, including apoptosis induction and cell cycle arrest.

• Inflammation: Assessment of anti-inflammatory properties through the modulation of inflammatory mediators and signaling pathways.

• Enzymology: Screening for inhibitory activity against various enzymes, particularly kinases, which are often dysregulated in disease.

Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a multi-step process that begins with the construction of the pyrazole core, followed by functionalization to introduce the carbohydrazide moiety. The following protocol is a robust and reproducible method adapted from established pyrazole synthesis procedures.

Synthetic Workflow

Application Notes and Protocols for the Synthesis of Pyrazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: Pyrazole and its derivatives represent a cornerstone of heterocyclic chemistry, forming the core scaffold of numerous clinically significant pharmaceuticals and vital agrochemicals.[1][2] Their vast therapeutic relevance, spanning anti-inflammatory, anticancer, and antimicrobial activities, has driven continuous innovation in their synthetic methodologies.[3][4] This guide provides an in-depth exploration of robust and versatile experimental protocols for the synthesis of pyrazole derivatives. Moving beyond a mere recitation of steps, this document elucidates the mechanistic rationale behind key synthetic strategies, offering field-proven insights to empower researchers in their experimental design, execution, and troubleshooting. We will cover classical condensation reactions, modern cycloaddition strategies, and efficient multicomponent syntheses, complete with detailed, step-by-step protocols and illustrative diagrams.

Foundational Strategy: The Knorr Pyrazole Synthesis and Related Condensations

The most traditional and widely employed method for constructing the pyrazole ring is the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[5][6] First reported by Ludwig Knorr in 1883, this reaction's enduring prevalence is a testament to its reliability and the ready availability of its starting materials.[7][8][9]

1.1. Principle and Mechanistic Insight

The reaction proceeds via the nucleophilic attack of a hydrazine nitrogen atom onto one of the carbonyl carbons of the 1,3-dicarbonyl compound, forming a hydrazone or enamine intermediate.[10][11] Subsequent intramolecular cyclization via attack of the second hydrazine nitrogen onto the remaining carbonyl group, followed by dehydration, yields the stable aromatic pyrazole ring.[6][12] An acid catalyst is typically employed to activate the carbonyl groups toward nucleophilic attack.[7]

A critical consideration in this synthesis, particularly for drug development, is regioselectivity . When an unsymmetrical 1,3-dicarbonyl is reacted with a substituted hydrazine, two different regioisomeric pyrazole products can be formed.[5][11] The reaction outcome is often influenced by the steric and electronic properties of the substituents on both reactants and the specific reaction conditions (e.g., pH).

1.2. General Experimental Protocol: Synthesis of 1-phenyl-3,5-dimethylpyrazole

This protocol details a classic Knorr reaction between acetylacetone (a 1,3-diketone) and phenylhydrazine.

Materials:

• Acetylacetone (2,4-pentanedione)

• Phenylhydrazine

• Glacial Acetic Acid (catalyst)

• Ethanol or 1-Propanol (solvent)

• Water

• Standard laboratory glassware, magnetic stirrer, heating mantle/hot plate, and equipment for filtration and recrystallization.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine acetylacetone (10 mmol, 1.0 eq) and ethanol (20 mL).

• Reagent Addition: While stirring, add phenylhydrazine (10 mmol, 1.0 eq) to the solution. A slight exotherm may be observed.

• Catalyst Addition: Add 3-5 drops of glacial acetic acid to the reaction mixture.

  • Scientist's Note: Acetic acid protonates a carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial condensation step.[6][7]

• Reaction: Heat the mixture to reflux (approximately 80-100°C) with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase of 30% ethyl acetate / 70% hexanes). The reaction is typically complete within 1-2 hours.[10]

• Work-up and Isolation: Once the starting material is consumed, allow the reaction mixture to cool to room temperature. Slowly add cold water (20-30 mL) to the flask with stirring. The product will often precipitate as a solid.

• Purification: Collect the crude product by vacuum filtration, washing the solid with cold water. The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final 1-phenyl-3,5-dimethylpyrazole as a crystalline solid.

1.3. Visualization of the Knorr Synthesis Workflow

Caption: Workflow for a typical Knorr pyrazole synthesis.

Synthesis from α,β-Unsaturated Systems

Another powerful strategy involves the reaction of hydrazines with precursors containing carbon-carbon double or triple bonds conjugated to an electron-withdrawing group, such as α,β-unsaturated ketones or alkynic ketones.[13]

2.1. Principle and Mechanistic Insight

The reaction of a hydrazine with an α,β-unsaturated ketone (chalcone) typically proceeds via a Michael addition of the hydrazine to the β-carbon of the enone system. This is followed by an intramolecular cyclocondensation to form a pyrazoline intermediate.[13] Subsequent oxidation, either by an external oxidizing agent or spontaneously (e.g., by air), leads to the aromatization of the ring to furnish the stable pyrazole.[13][14]

2.2. General Experimental Protocol: Synthesis of 1,3,5-Triarylpyrazole

This protocol describes the synthesis from a chalcone (an α,β-unsaturated ketone) and an arylhydrazine.

Materials:

• Chalcone derivative (e.g., 1,3-diphenylprop-2-en-1-one)

• Arylhydrazine hydrochloride (e.g., phenylhydrazine hydrochloride)

• Sodium Acetate or other mild base

• Ethanol or Acetic Acid (solvent)

• Optional: Oxidizing agent (e.g., I₂, air)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the chalcone (5 mmol, 1.0 eq) and the arylhydrazine hydrochloride (5.5 mmol, 1.1 eq) in ethanol (25 mL).

• Base Addition: Add sodium acetate (6 mmol, 1.2 eq) to the mixture.

  • Scientist's Note: The hydrochloride salt of the hydrazine is often more stable and easier to handle. The mild base (sodium acetate) is added to liberate the free hydrazine in situ to initiate the reaction.

• Reaction: Heat the mixture to reflux for 4-6 hours. The initial cyclization forms a pyrazoline.

• Aromatization: Aromatization to the pyrazole can sometimes occur spontaneously upon heating in the presence of air. In other cases, an oxidizing agent may be required after the initial cyclization is complete. If the pyrazoline is isolated, it can be redissolved and treated with an oxidant like iodine or simply stirred vigorously in an open flask to facilitate air oxidation.[13]

• Isolation and Purification: After cooling, the product often precipitates from the solution. It can be collected by filtration and purified by recrystallization from a suitable solvent like ethanol to yield the pure 1,3,5-triarylpyrazole.

[3+2] Cycloaddition Reactions

1,3-Dipolar cycloadditions provide a highly efficient and often regioselective route to polysubstituted pyrazoles.[15][16] This method involves the reaction of a three-atom dipole with a two-atom dipolarophile.

3.1. Principle and Mechanistic Insight

A common application of this strategy is the reaction of a nitrile imine with an alkyne.[16] Nitrile imines are transient 1,3-dipoles that are typically generated in situ from a stable precursor, such as a hydrazonoyl halide, by treatment with a base (e.g., triethylamine).[15] The generated nitrile imine then rapidly undergoes a [3+2] cycloaddition with an alkyne present in the reaction mixture to form the pyrazole ring directly. This method avoids the need for a separate oxidation step. Diazo compounds can also serve as the 1,3-dipole, reacting with alkynes to form pyrazoles.[17]

3.2. General Experimental Protocol: Synthesis from a Hydrazonoyl Chloride and an Alkyne

Materials:

• Hydrazonoyl chloride derivative

• Terminal or internal alkyne

• Triethylamine (Et₃N) or other non-nucleophilic base

• Anhydrous solvent (e.g., Toluene, THF, or EtOH)[15]

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the hydrazonoyl chloride (2 mmol, 1.0 eq) and the alkyne (2.2 mmol, 1.1 eq) in anhydrous toluene (15 mL).

• Base Addition: Add triethylamine (2.5 mmol, 1.25 eq) dropwise to the stirred solution at room temperature.

  • Scientist's Note: Triethylamine acts as a base to dehydrohalogenate the hydrazonoyl chloride, generating the highly reactive nitrile imine intermediate in situ. The reaction is performed under anhydrous conditions to prevent hydrolysis of the precursor and intermediate.[15]

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50-80°C) for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, cool the mixture and filter off the triethylammonium chloride salt that has precipitated. Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting crude residue can be purified by column chromatography on silica gel to afford the desired polysubstituted pyrazole.

3.3. Visualization of the [3+2] Cycloaddition Mechanism

Caption: Mechanism of pyrazole synthesis via [3+2] cycloaddition.

Multicomponent Reactions (MCRs)

Reflecting the principles of green and efficient chemistry, multicomponent reactions (MCRs) allow for the synthesis of complex molecules, such as fused pyrazoles, in a single pot by combining three or more starting materials.[18][19] This approach offers significant advantages in terms of atom economy, reduced waste, and operational simplicity.[20][21]

4.1. Principle and Rationale

A widely used MCR for pyrazole synthesis is the four-component reaction to produce pyrano[2,3-c]pyrazoles, which are scaffolds of high medicinal interest.[21] This reaction typically involves an aromatic aldehyde, malononitrile, a β-ketoester (like ethyl acetoacetate), and hydrazine hydrate.[21] The reaction proceeds through a cascade of interconnected steps, including Knoevenagel condensation, Michael addition, and intramolecular cyclization, to rapidly build the complex heterocyclic product.

4.2. Experimental Protocol: Four-Component Synthesis of a Pyrano[2,3-c]pyrazole

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Malononitrile

• Ethyl acetoacetate

• Hydrazine hydrate

• Catalyst (e.g., nano-SiO₂, L-proline, or simply a solvent like water or ethanol)[5][21]

• Ethanol or Water (solvent)

Procedure:

• Reaction Setup: In a flask, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in ethanol (10 mL).

• Catalyst Addition: Add a catalytic amount of the chosen catalyst (e.g., 10 mol% of a solid catalyst). Some MCRs can proceed efficiently without an added catalyst, particularly with heating or under ultrasonic irradiation.[21]

• Reaction: Stir the mixture at room temperature or heat to reflux until the reaction is complete (monitor by TLC). Reaction times can vary from under an hour to several hours depending on the specific substrates and conditions.

• Isolation: Upon completion, the product often precipitates directly from the reaction medium upon cooling.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry. Recrystallization is usually sufficient for purification.

4.3. Data Presentation: Comparison of Synthetic Methodologies

Methodology	Key Reactants	Key Features	Common Conditions	Advantages	Disadvantages
Knorr Synthesis	1,3-Dicarbonyl, Hydrazine	Condensation/Dehydration	Acid catalyst, Reflux	High yields, Simple, Readily available starting materials	Potential for regioisomeric mixtures with unsymmetrical diketones
From α,β-Unsaturated Systems	Enone/Ynone, Hydrazine	Michael Addition/Cyclization	Reflux in EtOH/AcOH	Access to different substitution patterns	May require a separate oxidation step; pyrazoline intermediate
[3+2] Cycloaddition	Hydrazonoyl Halide, Alkyne	In situ dipole generation	Base (Et₃N), Anhydrous solvent	High regioselectivity, Direct formation of aromatic ring	Requires specialized precursors (hydrazonoyl halides, diazo compounds)
Multicomponent Reaction	Aldehyde, Malononitrile, etc.	One-pot cascade reaction	Often catalyst-mediated	High efficiency, Atom economy, Complexity generation	Optimization can be complex; may require specific catalysts

Purification and Troubleshooting

General Purification:

• Recrystallization: This is the most common method for purifying solid pyrazole derivatives. Common solvents include ethanol, methanol, ethyl acetate, and their mixtures with water or hexanes.

• Column Chromatography: For non-crystalline products or for separating regioisomers, silica gel column chromatography is effective. Eluent systems typically consist of mixtures of hexanes and ethyl acetate.

• Acid/Base Wash: Unreacted hydrazine can be removed during workup by washing the organic layer with a dilute acid solution (e.g., 1M HCl), which converts the basic hydrazine into a water-soluble salt.[22]

Common Issues and Solutions:

• Low Yield: Ensure anhydrous conditions where necessary (e.g., cycloadditions). Check the purity of the hydrazine, as it can degrade over time. In Knorr syntheses, ensure the catalyst is active.

• Mixture of Regioisomers: This is a common challenge in Knorr-type syntheses. Purification by careful column chromatography or fractional crystallization may be required. Alternatively, choosing a different synthetic route (like a [3+2] cycloaddition) that offers better regiocontrol is a primary strategic solution.

• Incomplete Reaction: Increase reaction time or temperature. For reactions requiring oxidation (from enones), consider adding a mild oxidizing agent or bubbling air through the reaction mixture.

References

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• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Google.

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare. Retrieved January 17, 2026, from [Link]

• HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. (n.d.). Future Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2022). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. (n.d.). Green Chemistry (RSC Publishing). Retrieved January 17, 2026, from [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. (2023). RSC Publishing. Retrieved January 17, 2026, from [Link]

• Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Aerobic Oxidative Cycloaddition Reactions for Pyrazole Synthesis. (n.d.). Google.

• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. Retrieved January 17, 2026, from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals. Retrieved January 17, 2026, from [Link]

• (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. Retrieved January 17, 2026, from [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC - PubMed Central. Retrieved January 17, 2026, from [Link]

• Pyrazole and Its Derivatives: Drug Design, Synthesis, and Biological Evaluation. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. Retrieved January 17, 2026, from [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2022). RSC Publishing. Retrieved January 17, 2026, from [Link]

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1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in the development of anti-tubercular agents

Application Notes & Protocols

Topic: 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in the Development of Anti-Tubercular Agents

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Novel Anti-Tubercular Scaffolds

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death worldwide from a single infectious agent.[1] The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains has severely compromised the efficacy of current treatment regimens, creating an urgent need for new anti-tubercular agents with novel mechanisms of action.[2][3] Heterocyclic compounds, particularly those containing a pyrazole nucleus, have emerged as a privileged scaffold in medicinal chemistry due to their wide spectrum of biological activities.[3][4] The 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide core represents a versatile and promising starting point for the development of potent inhibitors against Mtb. This document provides a detailed guide on the synthesis, in vitro evaluation, and structure-activity relationship (SAR) analysis of derivatives based on this scaffold, with a focus on their potential as inhibitors of the essential mycobacterial membrane protein MmpL3.

Section 1: The Pyrazole Scaffold - A Privileged Structure in TB Drug Discovery

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms that is present in several clinically approved drugs.[5] In the context of tuberculosis, pyrazole-containing derivatives have demonstrated significant potential, with some compounds exhibiting potent activity against both drug-susceptible and drug-resistant Mtb strains.[4][6] The value of this scaffold lies in its synthetic tractability and its ability to be readily functionalized at multiple positions, allowing for the fine-tuning of physicochemical and pharmacological properties. This chemical versatility enables medicinal chemists to systematically explore the chemical space around the core structure to optimize potency, reduce cytotoxicity, and improve drug-like properties.[1][7]

Section 2: Proposed Mechanism of Action - Inhibition of the MmpL3 Transporter

A significant body of evidence suggests that many pyrazole-based anti-tubercular agents exert their effect by inhibiting the Mycobacterial Membrane Protein Large 3 (MmpL3).[1][6] MmpL3 is an essential transporter protein responsible for flipping trehalose monomycolate (TMM), a key precursor of mycolic acids, from the cytoplasm to the periplasm.[7] Mycolic acids are the defining lipid component of the mycobacterial outer membrane, which is critical for the bacterium's viability and virulence. By inhibiting MmpL3, these compounds disrupt the mycolic acid biosynthesis pathway, leading to a compromised cell wall and ultimately, bacterial death.[1][6] This mechanism is distinct from that of many frontline TB drugs, making it a valuable target for overcoming existing resistance.[2]

Caption: Inhibition of the MmpL3 transporter by pyrazole derivatives.

Section 3: Synthetic Protocol for Pyrazole-Carbohydrazide Derivatives

The synthesis of the target compounds typically involves a straightforward multi-step process. The following protocol outlines a general procedure for synthesizing 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and its subsequent conversion into N'-substituted hydrazone derivatives, which are often potent anti-tubercular agents.[8]

Part A: Synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide

This intermediate serves as the key building block for further derivatization.[9]

Rationale: This two-step synthesis first creates an ester intermediate, which is then readily converted to the desired hydrazide by reaction with hydrazine hydrate. This is a classic and high-yielding method for preparing hydrazides.

Step-by-Step Protocol:

• Esterification: To a solution of 3,5-dimethylpyrazole (1.0 eq) in dry acetone, add anhydrous potassium carbonate (1.5 eq). Stir the mixture at room temperature for 30 minutes.

• Add ethyl chloroacetate (1.1 eq) dropwise to the suspension.

• Reflux the reaction mixture for 12-16 hours, monitoring completion by Thin Layer Chromatography (TLC).

• After completion, filter off the potassium carbonate and wash with acetone. Evaporate the solvent from the filtrate under reduced pressure to yield crude ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetate.

• Hydrazinolysis: Dissolve the crude ester from the previous step in ethanol.

• Add hydrazine hydrate (5.0 eq) to the solution.

• Reflux the mixture for 8-10 hours. The product, 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide, will often precipitate out upon cooling.

• Filter the solid precipitate, wash with cold ethanol, and dry under vacuum to obtain the pure hydrazide intermediate.[9]

Part B: Synthesis of N'-Aryl/Alkylidene-1,5-Dimethyl-1H-pyrazole-4-carbohydrazides (Schiff Bases)

Rationale: The condensation of the hydrazide with various aldehydes or ketones forms a Schiff base (hydrazone). This reaction is highly efficient and allows for the rapid generation of a diverse library of compounds by varying the aldehyde component, which is critical for SAR studies.[8]

Step-by-Step Protocol:

• Dissolve 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (1.0 eq) in absolute ethanol with gentle heating.

• Add a catalytic amount (2-3 drops) of glacial acetic acid to the solution.

• Add the desired substituted aldehyde (1.0 eq) to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Upon completion, allow the reaction to cool to room temperature. The product will typically precipitate from the solution.

• Collect the solid product by filtration, wash thoroughly with cold ethanol to remove unreacted starting materials, and dry under vacuum.

• Recrystallization from a suitable solvent (e.g., ethanol) can be performed for further purification if necessary.

Caption: General synthetic workflow for pyrazole-hydrazone derivatives.

Section 4: Protocol for In Vitro Anti-Tubercular Activity Screening

The primary method for evaluating the anti-tubercular potential of new compounds is by determining their Minimum Inhibitory Concentration (MIC). The Microplate Alamar Blue Assay (MABA) is a widely used, reliable, and colorimetric method for this purpose.[9]

Principle: The assay uses Alamar Blue (resazurin), an oxidation-reduction indicator. Metabolically active (living) mycobacterial cells reduce the blue, non-fluorescent resazurin to the pink, fluorescent resorufin. A lack of color change indicates bacterial death or growth inhibition.

Step-by-Step Protocol:

• Preparation: Perform all steps in a Biosafety Level 3 (BSL-3) laboratory. Use sterile 96-well flat-bottom microplates.

• Compound Plating: Prepare serial two-fold dilutions of the test compounds in Middlebrook 7H9 broth (supplemented with OADC) directly in the microplate. The final volume in each well should be 100 µL. Typical concentration ranges are from 100 µg/mL to 0.09 µg/mL.

• Controls: Include wells for a 'no drug' positive control (bacteria only), a negative control (media only), and a positive drug control (e.g., Isoniazid or Rifampicin).

• Inoculum Preparation: Grow M. tuberculosis H37Rv strain to mid-log phase in 7H9 broth. Adjust the turbidity of the culture to a McFarland standard of 1.0, then dilute it 1:20 in 7H9 broth.

• Inoculation: Add 100 µL of the prepared bacterial suspension to each well, bringing the final volume to 200 µL. Seal the plates with a plate sealer.

• Incubation: Incubate the plates at 37°C for 7 days.

• Assay Development: After incubation, add 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 to each well. Re-incubate the plates for 24 hours at 37°C.

• Reading Results: Visually inspect the plates. The MIC is defined as the lowest concentration of the compound that prevents the color change from blue (inhibition) to pink (growth).

Section 5: Intracellular Activity and Cytotoxicity Assays

For a compound to be a viable drug candidate, it must be able to kill Mtb within host cells and exhibit low toxicity to the host cells themselves.[10]

Protocol 1: Intracellular Mtb Killing Assay

Rationale: This assay determines a compound's ability to penetrate host cells and exert its anti-mycobacterial effect in the intracellular environment where Mtb resides.[11]

• Cell Seeding: Seed a macrophage cell line (e.g., RAW264.7 or differentiated THP-1 cells) in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Infection: Infect the macrophage monolayer with Mtb H37Rv at a Multiplicity of Infection (MOI) of 5:1 for 4 hours.

• Wash: Wash the cells three times with sterile PBS to remove extracellular bacteria.

• Compound Addition: Add fresh culture medium containing serial dilutions of the test compounds to the infected cells.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO₂ atmosphere.

• Cell Lysis & Plating: Lyse the macrophages with 0.1% SDS. Serially dilute the lysate and plate on Middlebrook 7H11 agar plates.

• CFU Counting: Incubate the agar plates at 37°C for 3-4 weeks and count the Colony Forming Units (CFUs). The compound's efficacy is determined by the reduction in CFU compared to the untreated control.

Protocol 2: Cytotoxicity Assay (MTT/Resazurin Method)

Rationale: This assay is crucial for determining the therapeutic window of a compound. It measures the compound's toxicity towards a mammalian cell line (e.g., HepG2 or Vero) to ensure that the anti-tubercular activity is not due to general toxicity.[1]

• Cell Seeding: Seed a mammalian cell line (e.g., HepG2) in a 96-well plate at 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Addition: Add serial dilutions of the test compounds to the cells and incubate for 48-72 hours.

• Assay Development: Add 20 µL of MTT solution (5 mg/mL) or Resazurin solution to each well and incubate for 4 hours.

• Reading Results: If using MTT, add DMSO to dissolve the formazan crystals and read the absorbance at 570 nm. If using Resazurin, read the fluorescence (Ex/Em: 560/590 nm).

• Calculation: Calculate the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

Calculating the Selectivity Index (SI)

The SI is a critical parameter for prioritizing compounds. It is the ratio of cytotoxicity to anti-tubercular activity. A higher SI value is desirable.

Formula: SI = CC₅₀ / MIC

Caption: Workflow for in vitro screening and selectivity assessment.

Section 6: Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide scaffold has yielded key insights into the structural requirements for potent anti-tubercular activity. The hydrazone linkage provides a convenient point for introducing diverse functionalities.

Position of Variation	Modification	General Effect on Anti-Tubercular Activity	Reference
Hydrazone (N')	Unsubstituted Phenyl Ring	Moderate activity.	[8]
Hydrazone (N')	Phenyl with Electron-Withdrawing Groups (e.g., -Cl, -F, -NO₂)	Increased activity. Halogen substitutions, particularly at the para position, are often favorable.	[5][8]
Hydrazone (N')	Phenyl with Electron-Donating Groups (e.g., -OCH₃, -CH₃)	Variable activity, often less potent than electron-withdrawing groups.	[12]
Hydrazone (N')	Heterocyclic Rings (e.g., Pyridine, Furan)	Can lead to highly potent compounds, potentially improving solubility and pharmacokinetic properties.	[8]
Pyrazole C4	Replacement of Carbohydrazide	The carbohydrazide or a similar linker is often critical for activity, likely involved in key interactions with the target.	[2]
Pyrazole N1/C5	Methyl Groups	These small alkyl groups are generally well-tolerated and contribute to the core scaffold's favorable lipophilicity.	[13]

Key Insight: The SAR data strongly suggest that the nature of the substituent on the terminal side of the hydrazone linker is a primary determinant of potency. Lipophilic, electron-withdrawing groups on an aromatic ring are a common feature of the most active compounds.[8] For instance, compound 6q, a pyrazole-based pyridine-4-carbohydrazide derivative, showed an MIC of 0.125 µg/mL and was also effective against drug-resistant Mtb strains.[8]

Section 7: Troubleshooting and Data Interpretation

• Compound Solubility: Poor aqueous solubility is a common issue. Prepare stock solutions in 100% DMSO and ensure the final concentration of DMSO in the assay medium is low (<1%) to avoid solvent toxicity. If precipitation is observed in the wells, the MIC value should be considered invalid.

• High Cytotoxicity (Low SI): If a compound is potent against Mtb but also highly toxic to mammalian cells (SI < 10), it is likely a poor candidate for further development. This suggests non-specific toxicity.

• Inconsistent MIC Values: Inconsistent results between experiments can be due to variations in inoculum density, incubation time, or reagent quality. Strictly standardize the Mtb inoculum using McFarland standards and ensure all reagents are within their expiration dates.

• No Activity: A lack of activity could mean the compound is genuinely inactive, or it may have poor stability in the culture medium. The stability can be assessed by incubating the compound in media for the duration of the assay and analyzing its integrity via HPLC.

Conclusion

The 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide scaffold is a highly valuable platform for the discovery of novel anti-tubercular agents. Its synthetic accessibility allows for the creation of diverse chemical libraries. By coupling this scaffold with robust in vitro screening protocols that assess potency, cytotoxicity, and intracellular activity, researchers can efficiently identify and optimize lead compounds. The evidence pointing towards MmpL3 as a primary target provides a strong mechanistic basis for further development, offering a promising avenue to combat the global threat of drug-resistant tuberculosis.

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• Structure-Activity Relationships of Pyrazolo[1,5- a]pyrimidin-7(4 H)-ones as Antitubercular Agents. ACS Infectious Diseases. [Link]

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• Screening and Evaluation of Anti-Tuberculosis Compounds. Creative Diagnostics. [Link]

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• Exploration of pyrazole-based pyridine-4-carbohydrazide derivatives as drug-resistant Mtb agents: design, synthesis, biological evaluation, and in-silico studies. PubMed. [Link]

• (PDF) In Vitro Profiling of Anti-tubercular Compounds by Rapid, Efficient, and Non-Destructive Assays Using Auto-luminescent Mycobacterium tuberculosis. ResearchGate. [https://www.researchgate.net/publication/336683884_In_Vitro_Profiling_of_Anti-tubercular_Compounds_by_Rapid_Efficient_and_Non-Destructive_Assays_Using_Auto-luminescent_Mycobacterium_tuberculosis]([Link]_ Mycobacterium_tuberculosis)

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Application Notes and Protocols for the Use of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in Enzyme Inhibition Assays

Introduction: The Therapeutic Potential of Pyrazole Carbohydrazides

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] The incorporation of a carbohydrazide moiety can further enhance the biological activity of pyrazole-based compounds, making them attractive candidates for drug discovery.[2] 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is one such molecule of interest, holding potential as a modulator of enzyme activity. The hydrazide functional group is a key feature in several clinically used drugs and is known to be a valuable synthon in the creation of novel therapeutic agents.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in enzyme inhibition assays. This document will detail the necessary protocols for determining inhibitory activity, including the crucial steps of IC50 determination and preliminary mechanism of action studies.

Physicochemical Properties and Handling of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

A thorough understanding of the physicochemical properties of an inhibitor is fundamental to the design of a robust and reproducible enzyme inhibition assay.

Structure:

A simplified 2D representation of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Computed Properties:

Property	Value	Source
Molecular Formula	C6H10N4O	PubChem
Molecular Weight	154.17 g/mol	PubChem
XLogP3	-0.8	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem

Solubility and Stability:

Pyrazole and hydrazide derivatives often exhibit limited aqueous solubility.[5] Therefore, Dimethyl Sulfoxide (DMSO) is recommended as the initial solvent for preparing a high-concentration stock solution of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. It is crucial to perform a solubility test to determine the maximum soluble concentration in DMSO. For the assay itself, the final concentration of DMSO should be kept low (typically ≤1%) to avoid detrimental effects on enzyme activity.[6]

The stability of hydrazide compounds in aqueous solutions can be pH-dependent, with increased stability observed as the pH approaches neutrality.[7][8] It is advisable to prepare fresh dilutions of the compound in the assay buffer for each experiment to minimize potential degradation.

General Protocol for IC50 Determination

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor. The following is a generalized protocol for determining the IC50 of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide against a target enzyme. This protocol is exemplified using a generic chromogenic or fluorogenic assay in a 96-well plate format.

Experimental Workflow for IC50 Determination

Caption: Different modes of reversible enzyme inhibition.

Experimental Design for MoA Studies

To determine the mechanism of inhibition, enzyme activity is measured at various substrate concentrations in the presence of different fixed concentrations of the inhibitor.

• Select Inhibitor Concentrations: Choose several concentrations of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide around its IC50 value (e.g., 0.5x, 1x, and 2x IC50).

• Vary Substrate Concentrations: For each inhibitor concentration, perform the enzyme assay with a range of substrate concentrations (e.g., 0.25x to 10x Km).

• Data Analysis:

  • Plot the initial reaction rates against the substrate concentrations for each inhibitor concentration (Michaelis-Menten plot).

  • Generate a Lineweaver-Burk plot (double reciprocal plot: 1/V₀ vs. 1/[S]).

  • Analyze the changes in Vmax (maximum velocity) and Km (Michaelis constant) in the presence of the inhibitor to determine the mode of inhibition.

Inhibition Type	Effect on Vmax	Effect on Km	Lineweaver-Burk Plot
Competitive	Unchanged	Increases	Lines intersect on the y-axis
Non-competitive	Decreases	Unchanged	Lines intersect on the x-axis
Uncompetitive	Decreases	Decreases	Parallel lines
Mixed	Decreases	Increases or Decreases	Lines intersect in the second or third quadrant

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
High variability between replicates	Pipetting errors.	Use calibrated pipettes; prepare a master mix of reagents. [9]
Incomplete mixing.	Ensure thorough mixing of reagents in the wells.
Low enzyme activity	Inactive enzyme.	Use a fresh batch of enzyme; ensure proper storage conditions. [9]
Incorrect buffer pH or composition.	Verify the pH and composition of the assay buffer.
No inhibition observed	Inhibitor is insoluble or degraded.	Check the solubility of the compound in the assay buffer; prepare fresh dilutions. [6]
Inhibitor concentration is too low.	Test a wider range of inhibitor concentrations.
Irreproducible IC50 values	Assay conditions are not standardized.	Maintain consistent incubation times, temperatures, and reagent concentrations. [10]
Time-dependent inhibition.	Vary the pre-incubation time of the enzyme and inhibitor.
Compound precipitation at high concentrations.	Visually inspect the wells for precipitation; determine the solubility limit.

References

• Oreate AI. (2026, January 7). A Complete Guide to Plotting Dose-Response Curves Using GraphPad Prism. [Link]

• In vitro α-glucosidase inhibitory assay. (2018, September 4). protocols.io. [Link]

• Alpha-Glucosidase Inhibition Assay. (n.d.). Bio-protocol. [Link]

• IC50 Determination with GraphPad PRISM | Data Analysis Tutorial. (2024, September 19). YouTube. [Link]

• Mhatre, P. (2022, July 11). Create a Flowchart using Graphviz Dot. Medium. [Link]

• How to determine an IC50. (n.d.). GraphPad. [Link]

• Example: Fitting an enzyme kinetics curve. (n.d.). GraphPad Prism 10 Curve Fitting Guide. [Link]

• Equation: Michaelis-Menten model. (n.d.). GraphPad Prism 10 Curve Fitting Guide. [Link]

• Hosseini-Zare, M. S., et al. (2018). Optimization and Validation of a Microscale In vitro Method to Assess α-Glucosidase Inhibition Activity. Current enzyme inhibition, 14(1), 69–75. [Link]

• Sukmana, D., et al. (2021). Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Pharmaceutical Sciences Asia, 48(3), 224-234. [Link]

• Dare, J. (2025, September 13). Creating Software Engineering Flow Charts with Graphviz Dot. [Link]

• Biochem Lab GraphPad Prism Kinetics Instructions F21. (n.d.). Sandiego. [Link]

• Guide to Flowcharts in Graphviz. (n.d.). Sketchviz. [Link]

• Alkahtani, H. M., et al. (2024). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Scientific reports, 14(1), 1082. [Link]

• Example: Comparing two enzyme kinetics models. (n.d.). GraphPad Prism 10 Curve Fitting Guide. [Link]

• Flowchart Creation. (n.d.). Developer Documentation. [Link]

• Gudmundsdottir, A. V., Paul, C. E., & Nitz, M. (2009). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. Carbohydrate research, 344(3), 278–284. [Link]

• Equation: Absolute IC50. (n.d.). GraphPad Prism 10 Curve Fitting Guide. [Link]

• Harris, J. L., et al. (2000). Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries. Proceedings of the National Academy of Sciences of the United States of America, 97(14), 7754–7759. [Link]

• A. Kuzmanov, et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50, 345-352. [Link]

• IC50 values by using GraphPad Prism. (2022, March 5). YouTube. [Link]

• Building diagrams using graphviz. (2021, March 26). Chad's Blog. [Link]

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• Raw data - Kinetic Mechanisms of Enzyme Inhibition and Activation. (n.d.). [Link]

• Assay Guidance Manual. (2012). Mechanism of Action Assays for Enzymes. National Center for Biotechnology Information. [Link]

• de Oliveira, R. S., et al. (2012). Pyrazole carbohydrazide derivatives of pharmaceutical interest. Pharmaceuticals (Basel, Switzerland), 5(4), 317–339. [Link]

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Application of Pyrazole Derivatives in Agricultural Chemistry: A Technical Guide for Researchers

Introduction: The Versatility of the Pyrazole Scaffold in Modern Agriculture

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, represents a cornerstone in the development of modern agrochemicals.[1][2] Its remarkable versatility and the ability to introduce a wide array of substituents have led to the discovery and commercialization of numerous high-performance herbicides, insecticides, and fungicides.[3] This guide provides an in-depth exploration of the application of pyrazole derivatives in crop protection, offering detailed insights into their mechanisms of action, structure-activity relationships (SAR), and practical, field-proven protocols for their synthesis and evaluation. The aim is to equip researchers, scientists, and drug development professionals with the foundational knowledge and methodologies required to innovate within this vital area of agricultural chemistry.

Part 1: Pyrazole Derivatives as Herbicides - Targeting Weed Biosynthesis Pathways

A significant class of pyrazole-based herbicides functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[4][5] This enzyme is a critical component in the biosynthesis of plastoquinone, a vital cofactor for phytoene desaturase in the carotenoid biosynthesis pathway.[2][6] Inhibition of HPPD leads to a depletion of plastoquinone, which in turn halts carotenoid synthesis. Without the protective quenching effect of carotenoids, chlorophyll is rapidly destroyed by photooxidation, resulting in the characteristic bleaching symptoms and subsequent death of susceptible weeds.[5][6]

Prominent examples of HPPD-inhibiting pyrazole herbicides include pyrasulfotole, topramezone, pyrazolate, and pyrazoxyfen.[4][7] Interestingly, compounds like pyrazolate and pyrazoxyfen are considered pro-herbicides; they are metabolized in plants to the same active compound, 4-(2,4-dichlorobenzoyl)-1,3-dimethyl-5-hydroxypyrazole, which is the actual HPPD inhibitor.[8][9]

Structure-Activity Relationship (SAR) Insights for Pyrazole Herbicides

The herbicidal activity of pyrazole derivatives is significantly influenced by the nature and position of substituents on the pyrazole ring and associated phenyl groups. For instance, in the case of 4-benzoyl-pyrazole-5-ol based herbicides, the substitution pattern on the benzoyl ring is crucial for activity. Electron-withdrawing groups at specific positions can enhance the binding affinity to the HPPD enzyme. Furthermore, modifications at the hydroxyl position of the pyrazole scaffold, such as forming ether or ester bonds to create prodrugs, have shown potential in enhancing herbicidal activity.[10]

Experimental Protocols for Herbicide Evaluation

This assay directly measures the inhibitory effect of a pyrazole derivative on the HPPD enzyme.

Materials:

• Partially purified HPPD enzyme (from plant sources like Arabidopsis thaliana or commercially available)

• Test pyrazole compound dissolved in a suitable solvent (e.g., DMSO)

• Substrate: 4-hydroxyphenylpyruvate (HPP)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.0, containing ascorbate and catalase)

• Spectrophotometer or a fluorescent plate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer and the HPPD enzyme.

• Add the test pyrazole compound at various concentrations to the reaction mixture. A control with only the solvent should be included.

• Pre-incubate the mixture for a defined period to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the substrate (HPP).

• Monitor the reaction progress by measuring the consumption of HPP or the formation of the product, homogentisate. This can be done spectrophotometrically or using a coupled-enzyme assay.[11] Alternatively, fluorescent probes have been developed for in vivo tracking of HPPD activity.[12]

• Calculate the rate of reaction for each inhibitor concentration.

• Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by plotting the reaction rate against the inhibitor concentration and fitting the data to a suitable dose-response curve.

This assay evaluates the herbicidal effect of the pyrazole derivative on target weed species.

Materials:

• Test pyrazole compound formulated for application (e.g., as an emulsifiable concentrate or wettable powder)

• Target weed species (e.g., Echinochloa oryzicola - early watergrass) grown in pots

• Control plants (untreated)

• Greenhouse with controlled environmental conditions (temperature, light, humidity)

• Spraying equipment calibrated for uniform application

Procedure:

• Grow the target weed species in pots to a specific growth stage (e.g., two-leaf stage).[8]

• Prepare different concentrations of the formulated test compound in water.

• Apply the herbicide solutions to the plants using a calibrated sprayer to ensure uniform coverage. Include a water-only control group.

• Maintain the treated and control plants in the greenhouse under optimal growing conditions.

• Visually assess the plants at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) for signs of phytotoxicity, such as bleaching, necrosis, and growth inhibition.

• A rating scale (e.g., 0-100%, where 0% is no effect and 100% is complete plant death) can be used for assessment.

• At the end of the experiment, harvest the above-ground biomass of the plants, dry it in an oven, and weigh it to determine the growth reduction compared to the control.

• Calculate the GR50 value (the dose required to cause 50% growth reduction) using a suitable statistical model.[2]

Field trials are essential to assess the performance of a herbicide under real-world agricultural conditions.

Experimental Design:

• Randomized Complete Block Design (RCBD): This design is recommended to account for field variability. The trial area is divided into blocks, and each treatment (including a control) is randomly assigned to a plot within each block.[3]

• Replicates: A minimum of three to four replicates is necessary for statistical validity.[13]

• Plot Size: Plots should be large enough to be representative and to minimize edge effects. A size of 2 x 10 m or 2 x 15 m is generally adequate for small-plot trials.[13]

Procedure:

• Site Selection: Choose a field with a uniform history of cropping and a natural infestation of the target weed species.

• Treatments: Include the test herbicide at several application rates, a commercial standard herbicide for comparison, and an untreated control.

• Application: Apply the herbicides at the correct crop and weed growth stage using calibrated field spraying equipment.[10][13]

• Data Collection:

  • Weed Control Efficacy: Assess weed control visually at regular intervals using a percentage rating scale. Weed counts and biomass measurements can also be taken from quadrats placed within each plot.

  • Crop Tolerance: Visually assess the crop for any signs of phytotoxicity (e.g., stunting, discoloration, malformation).

  • Yield: At crop maturity, harvest the crop from a designated area within each plot and measure the yield.[3][10]

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the treatment effects.

Part 2: Pyrazole Derivatives as Insecticides - Disrupting the Insect Nervous System

Pyrazole-based insecticides are highly effective neurotoxins. A prominent mode of action is the antagonism of the γ-aminobutyric acid (GABA) receptor.[14] GABA is the primary inhibitory neurotransmitter in the insect central nervous system. Pyrazole insecticides like fipronil bind to the GABA-gated chloride channel, blocking the influx of chloride ions into the neuron.[15] This disruption of the normal inhibitory signaling leads to hyperexcitation of the central nervous system, resulting in convulsions and death of the insect.[14]

Other pyrazole insecticides, such as those in the pyrazole carboxamide class (e.g., chlorantraniliprole and cyantraniliprole), target the ryanodine receptor, leading to uncontrolled release of intracellular calcium and muscle dysfunction.[2]

Structure-Activity Relationship (SAR) Insights for Pyrazole Insecticides

For pyrazole insecticides targeting the GABA receptor, the substituents on the pyrazole ring are critical for their activity. For instance, in fipronil, the trifluoromethylsulfinyl group and the cyano group are essential for high insecticidal potency. Modifications to the N-phenyl group can also significantly impact activity and selectivity.

In the case of pyrazole amide insecticides, the nature of the amide substituent and the substitution pattern on the pyrazole ring play a crucial role in determining their insecticidal spectrum and efficacy. The introduction of electron-withdrawing groups on the benzene ring can enhance insecticidal activity.[2]

Experimental Protocols for Insecticide Evaluation

This advanced technique directly measures the effect of a pyrazole compound on the function of insect GABA receptors.

Materials:

• Xenopus oocytes or insect cell lines expressing insect GABA receptors (e.g., the RDL subunit).[16][17]

• Test pyrazole compound dissolved in a suitable solvent (e.g., DMSO).

• GABA solution.

• Two-electrode voltage-clamp setup.

• Recording solution (e.g., SOS medium).[17]

Procedure:

• Prepare the oocytes or cells expressing the GABA receptors.

• Using the two-electrode voltage-clamp technique, clamp the membrane potential of the oocyte.

• Apply a known concentration of GABA to elicit a chloride current. This serves as the control response.

• Perfuse the test pyrazole compound onto the oocyte for a specific duration.

• Co-apply the same concentration of GABA with the test compound and record the current response.

• The inhibition of the GABA-induced current by the test compound is a measure of its antagonistic activity.

• Generate concentration-response curves to determine the IC50 value of the test compound.[17]

This protocol is a standardized method for assessing the toxicity of an insecticide to a target insect pest.

Materials:

• Target insect species (e.g., Aphis craccivora - cowpea aphid).[15]

• Host plant leaves or artificial diet.

• Test pyrazole compound formulated for application.

• Petri dishes or other suitable containers.

• Agar solution (1-2%).

• Fine paintbrush for transferring insects.

Procedure:

• Prepare a range of concentrations of the test insecticide in water. A water-only control should be included.

• Leaf-Dip Method: Dip host plant leaves into the respective insecticide solutions for a set time (e.g., 10 seconds).[15] Allow the leaves to air dry.

• Place the treated leaves on a bed of agar in Petri dishes to maintain turgor.

• Transfer a known number of insects (e.g., 20-30 adult aphids) onto each leaf disc using a fine paintbrush.[15][18]

• Seal the Petri dishes with ventilated lids and maintain them at a controlled temperature and photoperiod.

• Assess insect mortality at specific time intervals (e.g., 24, 48, and 72 hours).[15] An insect is considered dead if it is unable to right itself within a set time (e.g., 10 seconds) when prodded.[18]

• Correct for control mortality using Abbott's formula.

• Calculate the LC50 and LC90 values by performing a probit or logit analysis on the mortality data.[18]

Part 3: Pyrazole Derivatives as Fungicides - Inhibiting Fungal Respiration

Pyrazole carboxamides represent a major class of fungicides that act as Succinate Dehydrogenase Inhibitors (SDHIs).[2][19] They target Complex II of the mitochondrial respiratory chain, a key enzyme in the tricarboxylic acid (TCA) cycle and electron transport. By binding to the ubiquinone-binding site of the SDH enzyme, these fungicides block the oxidation of succinate to fumarate, thereby disrupting cellular respiration and energy production, which is lethal to the fungus.[2][20]

Commercially successful pyrazole carboxamide SDHI fungicides include bixafen, fluxapyroxad, penflufen, penthiopyrad, and isopyrazam.

Structure-Activity Relationship (SAR) Insights for Pyrazole Fungicides

The fungicidal activity of pyrazole carboxamides is highly dependent on the substituents on both the pyrazole ring and the amide moiety. The N-substituent on the pyrazole ring, the substituents at the 3- and 5-positions of the pyrazole ring, and the nature of the aromatic or heterocyclic group attached to the amide nitrogen all contribute to the binding affinity to the SDH enzyme and the overall fungicidal spectrum. For instance, the presence of a difluoromethyl group at the 3-position of the pyrazole ring is a common feature in many potent SDHI fungicides.[19]

Experimental Protocols for Fungicide Evaluation

This protocol outlines a general method for the synthesis of pyrazole carboxamides.

Materials:

• A suitable pyrazole-4-carboxylic acid.

• A desired amine.

• A coupling reagent (e.g., thionyl chloride, oxalyl chloride, or a carbodiimide like DCC).

• An appropriate solvent (e.g., dichloromethane, THF).

• A base (if necessary, e.g., triethylamine).

Procedure:

• Activation of the Carboxylic Acid: Convert the pyrazole-4-carboxylic acid to its more reactive acid chloride by refluxing with thionyl chloride or oxalyl chloride.[7][19]

• Amide Bond Formation: In a separate flask, dissolve the desired amine and a base (if needed) in an anhydrous solvent.

• Slowly add the pyrazole-4-carbonyl chloride to the amine solution at a controlled temperature (e.g., 0 °C to room temperature).

• Stir the reaction mixture for several hours or until the reaction is complete (monitored by TLC).

• Work-up and Purification: Quench the reaction, extract the product with an organic solvent, wash with aqueous solutions (e.g., dilute HCl, saturated sodium bicarbonate, and brine), dry the organic layer, and concentrate.

• Purify the crude product by column chromatography or recrystallization to obtain the desired pyrazole carboxamide.[19]

This assay determines the direct inhibitory effect of a pyrazole compound on the growth of a target fungus.

Materials:

• Target fungal species (e.g., Rhizoctonia solani, Botrytis cinerea).[1]

• Potato Dextrose Agar (PDA) or another suitable growth medium.

• Test pyrazole compound dissolved in a suitable solvent (e.g., DMSO).

• Sterile Petri dishes.

• Cork borer.

Procedure:

• Prepare PDA medium and sterilize it by autoclaving.

• Cool the medium to about 45-50 °C and add the test compound at various concentrations. Pour the amended medium into sterile Petri dishes. A control set with only the solvent should be prepared.

• Take a mycelial plug from the edge of an actively growing culture of the target fungus using a sterile cork borer.

• Place the mycelial plug in the center of each PDA plate (both treated and control).

• Incubate the plates at an optimal temperature for fungal growth (e.g., 25-28 °C).

• Measure the diameter of the fungal colony at regular intervals until the colony in the control plate reaches the edge of the plate.

• Calculate the percentage of mycelial growth inhibition for each concentration using the formula: Inhibition (%) = [(dc - dt) / dc] x 100, where dc is the average diameter of the fungal colony in the control plates and dt is the average diameter of the fungal colony in the treated plates.

• Determine the EC50 value (the effective concentration that causes 50% inhibition of mycelial growth) by plotting the inhibition percentage against the compound concentration.[7][20]

This protocol evaluates the protective and curative activity of a fungicide on host plants.

Materials:

• Host plants (e.g., tomato, cucumber) susceptible to the target disease.

• Target fungal pathogen (spore suspension or mycelial slurry).

• Test pyrazole compound formulated for application.

• Greenhouse with controlled environment.

• Spraying equipment.

Procedure:

• Grow healthy host plants to a suitable age in pots.

• Protective Assay: Spray the plants with different concentrations of the formulated test compound. After the spray deposit has dried, inoculate the plants with the fungal pathogen.

• Curative Assay: Inoculate the plants with the fungal pathogen first. After a specific incubation period (e.g., 24 hours), spray the plants with the test compound.

• Include untreated, inoculated control plants and mock-inoculated, untreated plants.

• Maintain the plants in the greenhouse under conditions favorable for disease development (e.g., high humidity).

• Assess the disease severity on the leaves or other plant parts at regular intervals using a disease rating scale.

• Calculate the percentage of disease control for each treatment compared to the untreated, inoculated control.

Data Presentation

Table 1: Commercially Important Pyrazole-Based Agrochemicals

Compound Name	Class	Mode of Action	Primary Target Pests/Weeds
Pyrasulfotole	Herbicide	HPPD Inhibitor	Broadleaf weeds in cereals
Fipronil	Insecticide	GABA Receptor Antagonist	Wide range of insects including termites, ants, and fleas
Chlorantraniliprole	Insecticide	Ryanodine Receptor Activator	Lepidopteran pests
Bixafen	Fungicide	SDHI (Complex II Inhibitor)	Cereal diseases such as rusts and Septoria
Fluxapyroxad	Fungicide	SDHI (Complex II Inhibitor)	Broad spectrum of fungal diseases in various crops

Visualization of Workflows and Mechanisms

Diagram 1: General Workflow for Herbicide Evaluation

Caption: A streamlined workflow for the evaluation of novel pyrazole-based herbicides.

Diagram 2: Mode of Action of Pyrazole SDHI Fungicides

Caption: Mechanism of pyrazole carboxamide fungicides inhibiting the mitochondrial respiratory chain.

Conclusion and Future Perspectives

Pyrazole derivatives continue to be a highly fruitful area of research in agricultural chemistry. Their proven success as herbicides, insecticides, and fungicides, coupled with their synthetic tractability, ensures their continued importance in developing new solutions for crop protection. Future research will likely focus on discovering novel pyrazole-based modes of action to combat the growing issue of pest and weed resistance. Additionally, the development of more environmentally benign and highly selective pyrazole agrochemicals will be a key priority. The protocols and insights provided in this guide are intended to serve as a robust foundation for researchers to build upon in this exciting and critical field.

References

• BenchChem. (n.d.). Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applications.
• Matsumoto, H., & Ishizaka, M. (2002). Mode of action of pyrazole herbicides pyrazolate and pyrazoxyfen: HPPD inhibition by the common metabolite. Journal of Pesticide Science, 27(2), 114-118.
• Zhang, Y., Liu, X., Li, Y., Wang, Q., & Yang, C. (2014).
• Royalchem. (2024, January 18). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture.
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Application Notes &amp; Protocols: 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide as a Versatile Building Block in Organic Synthesis

Abstract

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the synthetic utility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. This versatile heterocyclic building block serves as a crucial starting material for a diverse array of pharmacologically significant molecules. We will explore the inherent reactivity of its key functional groups, provide detailed, field-proven protocols for its conversion into valuable derivatives such as Schiff bases and 1,3,4-oxadiazoles, and discuss the broad spectrum of biological activities exhibited by these products, including anticancer and antimicrobial properties.

Introduction: The Strategic Importance of the Pyrazole-Carbohydrazide Scaffold

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[3][4][5] When the pyrazole ring is functionalized with a carbohydrazide moiety (-CONHNH₂), as in 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, the resulting molecule becomes an exceptionally powerful and versatile building block for synthetic chemists.[6]

The strategic value of this compound lies in the dual reactivity of its structure:

• The Pyrazole Core: A stable, aromatic N-heterocycle that provides a rigid framework, influences the electronic properties, and serves as a key pharmacophore for biological target interaction. The methyl groups at the 1 and 5 positions enhance lipophilicity and can provide steric direction in subsequent reactions.

• The Carbohydrazide Moiety: A highly nucleophilic and reactive handle that allows for straightforward chemical elaboration. It is a linchpin for constructing a multitude of other heterocyclic systems and for linking the pyrazole core to other pharmacophores.[6]

This guide will elucidate the key synthetic transformations of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, providing the causal logic behind experimental choices and empowering researchers to leverage this building block in their own discovery programs.

Core Reactivity and Synthetic Pathways

The synthetic utility of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is primarily driven by the reactions of the terminal hydrazide nitrogen. This functionality serves as an excellent nucleophile, readily participating in condensation and cyclization reactions.

Caption: Key synthetic pathways originating from 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Synthesis of Schiff Bases (Hydrazones)

The most fundamental reaction of the carbohydrazide is its condensation with aldehydes or ketones to form Schiff bases, also known as hydrazones. This reaction is typically acid-catalyzed and proceeds via nucleophilic attack of the terminal -NH₂ group on the carbonyl carbon, followed by dehydration.

The resulting Schiff bases are not merely intermediates; they are a significant class of biologically active compounds themselves, demonstrating potent antimicrobial and anticancer activities.[7][8][9] The imine (-N=CH-) linkage is crucial for their biological function, and varying the aldehyde or ketone component allows for systematic exploration of structure-activity relationships (SAR).

Synthesis of 5-Membered Heterocycles

The carbohydrazide moiety is a classic precursor for constructing various five-membered aromatic heterocycles (diazoles, triazoles), which are themselves important pharmacophores.

• 1,3,4-Oxadiazoles: Cyclocondensation of the carbohydrazide with carboxylic acids, acyl chlorides, or orthoesters is a common route to 2,5-disubstituted 1,3,4-oxadiazoles. These derivatives are known to possess a range of biological activities, including antimicrobial and anti-inflammatory properties.[10]

• 1,2,4-Triazoles: Reaction with isothiocyanates yields a thiosemicarbazide intermediate, which can be cyclized under basic conditions to form triazole-thiones. These can be further derivatized.

• Pyrazoles: Condensation with 1,3-dicarbonyl compounds (e.g., acetylacetone) can lead to the formation of a new pyrazole ring, creating complex bi-heterocyclic systems.[11]

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and explanations for key decisions. All reagents should be of analytical grade and used as received unless otherwise specified.

Protocol 1: General Synthesis of a Pyrazole-Schiff Base Derivative

This protocol details the synthesis of (E)-N'-(4-chlorobenzylidene)-1,5-dimethyl-1H-pyrazole-4-carbohydrazide, a representative Schiff base. The choice of a substituted benzaldehyde allows for the introduction of electronically and sterically diverse groups.

Workflow Diagram:

Caption: Workflow for the synthesis and purification of a pyrazole-Schiff base.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Quantity
1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	168.18	5.0	0.841 g
4-Chlorobenzaldehyde	140.57	5.0	0.703 g
Absolute Ethanol	-	-	25 mL
Glacial Acetic Acid	-	catalytic	2-3 drops

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (0.841 g, 5.0 mmol) and 4-chlorobenzaldehyde (0.703 g, 5.0 mmol).

• Solubilization: Add 25 mL of absolute ethanol to the flask. Stir the mixture until most of the solids are dissolved.

• Catalysis: Add 2-3 drops of glacial acetic acid to the mixture. The acid catalyzes the dehydration step, significantly accelerating the reaction.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature for 4-6 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane). The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Pour the solution slowly into a beaker containing 100 mL of crushed ice with constant stirring. A solid precipitate should form immediately.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with cold distilled water (2 x 20 mL) to remove any residual acid and unreacted starting materials.

• Purification: The crude product is purified by recrystallization from hot ethanol to yield a crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight.

Expected Results:

• Yield: Typically >85%.

• Appearance: White to off-white crystalline solid.

• Characterization: The structure should be confirmed by ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. Key IR peaks include the C=O stretch (~1650 cm⁻¹) and the C=N imine stretch (~1600 cm⁻¹). The ¹H NMR will show a characteristic singlet for the imine proton (-N=CH-) around 8.5-9.0 ppm.

Protocol 2: Synthesis of a 2,5-Disubstituted 1,3,4-Oxadiazole Derivative

This protocol describes the synthesis of 2-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-1,3,4-oxadiazole via cyclodehydration using phosphorus oxychloride (POCl₃). This method is efficient for converting the hydrazide into the corresponding oxadiazole.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Quantity
1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	168.18	5.0	0.841 g
Benzoic Acid	122.12	5.0	0.611 g
Phosphorus Oxychloride (POCl₃)	153.33	-	5 mL

Step-by-Step Methodology:

• Intermediate Formation (Acylhydrazide):

  • This step can be performed separately or in-situ, but for clarity, we describe a two-step conceptual process. The practical protocol often combines them.

  • First, the N'-benzoyl-1,5-dimethyl-1H-pyrazole-4-carbohydrazide intermediate is formed by reacting the starting hydrazide with benzoyl chloride. However, a more direct cyclization is often employed.

• Cyclodehydration Reaction:

  • CAUTION: Phosphorus oxychloride is highly corrosive and reacts violently with water. This procedure must be performed in a well-ventilated fume hood.

  • In a 50 mL round-bottom flask, create a homogenous mixture of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (0.841 g, 5.0 mmol) and benzoic acid (0.611 g, 5.0 mmol).

  • Carefully add phosphorus oxychloride (5 mL) to the mixture at room temperature with stirring.

  • Attach a reflux condenser and heat the reaction mixture gently at 80-90 °C for 5-7 hours. The mixture will become a clear solution as the reaction progresses.

• Work-up:

  • After the reaction is complete (monitored by TLC), cool the flask to room temperature.

  • Very slowly and carefully, pour the reaction mixture onto 200 g of crushed ice in a large beaker. This step is highly exothermic and will release HCl gas. Perform this in a fume hood with extreme caution.

  • Stir the mixture until all the ice has melted. The product will precipitate as a solid.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8.

• Isolation and Purification:

  • Collect the precipitated solid by vacuum filtration. Wash thoroughly with water.

  • Recrystallize the crude product from an appropriate solvent system, such as ethanol or an ethanol/water mixture.

• Drying: Dry the purified product in a vacuum oven.

Expected Results:

• Yield: 60-80%.

• Appearance: White or pale yellow solid.

• Characterization: The structure is confirmed by spectroscopic methods. The disappearance of the N-H and C=O (amide) peaks of the hydrazide in the IR spectrum and the appearance of characteristic signals for the disubstituted oxadiazole ring in ¹H and ¹³C NMR confirm the successful cyclization.

Applications in Drug Discovery & Development

Derivatives synthesized from 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide have demonstrated significant potential across various therapeutic areas. The pyrazole-hydrazide scaffold serves as a launchpad for generating molecules with tailored biological activities.

Anticancer Activity

The pyrazole core is a well-established pharmacophore in oncology.[1] Many derivatives, particularly Schiff bases derived from pyrazole carbohydrazides, have shown potent cytotoxic activity against various human cancer cell lines.[12][13] The mechanism often involves the inhibition of critical cell cycle proteins like cyclin-dependent kinases (CDKs) or growth factor receptors.[1]

Table 1: Examples of Anticancer Activity of Pyrazole Derivatives

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Indole-Pyrazole Hybrids	HCT116, MCF7	< 23.7	[1]
Pyrazole-Benzamide Derivatives	MCF-7	4.98	[12]
Salicylaldehyde-Pyrazole-Carbohydrazide	A549 (Lung)	Potent	[6]
Benzimidazole-Pyrazolo[1,5-a]pyrimidines	MCF7, A549	Potent	[1]

Note: IC₅₀ values represent the concentration of a drug that is required for 50% inhibition in vitro.

Antimicrobial Activity

The global rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Pyrazole-Schiff bases and pyrazole-derived heterocycles have consistently shown promising activity against a broad spectrum of pathogens.[14][15][16]

The mechanism of action is often attributed to the chelation of essential metal ions in microbial enzymes or the disruption of cell wall synthesis. The lipophilicity conferred by the pyrazole scaffold and its substituents can enhance cell membrane penetration.

Table 2: Antimicrobial Activity of Pyrazole Derivatives

Compound Type	Organism	Activity (MIC in µg/mL)	Reference
Pyrazole-Mannich Base	Escherichia coli	0.25	[14]
Pyrazole-Mannich Base	Streptococcus epidermidis	0.25	[14]
Pyrazole-Carbothiohydrazide Hydrazone	Fungi	2.9 - 7.8	[16]
3-Aryl Substituted Pyrazole-4-carbaldehyde	Staphylococcus aureus	Excellent Efficacy	[17]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.

Conclusion

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a high-value, versatile, and readily available building block for organic synthesis. Its predictable reactivity, centered on the nucleophilic carbohydrazide moiety, provides reliable and high-yielding pathways to diverse molecular architectures, including Schiff bases and various N-heterocycles. The consistent and potent biological activities reported for these derivatives, especially in the fields of oncology and infectious diseases, underscore the strategic importance of this scaffold. The protocols and insights provided in this guide are intended to facilitate its adoption and accelerate innovation in medicinal chemistry and drug discovery programs.

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Application Notes and Protocols for the Development of Novel Pyrazole-Based Schiff Bases for Biological Evaluation

Introduction: The Scientific Imperative for Pyrazole-Based Schiff Bases

In the landscape of medicinal chemistry, the pyrazole nucleus is a cornerstone scaffold, integral to numerous clinically approved drugs. Its unique electronic properties and ability to act as a versatile pharmacophore have cemented its importance. When the pyrazole ring is functionalized with a Schiff base (imine or azomethine) moiety (–C=N–), a synergistic enhancement of biological activity is often observed.[1][2] These compounds, known as pyrazole-based Schiff bases, have garnered significant attention due to their broad and potent biological activities, including antimicrobial, anticancer, antioxidant, and anti-inflammatory properties.[1][2][3][4][5]

The rationale for developing these specific compounds lies in the hybrid molecular design. The pyrazole moiety provides a robust and synthetically accessible core, while the imine linkage is crucial for modulating lipophilicity and interacting with biological targets through hydrogen bonding and π-π stacking. The true power of this scaffold lies in its synthetic tractability; by varying the substituents on both the pyrazole ring and the amine precursor, a vast chemical space can be explored to fine-tune the molecule's steric and electronic properties for optimal target engagement and desired biological effect. This guide provides a comprehensive framework for the synthesis, characterization, and biological evaluation of novel pyrazole-based Schiff bases, intended for researchers in drug discovery and development.

Part 1: Synthesis and Characterization

The synthetic pathway to pyrazole-based Schiff bases is a logical, two-step process. First, a pyrazole-4-carbaldehyde intermediate is synthesized, which then undergoes a condensation reaction with a primary amine to form the final Schiff base.

Synthesis of Pyrazole-4-Carbaldehyde Intermediate

A reliable and widely used method for the formylation of pyrazoles at the C4 position is the Vilsmeier-Haack reaction.[6][7][8][9] This reaction utilizes a Vilsmeier reagent, an electrophilic iminium salt, generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent, typically phosphorus oxychloride (POCl₃).

Causality of the Vilsmeier-Haack Reaction: The reaction proceeds via the formation of the electrophilic chloroiminium ion (the Vilsmeier reagent) from DMF and POCl₃. The electron-rich pyrazole ring then acts as a nucleophile, attacking the Vilsmeier reagent. Subsequent elimination and hydrolysis during aqueous workup yield the desired pyrazole-4-carbaldehyde.[7][8] The success of this reaction hinges on the electron-donating nature of the pyrazole ring, making it an efficient method for introducing the aldehyde functionality.

Protocol 1: Synthesis of 1-Phenyl-3-aryl-1H-pyrazole-4-carbaldehyde

Materials:

• Substituted Acetophenone Phenylhydrazone

• N,N-Dimethylformamide (DMF, anhydrous)

• Phosphorus Oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol

• Round-bottom flask, reflux condenser, magnetic stirrer, ice bath, separatory funnel.

Procedure:

• In a round-bottom flask under an inert atmosphere, cool anhydrous DMF in an ice bath.

• Slowly add POCl₃ dropwise to the cooled DMF with vigorous stirring. Allow the Vilsmeier reagent to form for 30 minutes at 0°C.

• Dissolve the appropriate substituted acetophenone phenylhydrazone (1.0 eq) in anhydrous DCM and add it dropwise to the prepared Vilsmeier reagent.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (typically 60-80°C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker containing crushed ice and saturated NaHCO₃ solution to neutralize the excess acid.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude aldehyde by recrystallization from ethanol or by column chromatography on silica gel to yield the pure 1-phenyl-3-aryl-1H-pyrazole-4-carbaldehyde.[6][9]

Synthesis of Pyrazole-Based Schiff Base

The formation of the Schiff base is a classic condensation reaction between the newly synthesized pyrazole-4-carbaldehyde and a selected primary amine.[10][11] This reaction is typically acid-catalyzed and involves the nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration to form the imine.

Causality of Schiff Base Formation: The catalytic amount of acid (e.g., glacial acetic acid) protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to attack by the lone pair of electrons on the primary amine. The resulting carbinolamine intermediate then undergoes acid-catalyzed dehydration, a thermodynamically favorable step that drives the reaction to completion, to form the stable C=N double bond.[10]

Protocol 2: General Synthesis of Pyrazole-Based Schiff Bases

Materials:

• 1-Phenyl-3-aryl-1H-pyrazole-4-carbaldehyde (from Protocol 1)

• Substituted primary amine (e.g., aniline, aminopyridine) (1.0 eq)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount, 2-3 drops)

• Round-bottom flask, reflux condenser, magnetic stirrer.

Procedure:

• Dissolve the pyrazole-4-carbaldehyde (1.0 eq) in absolute ethanol in a round-bottom flask.

• To this solution, add the selected primary amine (1.0 eq).

• Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.[10]

• Heat the mixture to reflux for 2-4 hours. The formation of a precipitate often indicates product formation.

• Monitor the reaction progress by TLC until the starting aldehyde spot disappears.

• Cool the reaction mixture to room temperature.

• Collect the precipitated solid by filtration, wash with a small amount of cold ethanol, and dry in vacuo.

• If no precipitate forms, the product can be obtained by concentrating the solvent under reduced pressure and purifying the resulting solid by recrystallization.

Structural Characterization: The Self-Validating System

Confirming the structure of the synthesized Schiff base is paramount. A combination of spectroscopic methods provides a self-validating system, where each technique offers complementary information to build a complete structural picture.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is the first line of evidence for successful Schiff base formation. The key causal evidence is the disappearance of the strong C=O stretching band from the starting aldehyde (typically ~1680-1700 cm⁻¹) and the appearance of a new, characteristic C=N (imine) stretching band (typically ~1600-1630 cm⁻¹).[11][12] The disappearance of the N-H stretching bands from the primary amine also supports the reaction's completion.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most definitive evidence in the ¹H NMR spectrum is the appearance of a new singlet in the downfield region (δ 8.0-9.0 ppm), which is characteristic of the azomethine proton (–CH=N–).[10][12] Concurrently, the singlet corresponding to the aldehydic proton (–CHO) of the starting material (typically δ 9.5-10.5 ppm) will disappear.

  • ¹³C NMR: The ¹³C NMR spectrum will show a new signal in the range of δ 157-164 ppm, corresponding to the azomethine carbon (–C=N–), while the signal for the aldehydic carbon (typically δ 185-195 ppm) will be absent.[3][12]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the synthesized compound. The observation of the molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of the target Schiff base provides strong evidence of its successful synthesis.

Workflow for Synthesis and Characterization

Caption: Evaluation pipeline for synthesized pyrazole-based Schiff bases.

Part 3: Data Presentation and Interpretation

Clear and standardized data presentation is essential for comparing the efficacy of novel compounds.

Quantitative Data Summary

Table 1: Antimicrobial Activity (MIC)

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	Positive Control (Ciprofloxacin) MIC (µg/mL)
PSB-01	16	32	S. aureus: 1; E. coli: 0.5
PSB-02	8	16	S. aureus: 1; E. coli: 0.5

| PSB-03 | >64 | >64 | S. aureus: 1; E. coli: 0.5 |

Interpretation: A lower MIC value indicates greater potency. [13]In Table 1, compound PSB-02 is the most active antimicrobial agent, though still less potent than the standard drug, Ciprofloxacin.

Table 2: Antioxidant and Anticancer Activity (IC₅₀)

Compound ID	DPPH Scavenging IC₅₀ (µM)	MCF-7 Cytotoxicity IC₅₀ (µM)	Positive Control IC₅₀ (µM)
PSB-01	25.4	15.8	Ascorbic Acid: 8.7; Doxorubicin: 0.9
PSB-02	48.1	32.5	Ascorbic Acid: 8.7; Doxorubicin: 0.9

| PSB-03 | 15.9 | 8.4 | Ascorbic Acid: 8.7; Doxorubicin: 0.9 |

Interpretation: The IC₅₀ value represents the concentration required to achieve 50% of the maximum effect (inhibition). A lower IC₅₀ value signifies higher potency. In Table 2, PSB-03 demonstrates the strongest antioxidant and anticancer activity among the tested compounds.

References

• Hancock Laboratory. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

• Henrik's Lab. (2021, September 27). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). YouTube. Retrieved from [Link]

• Biology LibreTexts. (2024, November 23). 13.5A: Minimal Inhibitory Concentration (MIC). Retrieved from [Link]

• Pharma Instinct. (n.d.). Determination of DPPH Free Radical Scavenging Activity by RP-HPLC, Rapid Sensitive Method for the Screening of Berry Fruit Juice. Retrieved from [Link]

• How to... in just a few minutes. (2023, December 16). How to Analyse MTT/MTS Assay Data and IC50 using Excel. YouTube. Retrieved from [Link]

• Aryal, S. (2013, November 15). Broth Dilution Method for MIC Determination. Microbe Online. Retrieved from [Link]

• Bio-Resource. (2023, December 7). How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay #IC50 #pharmacology. YouTube. Retrieved from [Link]

• Biological Activity of New Schiff Base Compounds Derived from Substituted 3-Aminopyrazoles, the Role of Pyrazole on Bioactivity. (n.d.). MDPI. Retrieved from [Link]

• ResearchGate. (2015, August 19). How can I calculate IC50 from mtt results?. Retrieved from [Link]

• Determination of antioxidant activity with 2,2'-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging method. (n.d.). University of Belgrade. Retrieved from [Link]

• Lab Experiments. (2020, September 27). How to calculate IC50 from MTT assay. YouTube. Retrieved from [Link]

• Al-Ansari, A. M., et al. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. National Center for Biotechnology Information. Retrieved from [Link]

• Dr. Gene. (2021, July 21). Radical Scavenging Activity Measurement and IC50 Calculation DPPH Assay in Excel. YouTube. Retrieved from [Link]

• Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(II) complexes as potential therapeutics. (2025, November 3). RSC Publishing. Retrieved from [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• In Vitro Evaluation and Bioinformatics Analysis of Schiff Bases Bearing Pyrazole Scaffold as Bioactive Agents: Antioxidant, Anti-Diabetic, Anti-Alzheimer, and Anti-Arthritic. (2023, October 17). MDPI. Retrieved from [Link]

• Berber, N., & Arslan, M. (2020). Preparation and Characterization of Some Schiff Base Compounds. Adıyaman University Journal of Science. Retrieved from [Link]

• Bioinfo Tools. (2025, July 6). Complete MTT Assay Analysis | How to Calculate IC50, % Cell Viability, Dose-response curve | Prism. YouTube. Retrieved from [Link]

• Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. ResearchGate. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Das, R. (2018). SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. JETIR. Retrieved from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023, September 5). RSC Advances. Retrieved from [Link]

• Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. (n.d.). Degres Journal. Retrieved from [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. (n.d.). Semantic Scholar. Retrieved from [Link]

• SYNTHESIS AND CHARACTERISATION OF 4-PROPOXYBENZALDEHYDE SUBSTITUTED HECK-SCHIFF BASE COMPOUND AS SPACER IN ELECTROCHEMICAL DNA S. (n.d.). Malaysian Journal of Chemistry. Retrieved from [Link]

• Synthesis and Crystal Structure Analysis of Some Aromatic Imines of Syringaldehyde. (2024, January 22). MDPI. Retrieved from [Link]

• Ft-Nmr Spectroscopy in Schiff Bases: Synthesis, Applications, and Characterization. (n.d.). ER Publications. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Pyrazole-4-Carbohydrazides from Pyrazolo[3,4-d]oxazin-4(1H)-ones

Application Notes and Protocols for the Synthesis of Pyrazole-4-Carbohydrazides from Pyrazolo[3,4-d][1][2]oxazin-4(1H)-ones

Introduction: The Significance of Pyrazole-4-Carbohydrazides in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents with a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] Within this privileged scaffold, pyrazole-4-carbohydrazides have emerged as particularly valuable synthons and pharmacophores. The carbohydrazide moiety (-CONHNH₂) is a versatile functional group that can participate in various chemical transformations to generate a diverse library of heterocyclic compounds. Furthermore, the hydrazide group itself is a key structural feature in several established drugs, such as the antitubercular agent isoniazid, highlighting its importance in interacting with biological targets.[2]

This application note provides a detailed and robust method for the synthesis of substituted pyrazole-4-carbohydrazides via the hydrazinolysis of pyrazolo[3,4-d][2][3]oxazin-4(1H)-one precursors. This synthetic route offers a reliable and high-yielding pathway to these valuable intermediates, crucial for researchers and scientists in the field of drug development.

Reaction Mechanism and Scientific Rationale

The conversion of pyrazolo[3,4-d][2][3]oxazin-4(1H)-ones to pyrazole-4-carbohydrazides is a nucleophilic acyl substitution reaction. The reaction proceeds through the nucleophilic attack of hydrazine at the electrophilic carbonyl carbon of the oxazinone ring.

The proposed mechanism is as follows:

• Nucleophilic Attack: The lone pair of electrons on one of the nitrogen atoms of the hydrazine molecule attacks the carbonyl carbon (C4) of the pyrazolo[3,4-d][2][3]oxazin-4(1H)-one. This initial attack is the rate-determining step.

• Tetrahedral Intermediate Formation: This attack leads to the formation of a transient tetrahedral intermediate.

• Ring Opening: The tetrahedral intermediate collapses, leading to the cleavage of the C-O bond within the oxazinone ring.

• Proton Transfer: A series of proton transfers results in the formation of the stable pyrazole-4-carbohydrazide and a leaving group derived from the rest of the oxazinone ring.

Sources

• 1. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives | MDPI [mdpi.com]
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• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges encountered during the synthesis, providing troubleshooting advice, detailed protocols, and mechanistic insights to ensure the successful and efficient preparation of this key heterocyclic building block.

Synthetic Overview

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is typically achieved via a two-step process. The first step involves the construction of the pyrazole core to form an ester intermediate, followed by the conversion of the ester to the final carbohydrazide product.

Caption: General two-step synthetic workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing the 1,5-dimethyl-1H-pyrazole core?

The most prevalent method is the Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2] For this specific target, a suitable 1,3-dicarbonyl precursor is reacted with methylhydrazine. The reaction is typically acid-catalyzed and proceeds readily to form the stable aromatic pyrazole ring.[3]

Q2: Why is regioselectivity a critical issue in the pyrazole ring formation step?

When an unsymmetrical 1,3-dicarbonyl reacts with a substituted hydrazine like methylhydrazine, two different regioisomers can form.[4] The initial nucleophilic attack can occur at either of the two carbonyl carbons, leading to a mixture of products. Controlling reaction conditions such as temperature, solvent, and the order of reagent addition is crucial to selectively synthesize the desired 1,5-dimethyl isomer over the 1,3-dimethyl alternative.

Q3: Are there any significant safety precautions for this synthesis?

Yes. Hydrazine derivatives, including methylhydrazine and hydrazine hydrate, are toxic and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Reactions involving these reagents can also be exothermic, requiring careful temperature control, especially at a larger scale.[5]

Troubleshooting Guide: Synthesis of the Ester Intermediate

This section addresses common issues encountered during the synthesis of Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate .

Problem 1: Low or No Yield of the Pyrazole Ester

Q: I've followed the protocol, but my reaction yield is very low. What could be the cause?

A: Low yields in a Knorr pyrazole synthesis can stem from several factors. Let's break down the possibilities:

• Incomplete Reaction: The condensation can be slower than expected.

  • Solution: Monitor the reaction closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material persists, consider extending the reaction time or moderately increasing the temperature (e.g., from room temperature to 40-60°C).[6]

• Catalyst Issues: An acid catalyst, like glacial acetic acid, is often necessary to facilitate the condensation and subsequent dehydration steps.[3]

  • Solution: Ensure a catalytic amount of acid (e.g., 3-5 drops) has been added. If the reaction is still sluggish, a slightly stronger acid like p-toluenesulfonic acid could be tested, though this may require further optimization.

• Quality of Reagents: Methylhydrazine is susceptible to oxidation over time. The 1,3-dicarbonyl starting material can also degrade.

  • Solution: Use freshly opened or purified reagents. It is good practice to verify the purity of starting materials by NMR or GC-MS before starting the reaction.

Problem 2: Formation of Regioisomers

Q: My final product is a mixture of two isomers that are difficult to separate. How can I improve the regioselectivity for the 1,5-dimethyl isomer?

A: This is a classic challenge in pyrazole synthesis.[4] The selectivity is determined by which carbonyl the more nucleophilic nitrogen of methylhydrazine attacks first.

Caption: Competing pathways leading to regioisomers.

• Kinetic vs. Thermodynamic Control:

  • Solution 1 (Kinetic Control): Lowering the reaction temperature often enhances selectivity by favoring the attack at the more sterically accessible or electronically favorable carbonyl group. Try running the reaction at 0°C or even lower before allowing it to slowly warm to room temperature.

  • Solution 2 (pH Control): The reactivity of the carbonyls and the hydrazine nucleophilicity are pH-dependent. Subtle changes in the amount or type of acid catalyst can influence the isomeric ratio. A screening of catalysts (acetic acid, HCl, p-TsOH) may be beneficial.[7]

• Purification Strategy: If a mixture is unavoidable, separation by column chromatography is the most common solution. A careful screen of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) is required to find optimal separation conditions.

Troubleshooting Guide: Conversion of Ester to Carbohydrazide

This section addresses challenges in the final step: the conversion of Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate to the target carbohydrazide.

Problem 1: Incomplete or Failed Hydrazinolysis

Q: I have refluxed my pyrazole ester with hydrazine hydrate, but the reaction is extremely slow or fails to proceed. The literature also suggests this can be difficult.[8][9] What should I do?

A: The direct conversion of some pyrazole-4-carboxylic acid esters to their corresponding hydrazides can indeed be challenging, potentially due to reduced electrophilicity of the ester carbonyl conjugated with the aromatic pyrazole system.

• Aggressive Reaction Conditions:

  • Solution 1 (Increase Temperature & Time): The most straightforward approach is to increase the reaction temperature and extend the time significantly. Instead of standard reflux in ethanol (78°C), consider a higher boiling solvent like n-butanol (118°C) or conduct the reaction neat (just the ester and hydrazine hydrate) at a higher temperature (e.g., 100-120°C) for 12-24 hours. Always monitor progress by TLC.

  • Solution 2 (Use Excess Reagent): Use a larger excess of hydrazine hydrate (e.g., 10-20 equivalents) to drive the equilibrium towards the product.

• Alternative Synthetic Route: If direct hydrazinolysis fails, a two-step approach via the carboxylic acid is a reliable alternative.

  • Saponification: Hydrolyze the ester to the corresponding carboxylic acid using a base like NaOH or KOH, followed by acidic workup.

  • Peptide Coupling: Activate the carboxylic acid using a standard coupling agent (e.g., SOCl₂ to form the acid chloride, or HATU/EDC) and then react it with hydrazine. This is often more efficient, though it adds steps to the overall synthesis.[8]

Problem 2: Product Purification and Impurities

Q: My final product seems impure. How can I effectively purify the 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide?

A: The primary impurities are likely unreacted ester and residual hydrazine hydrate.

• Removing Hydrazine: Hydrazine hydrate is water-soluble.

  • Solution: After the reaction, precipitate the crude product by adding cold water. Filter the solid and wash it thoroughly with copious amounts of cold water to remove any remaining hydrazine.

• Removing Unreacted Ester: The ester is significantly less polar than the hydrazide.

  • Solution 1 (Recrystallization): This is the most effective method for purification. Screen various solvents. Ethanol, isopropanol, or mixtures of ethanol and water are often good starting points. The goal is to find a solvent system where the carbohydrazide is soluble at high temperatures but sparingly soluble at room temperature or below, while the ester remains in solution.[10]

  • Solution 2 (Trituration): If recrystallization is difficult, triturate (slurry) the crude solid in a solvent that dissolves the ester but not the hydrazide, such as diethyl ether or a hexane/ethyl acetate mixture. Filter the solid to obtain the purified product.

Experimental Protocols & Data

Protocol 1: Synthesis of Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate

• To a solution of ethyl 2-formylacetoacetate (1 equiv.) in absolute ethanol (approx. 3 mL per gram of ester), add methylhydrazine (1.1 equiv.) dropwise at 0°C with stirring.

• Add 3-5 drops of glacial acetic acid to the mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis (e.g., 30% ethyl acetate in hexanes) indicates the consumption of the starting materials.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel if necessary to yield the pure ester.

Protocol 2: Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

• Combine ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1 equiv.) and hydrazine hydrate (10 equiv.) in a round-bottom flask.

• Heat the mixture with stirring at 100-110°C for 8-16 hours. Monitor the reaction progress by TLC (e.g., 10% methanol in dichloromethane).

• After cooling to room temperature, add cold deionized water to the reaction mixture to precipitate the product.

• Stir the resulting slurry for 30 minutes in an ice bath.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water, followed by a small amount of cold ethanol.

• Dry the product under vacuum. If further purification is needed, recrystallize from ethanol.

Summary of Reaction Parameters

Parameter	Step 1: Ester Synthesis	Step 2: Hydrazide Synthesis
Key Reagents	Ethyl 2-formylacetoacetate, Methylhydrazine	Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate, Hydrazine Hydrate
Solvent	Ethanol	Ethanol, n-Butanol, or Neat
Catalyst	Glacial Acetic Acid	None
Temperature	0°C to Room Temperature	80 - 120°C
Typical Time	4 - 6 hours	8 - 24 hours
Workup	Liquid-liquid extraction	Precipitation / Filtration
Purification	Column Chromatography / Recrystallization	Recrystallization
Expected Yield	60 - 85%	50 - 75%

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (2018). Slideshare. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2019). National Institutes of Health. [Link]

• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2019). Beilstein Journals. [Link]

• One-Pot Coupling–Coupling–Cyclocondensation Synthesis of Fluorescent Pyrazoles. (2016). ACS Publications. [Link]

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. (2017). PubMed Central. [Link]

• Synthesis of pyrazole via cyclocondensation reaction of 1,3-dicarbonyl and arylhydrazine. (2023). ResearchGate. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2022). RSC Publishing. [Link]

• Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. (2020). ResearchGate. [Link]

• Progress of the reaction between ethyl acetoacetate, hydrazine hydrate,... (n.d.). ResearchGate. [Link]

• Reaction of Phenylhydrazo ethylacetoacetate. (n.d.). International Journal of Applied Biology and Pharmaceutical Technology. [Link]

• Ethyl acetoacetate: Significance and symbolism. (n.d.). Ayurajan. [Link]

• New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects. (2022). PubMed Central. [Link]

• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives. (2023). RSC Publishing. [Link]

• A continuous flow synthesis of the anti-inflammatory COX II inhibitor Celecoxib. (2009). ResearchGate. [Link]

• Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. (2002). ResearchGate. [Link]

• Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. (2002). ResearchGate. [Link]

• An improved process for the preparation of celecoxib. (2010).
• Process for preparation of celecoxib. (2011).

• Ethyl 1,5-diphenyl-1H-pyrazole-4-carboxylate. (2011). National Institutes of Health. [Link]

• Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of n-monosubstituted hydrazones with nitroolefins. (2006). Organic Syntheses. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). PubMed Central. [Link]

• A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences. [Link]

• Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto-esters and their Enzymatic Activity. (2013). ResearchGate. [Link]

• 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. (n.d.). LookChem. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Preparation method of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester. (n.d.).

• Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl ester. (n.d.). PrepChem.com. [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. (2013). TSI Journals. [Link]

• Method for purifying pyrazoles. (2011).
• The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester. (2016).
• METHOD FOR SYNTHESIZING 3-(DIFLUOROMETHYL)-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID, AND INTERMEDIATES THEREOF. (2016).

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Technical Support Center: Optimizing Pyrazole Synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common challenges encountered during the synthesis of pyrazoles. The following troubleshooting guides and frequently asked questions (FAQs) are structured in a question-and-answer format to directly address specific issues you may encounter in your experimental work.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during pyrazole synthesis, offering explanations for their causes and providing actionable solutions.

Issue 1: Consistently Low Reaction Yield

Q1: I am consistently obtaining a low yield in my pyrazole synthesis. What are the likely causes and how can I improve it?

A1: Low yields are a frequent challenge in pyrazole synthesis and can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.[1]

• Incomplete Reaction: The reaction may not be proceeding to completion.

  • Troubleshooting:

    • Increase Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the complete consumption of starting materials.[1]

    • Increase Temperature: Many condensation reactions require heating. Consider refluxing the reaction mixture. Microwave-assisted synthesis can also be a highly effective method for improving yields and significantly reducing reaction times.[1][2][3]

    • Catalyst Choice and Amount: The selection and quantity of an acid or base catalyst can be critical. For Knorr and Paal-Knorr syntheses, catalytic amounts of a protic acid (e.g., acetic acid or a mineral acid) are often used to facilitate the formation of the imine intermediate.[1][4] In some cases, Lewis acids or other catalysts like nano-ZnO have demonstrated improved yields.[5]

• Side Reactions and Byproduct Formation: The formation of undesired side products can significantly diminish the yield of the target pyrazole.[1]

  • Troubleshooting:

    • Control of Reaction Conditions: Carefully control the reaction temperature and the rate of addition of reagents to minimize the formation of side products.

    • Purity of Starting Materials: Ensure the high purity of your starting materials, as impurities can lead to unwanted side reactions.[6]

• Sub-optimal Solvent Choice: The reaction solvent plays a critical role in reaction kinetics and can influence the yield.

  • Troubleshooting:

    • Solvent Screening: While polar protic solvents like ethanol are traditionally used, aprotic dipolar solvents such as N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and N,N-dimethylacetamide (DMAc) have been shown to provide better results in certain reactions, particularly for the synthesis of 1-aryl-3,4,5-substituted pyrazoles.[6][7][8] A solvent screen is often a worthwhile optimization step.

The following diagram illustrates a general workflow for troubleshooting low reaction yields:

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Technical Support Center: Purification of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Welcome to the technical support center for the synthesis and purification of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this compound. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed, field-proven protocols to ensure you can achieve high purity for your downstream applications.

Diagram: Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Frequently Asked Questions (FAQs)

Q1: What is the standard synthetic route for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide?

A1: The most common and direct method is the hydrazinolysis of the corresponding ethyl ester, ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate. This reaction is typically performed by refluxing the ester with hydrazine hydrate in a protic solvent like ethanol.[1][2]

Q2: My reaction from the ethyl ester to the carbohydrazide is not working. The starting material is recovered unchanged. Why is this happening?

A2: This is a known issue for some pyrazole-4-carboxylate systems. The reactivity of the ester can be lower than expected. One study reported that the direct formation of similar pyrazole-4-carbohydrazides from their ethyl esters was unsuccessful even after prolonged reflux.[3] In such cases, increasing the reaction time, using a higher boiling point solvent, or considering an alternative synthetic route from the corresponding carboxylic acid or acyl chloride may be necessary.

Q3: What are the most common impurities I should expect?

A3: The primary impurities are typically:

• Unreacted Starting Material: Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate.

• Diacylhydrazide: N,N'-bis(1,5-dimethyl-1H-pyrazole-4-carbonyl)hydrazine. This byproduct can form if the stoichiometry of hydrazine is not carefully controlled or under certain reaction conditions.[4][5]

• Hydrazine Salts: If an acid catalyst is used or if the workup involves an acidic quench, hydrazine salts may precipitate.

Q4: What is the best method to purify the crude product?

A4: Recrystallization is the most common and efficient method for purifying carbohydrazides.[1][6] For 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, polar protic solvents are a good starting point. If recrystallization fails to remove all impurities, silica gel column chromatography is a viable alternative.[7][8]

Q5: How can I monitor the progress of the reaction and the purity of the final product?

A5: Thin-Layer Chromatography (TLC) is an effective way to monitor the reaction's progress by observing the disappearance of the starting ester spot and the appearance of the more polar carbohydrazide product spot.[2] For final purity assessment, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the standard methods.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No reaction or low conversion of the ethyl ester.	Low reactivity of the ester. Insufficient reaction time or temperature.	Increase the reflux time to 16-24 hours.[2][10] Use a higher boiling point solvent like n-butanol. Consider using a larger excess of hydrazine hydrate (3-5 equivalents). If the issue persists, consider an alternative synthesis from the carboxylic acid.[3]
Product "oils out" during recrystallization.	The solution is too supersaturated. The cooling rate is too fast. The chosen solvent is not ideal.	Reheat the solution to redissolve the oil. Add a small amount of additional hot solvent until the solution is clear. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[1] Consider a two-solvent recrystallization system (e.g., dissolving in hot ethanol and adding water dropwise until cloudy).[9]
Formation of a significant amount of diacylhydrazide byproduct.	Incorrect stoichiometry (insufficient hydrazine). High concentration of the ester.	Use a molar excess of hydrazine hydrate (at least 1.5-2.0 equivalents).[1] Add the ester solution dropwise to the heated hydrazine solution to maintain a high concentration of hydrazine throughout the reaction.
The purified product is still showing impurities by HPLC/NMR.	The impurity has very similar solubility to the product. The impurity co-elutes with the product during chromatography.	For recrystallization, try a different solvent system.[11][12] For column chromatography, optimize the eluent system. A shallower gradient or a different solvent mixture (e.g., dichloromethane/methanol) may improve separation.
No crystals form upon cooling after the reaction.	The solution is not sufficiently saturated.	Concentrate the solution by carefully evaporating some of the solvent under reduced pressure. Induce crystallization by scratching the inside of the flask at the meniscus with a glass rod. Add a seed crystal of the pure product if available.[1]

Detailed Experimental Protocols

Protocol 1: Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

This protocol is a generalized procedure based on standard methods for carbohydrazide synthesis.

Materials:

• Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate

• Hydrazine hydrate (80% solution in water)

• Absolute Ethanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate (1 equivalent) in absolute ethanol (approximately 5-10 mL per gram of ester).

• To this solution, add hydrazine hydrate (2.0 molar equivalents) dropwise with stirring.[1]

• Heat the reaction mixture to reflux and maintain for 6-12 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 ethyl acetate/hexane eluent). The product should be more polar (lower Rf) than the starting ester.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Reduce the volume of the solvent by approximately half using a rotary evaporator.

• Pour the concentrated mixture into a beaker containing ice-cold water. A white precipitate should form.

• Stir the suspension for 15-30 minutes in an ice bath to maximize precipitation.

• Collect the crude product by vacuum filtration, washing the solid with a small amount of cold water, followed by a small amount of cold ethanol.

• Dry the crude product under vacuum.

Protocol 2: Purification by Recrystallization

Procedure:

• Transfer the crude 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol or an ethanol/water mixture) and heat the mixture to boiling with stirring until the solid is completely dissolved.[1][10]

• If the solution is colored, you may add a small amount of activated charcoal and boil for a few minutes, followed by hot filtration to remove the charcoal.

• Allow the clear solution to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to complete the crystallization process.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to a constant weight.

Diagram: Troubleshooting Logic for Failed Synthesis

Caption: Decision tree for troubleshooting a failed hydrazinolysis reaction.

References

• BenchChem. (2025). Technical Support Center: Crystallization of 1-Acetylpiperidine-4-carbohydrazide Products. BenchChem.
• ChemicalBook. (n.d.). Ethyl pyrazole-4-carboxylate synthesis.
• BenchChem. (2025).
• Indoco Remedies Ltd. (2011). Process for the preparation of a pyrazole derivative. WO2011064798A1.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• PrepChem.com. (n.d.). Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl ester.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Chanda, T. (2014). Answer to "How do you convert aliphatic acids to hydrazide in a single step with conventional methods?".
• Youssef, A. M. S., Faty, R. A. M., & Youssef, M. M. (n.d.). Diazotization and Coupling Reactions of Ethyl 3-amino-1H-pyrazole-4-carboxylate; Synthesis of some Pyrazolozaines.
• El-Dean, A. M. K., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245.
• Daidone, G., et al. (n.d.). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest.
• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide.
• Mali, P. R., et al. (2021).
• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet.
• CN103508959A. (2014). Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
• DE19631764A1. (1998). Method for purifying pyrazoles.
• Singh, P., & Paul, N. D. (n.d.). Note: Development and assessment of green synthesis of hydrazides. Krishikosh.
• CN106747551A. (2017). Synthetic method of 1, 3-dimethyl-1H-pyrazole-4-carboxylic acid.
• Quora. (2023). When I react hydrazine with ester in methanol solvent at the result, there are some solids formed.
• CN103408454B. (2015). A kind of preparation method of hydrazide kind compound.
• ResearchGate. (n.d.). Synthesis of ethyl-4-formyl-1-substitute- phenyl-1H-pyrazole-3-carboxylate derivatives.
• Daidone, G., Raffa, D., Plescia, F., Maggio, B., & Roccaro, A. (2002). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC, 2002(11), 227-235.
• ResearchGate. (2015). What is the best procedure and condition to prepare hydrazide by reaction of ester and hydrazine?.
• Kumar, A., et al. (2025). Exploration of pyrazole-based pyridine-4-carbohydrazide derivatives as drug-resistant Mtb agents: design, synthesis, biological evaluation, and in-silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), e23232186.
• Kumar, A., et al. (2025). Exploration of pyrazole-based pyridine-4-carbohydrazide derivatives as drug-resistant Mtb agents: design, synthesis, biological evaluation, and in-silico studies. Taylor & Francis Online.

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• 12. mt.com [mt.com]

Technical Support Center: Optimizing the Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Welcome to the technical support guide for the synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. This document is designed for researchers, medicinal chemists, and process development scientists. It moves beyond a simple protocol, offering a deeper understanding of the reaction mechanism, troubleshooting common issues, and providing strategies to optimize yield and purity. Our goal is to empower you with the expertise to navigate the challenges of this synthesis with confidence.

The Synthetic Pathway: A Mechanistic Overview

The synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is typically achieved through a robust and well-established two-stage process. The primary route involves the initial formation of a pyrazole-4-carboxylate ester, which is subsequently converted to the desired carbohydrazide via hydrazinolysis.

Stage 1: Formation of the Pyrazole Core The most common approach to the substituted pyrazole ring is a variation of the Knorr pyrazole synthesis.[1] This involves the condensation of a β-dicarbonyl compound with a substituted hydrazine. For our target molecule, this means reacting a suitable precursor with methylhydrazine to establish the N-1 methyl group.

Stage 2: Hydrazinolysis of the Ester This is the critical final step where the ester functional group of the pyrazole intermediate is converted into a carbohydrazide. This is achieved by reacting the ester with hydrazine hydrate, typically under reflux in an alcohol solvent.[2][3] While seemingly straightforward, this step is often the primary source of yield loss and impurities if not properly controlled.

Sources

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• 2. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
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troubleshooting common issues in pyrazole carbohydrazide reactions

Welcome to the technical support center for pyrazole carbohydrazide reactions. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and characterization of this important class of compounds. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to not only solve immediate experimental issues but also to build a robust understanding for future success.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing pyrazole carbohydrazides, and what is the basic mechanism?

A1: The most prevalent method is the nucleophilic acyl substitution reaction between a pyrazole carboxylic acid ester (typically an ethyl or methyl ester) and hydrazine hydrate.[1][2] The reaction, often called hydrazinolysis, involves the lone pair of electrons on a nitrogen atom of hydrazine acting as a nucleophile and attacking the electrophilic carbonyl carbon of the ester. This is followed by the elimination of an alcohol molecule (e.g., ethanol or methanol) to form the final carbohydrazide product. The reaction is typically carried out by refluxing the ester with an excess of hydrazine hydrate in a suitable solvent, most commonly ethanol.[2]

Q2: I am not getting any product; my starting ester is recovered unchanged. What could be the issue?

A2: This is a surprisingly common issue. Some pyrazole carboxylic acid esters are notoriously unreactive towards hydrazine hydrate under standard reflux conditions.[3] One study reported that even after refluxing an ethanolic solution of a substituted ethyl pyrazole-4-carboxylate with a five-fold molar excess of hydrazine hydrate for 15 hours, the starting ester remained untransformed.[3] This high activation energy barrier can be attributed to both electronic and steric effects of the substituents on the pyrazole ring, which may reduce the electrophilicity of the ester carbonyl group.

Q3: How can I confirm the identity and purity of my synthesized pyrazole carbohydrazide?

A3: A combination of spectroscopic techniques is essential for unambiguous characterization.

• ¹H NMR: Look for the appearance of new signals corresponding to the -NH and -NH₂ protons of the hydrazide group. These are typically broad singlets and are exchangeable with D₂O. You should also see the disappearance of the signals from the ester's alkoxy group (e.g., the quartet and triplet of an ethyl ester).

• ¹³C NMR: Expect a characteristic shift for the new carbohydrazide carbonyl carbon. The signals corresponding to the alkoxy carbons of the ester will disappear.

• FT-IR: Key vibrational bands to look for include N-H stretching (typically in the range of 3200-3400 cm⁻¹) and the C=O stretching of the hydrazide carbonyl (amide I band), usually around 1640-1680 cm⁻¹. The disappearance of the ester C-O stretch is also a critical indicator of a complete reaction.

• Mass Spectrometry (MS): This will allow you to confirm the molecular weight of your product.

Troubleshooting Guide: Common Issues & Solutions

This section is structured to address the most frequent and challenging problems encountered in pyrazole carbohydrazide reactions.

Problem 1: Low to No Yield of the Desired Product

Low or no conversion of the starting pyrazole ester is a primary frustration. Here’s a systematic approach to troubleshoot this issue.

Caption: Troubleshooting workflow for low reaction yield.

• Inert Starting Ester: As mentioned in the FAQ, some pyrazole esters are inherently unreactive.

  • Solution 1: Prolonged Reaction Time and Excess Reagent: Before abandoning the substrate, increase the reflux time significantly (e.g., up to 24 hours) and use a larger excess of hydrazine hydrate (5-10 equivalents).[3][4] Monitor the reaction by TLC to track the consumption of the starting material.

  • Solution 2: Alternative Starting Material: If the ester is unreactive, a more electrophilic starting material is needed. A highly effective alternative is to use a 1-methyl- or 1-phenyl-6-phenylpyrazolo[3,4-d]1,3-oxazin-4(1H)-one derivative. These compounds react readily with hydrazine hydrate to give the desired pyrazole carbohydrazide in high yields (70-90%), where the corresponding ethyl ester failed completely.[3]

• Purity of Reactants:

  • Problem: Impurities in the starting ester or old hydrazine hydrate can inhibit the reaction.

  • Solution: Ensure the pyrazole ester is pure and dry. Use fresh, high-purity hydrazine hydrate.

Problem 2: Formation of Side Products and Impurities

The appearance of unexpected spots on your TLC plate indicates that side reactions are occurring.

Side Product	Probable Cause	Proposed Solution
5-Amino Pyrazole Derivative	Loss of a protecting group (e.g., benzoyl group) from the pyrazole ring. This has been observed when a 5-benzamidopyrazole-4-carboxylic acid ethyl ester is refluxed with hydrazine hydrate.[3]	Use milder reaction conditions if possible. Alternatively, choose a protecting group that is stable to hydrazine.
Isomeric Impurities	Intramolecular migration of a substituent. For example, a benzoyl group can migrate, leading to the formation of an isomeric N-benzoylhydrazide.[3]	Purification by column chromatography is often necessary to separate these isomers.
Regioisomers	This is more common in the initial synthesis of the pyrazole ring itself but can lead to a mixture of starting esters. The reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine can yield two different regioisomeric pyrazoles.[5][6]	Carefully control the conditions of the initial pyrazole synthesis to favor one regioisomer. Aprotic dipolar solvents like DMF can sometimes give better regioselectivity than protic solvents like ethanol.[6] Purify the starting ester before the hydrazinolysis step.

Problem 3: Difficulty in Product Purification

Pyrazole carbohydrazides can sometimes be challenging to purify due to their polarity and potential for hydrogen bonding.

Caption: A decision-making workflow for product purification.

• Recrystallization: This should be the first method attempted for purification.

  • Protocol:

    • Solvent Screening: Test the solubility of your crude product in various common recrystallization solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, or mixtures like methanol-ethyl acetate).[7] A good solvent will dissolve the compound when hot but not when cold.

    • Procedure: Dissolve the crude solid in a minimum amount of the chosen hot solvent. If insoluble impurities are present, filter the hot solution. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of the cold solvent, and dry thoroughly.[8]

• Column Chromatography: If recrystallization fails to remove impurities, column chromatography is the next step.

  • Protocol:

    • Stationary Phase: Silica gel is most commonly used.

    • Mobile Phase: The polarity of the eluent will depend on the specific pyrazole carbohydrazide. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. For highly polar products, a system like dichloromethane/methanol might be necessary.

    • Loading: If the compound has low solubility in the eluent, it can be dissolved in a strong, polar solvent (like DMF or a minimal amount of DMSO), adsorbed onto a small amount of silica gel, dried, and then loaded onto the column as a solid.[9]

• Purification via Acid Salt Formation: For basic pyrazole derivatives that are difficult to crystallize directly, this method can be very effective.

  • Protocol:

    • Dissolve the crude pyrazole product in a suitable organic solvent (e.g., acetone, ethanol, or isopropanol).[10]

    • Add at least one equivalent of an acid (e.g., phosphoric acid, sulfuric acid, or oxalic acid) to the solution.[10]

    • The corresponding acid addition salt will often precipitate out of the solution. This salt can be collected by filtration.

    • To recover the free base, suspend the salt in water and neutralize with a suitable base (e.g., sodium bicarbonate or dilute NaOH) until the solution is basic.

    • Extract the pure pyrazole carbohydrazide with an organic solvent (e.g., ethyl acetate or dichloromethane), dry the organic layer, and remove the solvent under reduced pressure.

References

• Daidone, G., Maggio, B., Plescia, S., Raffa, D., Musiu, C., Milia, C., Perra, G., & Marongiu, M. E. (2003). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC, 2002(11), 227-235. [Link]

• El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Hafez, A. A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524. [Link]

• ResearchGate. (2025). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest | Request PDF. [Link]

• ResearchGate. (2025). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceuticalinterest | Request PDF. [Link]

• Farghaly, T. A., Muhammad, Z. A., & Abdallah, M. A. (2020). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 25(5), 1056. [Link]

• ResearchGate. (2025). Synthesis of some pyrazole‐3‐carboxylic acid‐hydrazide and pyrazolopyridazine compounds | Request PDF. [Link]

• Al-Obaidi, A. S. M., & Al-Majidi, S. M. H. (2019). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 3(4), 430-438. [Link]

• ResearchGate. (2017). What solvent should I use to recrystallize pyrazoline?. [Link]

• Kim, B. R., Sung, G. H., Ryu, K. E., Lee, S.-G., Yoon, H. J., Shin, D.-S., & Yoon, Y.-J. (2011). Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. Chemical Communications, 47(47), 12532-12534. [Link]

• ResearchGate. (n.d.). The reaction mechanism of chalcone 11 with hydrazine hydrate to form pyrazole derivative 17. [Link]

• Pinto, D. C. G. A., Silva, A. M. S., & Lévai, A. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5899. [Link]

• Aymard, B., Landelle, G., & Paquin, J.-F. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. [Link]

• Yoon, Y.-J., Kim, B. R., Sung, G. H., Ryu, K. E., Lee, S.-G., & Yoon, H. J. (2011). Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C[[double bond, length as m-dash]]O) coupling. Chemical Communications, 47(47), 12532-12534. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• Shaw, G., & Tipping, D. (1982). Triazines and related products. Part 24. Synthesis of pyrazol-4-ylidenehydrazinoimidazoles by hydrazinolysis of imidazo[5,1-c][3][8][11]-triazines and 2-arylazoimidazoles by diazonium coupling reactions. Journal of the Chemical Society, Perkin Transactions 1, 1811-1819. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• Shinde, S. B., & Shingate, B. B. (2019). Synthesis of Pyrazole Compounds by Using Sonication Method. International Journal of Scientific Research in Science and Technology, 6(1), 434-441. [Link]

• Gyeongsang National University. (2025). Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. [Link]

• Kumar, A. A., & Singh, R. K. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). ChemistrySelect, 10(3), e202404596. [Link]

• Google Patents. (n.d.).

• Khan, A., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2218730. [Link]

• Britton, J., & Jamison, T. F. (2017). Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow. Organic Letters, 19(21), 5864-5867. [Link]

• Reddit. (2025). Help with Low Yield Synthesis : r/Chempros. [Link]

• Singh, A., & Kumar, D. (2025). Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Indian Journal of Chemistry, 64(9), 1125-1132. [Link]

• Krishikosh. (n.d.). Note Development and assessment of green synthesis of hydrazides. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

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stability and storage conditions for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Welcome to the technical support center for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and proper storage of this compound, leading to reliable and reproducible experimental outcomes. Here, we address common challenges and frequently asked questions in a direct question-and-answer format, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide

This section is dedicated to resolving specific issues that may arise during your experiments involving 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Issue 1: Inconsistent or lower-than-expected bioactivity in cellular assays.

Question: We are observing significant variability in our assay results, or the compound appears less potent than anticipated. Could this be related to the stability of the 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide?

Answer: Yes, inconsistent bioactivity is a classic indicator of compound degradation. The carbohydrazide functional group is susceptible to hydrolysis, particularly in aqueous media used for cell culture.[1][2] The pyrazole ring itself is generally stable, but the overall molecule's integrity can be compromised.[3][4]

Troubleshooting Protocol:

• Assess Stock Solution Integrity:

  • Short-Term Storage: If you are storing the compound in solution, even for a short period, it is crucial to use a dry, aprotic solvent like anhydrous DMSO or DMF. Avoid aqueous buffers for stock solutions.

  • Purity Check: Analyze your stock solution using High-Performance Liquid Chromatography (HPLC). Compare the chromatogram to that of a freshly prepared solution or a reference standard. The appearance of new peaks or a reduction in the area of the main peak suggests degradation.

• Optimize Experimental Workflow:

  • Fresh is Best: Prepare fresh dilutions in your aqueous assay buffer immediately before each experiment.

  • pH Considerations: Be mindful of the pH of your assay medium. Hydrazides are more stable as the pH approaches neutrality. Highly acidic or basic conditions can accelerate hydrolysis.[1]

  • Control Experiments: Include a positive control (a known stable compound with a similar mechanism of action) and a negative control (vehicle) in every experiment to differentiate between compound instability and other experimental variables.

• Confirm Solid Compound Quality:

  • If you suspect the solid material has degraded, you can perform a simple Thin Layer Chromatography (TLC) analysis. Dissolve a small amount in a suitable solvent (e.g., methanol or ethyl acetate) and compare it to a new or trusted batch. The presence of multiple spots may indicate impurities or degradation products.

  • For a more definitive assessment, obtain a fresh sample and repeat a key experiment.

Issue 2: Unexpected color change of the solid compound.

Question: Our white to off-white solid 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide has developed a yellowish or brownish tint over time. Is it still usable?

Answer: A noticeable color change is a strong visual cue for potential degradation. This is often due to oxidation, as the hydrazide moiety can be sensitive to atmospheric oxygen.[5] The compound is also noted to be air and light sensitive.[6]

Troubleshooting Protocol:

• Review Storage Conditions:

  • Confirm that the compound has been stored in a tightly sealed container, protected from light (e.g., in an amber vial), and under an inert atmosphere (e.g., argon or nitrogen).[6]

  • Ensure the storage area is cool and dry. The hygroscopic nature of the compound means moisture uptake can facilitate degradation.[6]

• Analytical Verification:

  • NMR Spectroscopy: Acquire a ¹H NMR spectrum of the discolored material. Compare it to the reference spectrum provided by the supplier or from the literature. The appearance of new signals or broadening of existing peaks can indicate the presence of degradation products.

  • HPLC Analysis: As with solution-based issues, HPLC is an excellent tool to quantify the purity of the solid material.

• Decision on Usability:

  • If analytical tests show significant degradation (e.g., purity <95%), it is strongly recommended to discard the batch and obtain a fresh supply to ensure the integrity of your experimental results.

  • For non-critical applications, if the impurity profile is minor, you may consider purification by recrystallization, though this should be validated analytically.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide?

A1: For long-term stability, the solid compound should be stored at 2-8°C in a tightly sealed container, protected from light and moisture.[6] Given its sensitivity to air, storing under an inert gas like argon or nitrogen is highly recommended.[6]

Q2: How should I prepare and store stock solutions of this compound?

A2: Stock solutions should be prepared in a high-quality, anhydrous aprotic solvent such as DMSO or DMF. For short-term storage (days to a week), these solutions can be kept at -20°C. For longer-term storage, aliquoting the stock solution into single-use vials and storing at -80°C is advisable to minimize freeze-thaw cycles. Always seal vials tightly to prevent moisture absorption from the air.

Q3: What are the likely degradation pathways for this molecule?

A3: The two primary degradation pathways are:

• Hydrolysis: The carbohydrazide functional group can be hydrolyzed to the corresponding carboxylic acid (1,5-dimethyl-1H-pyrazole-4-carboxylic acid) and hydrazine. This is accelerated by the presence of water and non-neutral pH.[1][2][7]

• Oxidation: The hydrazide moiety is susceptible to oxidation by atmospheric oxygen, which can lead to the formation of various colored byproducts. The pyrazole ring itself is relatively resistant to oxidation.[3]

Q4: Can I use water to dissolve this compound?

A4: Direct dissolution in aqueous buffers is not recommended for creating stock solutions due to the risk of hydrolysis.[1] It is best practice to first dissolve the compound in an organic solvent like DMSO and then dilute this stock solution into your aqueous experimental medium immediately before use.

Summary of Stability and Storage Conditions

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C (refrigerated)	Slows the rate of chemical degradation.[6]
Light Exposure	Store in an amber vial or dark place	Prevents light-induced degradation.[6]
Moisture/Humidity	Store in a desiccated environment with the container tightly sealed	The compound is hygroscopic; moisture can promote hydrolysis.[6]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	The compound is sensitive to air (oxygen), which can cause oxidation.[6]
Stock Solution Solvent	Anhydrous DMSO or DMF	Minimizes solvent-mediated degradation, particularly hydrolysis.
Stock Solution Storage	-20°C (short-term) or -80°C in single-use aliquots (long-term)	Reduces the rate of degradation in solution.

Visual Troubleshooting Guide

The following diagram provides a logical workflow for troubleshooting common issues encountered with 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Sources

• 1. Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 5. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
• 6. mdpi.com [mdpi.com]
• 7. monash.edu [monash.edu]

Technical Support Center: Overcoming Low Yield in Vilsmeier-Haack Formylation of Pyrazoles

Welcome to the Technical Support Center for the Vilsmeier-Haack formylation of pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to troubleshoot and optimize this powerful, yet sometimes challenging, reaction. Here, we address common issues leading to low yields and provide actionable, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for pyrazoles?

The Vilsmeier-Haack reaction is a robust method for introducing a formyl group (-CHO) onto an electron-rich heterocyclic ring.[1] For pyrazoles, which are important scaffolds in pharmaceuticals, this reaction is a key transformation for producing pyrazole-4-carbaldehydes.[2] These aldehydes are versatile intermediates, enabling further functionalization in drug discovery programs. The reaction typically occurs at the C4 position, driven by the electronic properties of the pyrazole ring.[2]

Q2: What is the Vilsmeier reagent and how is it properly prepared?

The active electrophile, known as the Vilsmeier reagent, is a chloroiminium salt.[2] It is most commonly prepared in situ by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to ice-cold N,N-dimethylformamide (DMF).[2] This process is exothermic and highly sensitive to moisture; therefore, it must be conducted under strictly anhydrous conditions to prevent decomposition of the reagent.[3]

Q3: My pyrazole substrate has an electron-withdrawing group. Can I still expect a good yield?

Electron-withdrawing groups (EWGs) on the pyrazole ring decrease its nucleophilicity, making it less reactive towards the Vilsmeier reagent and often leading to lower yields.[4] However, successful formylation is still possible. Overcoming this challenge typically requires more forcing conditions, such as increasing the reaction temperature or using a larger excess of the Vilsmeier reagent.[2][4] For pyrazoles with strongly deactivating groups, the reaction may fail entirely.[4]

Q4: What is the general mechanism of the Vilsmeier-Haack reaction on a pyrazole?

The reaction proceeds via an electrophilic aromatic substitution pathway. The electron-rich C4 position of the pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent. This is followed by the loss of a proton to restore aromaticity, forming an iminium salt intermediate. This intermediate is then hydrolyzed during the aqueous work-up step to yield the final pyrazole-4-carbaldehyde.[2][5]

Caption: Simplified workflow of the Vilsmeier-Haack reaction on pyrazoles.

Troubleshooting Guide: From Low Yield to Success

This section is structured to diagnose and solve common problems encountered during the reaction.

Problem 1: Low to No Conversion of Starting Material

This is the most frequent issue, often pointing to problems with the reagents or reaction conditions.

• Potential Cause 1: Inactive Vilsmeier Reagent.

  • Why it happens: The chloroiminium salt is highly sensitive to moisture. Any water in the DMF, POCl₃, or glassware will hydrolyze the reagent, rendering it inactive.[3] Old bottles of DMF can also contain dimethylamine from decomposition, which can interfere with the reaction.[6]

  • Solutions:

    • Rigorous Anhydrous Technique: Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours. Use a nitrogen or argon atmosphere.

    • Reagent Quality: Use fresh, anhydrous DMF (sure-seal bottles are recommended) and high-purity, recently purchased POCl₃.

    • Proper Preparation: Prepare the reagent at 0-5°C by adding POCl₃ dropwise to DMF. A colorless to pale-yellow solution is expected; a dark color may indicate impurities.[7] Use the freshly prepared reagent immediately.[2]

• Potential Cause 2: Insufficiently Reactive Substrate.

  • Why it happens: As mentioned in the FAQs, EWGs deactivate the pyrazole ring, increasing the activation energy required for the electrophilic attack.[4]

  • Solutions:

    • Increase Stoichiometry: Increase the excess of the Vilsmeier reagent from a typical 1.5-2.0 equivalents to 3.0-5.0 equivalents.[4]

    • Increase Temperature: After the initial addition at low temperature, allow the reaction to warm to room temperature, and then cautiously heat it. Temperatures of 60-80°C are common, but for very deactivated systems, temperatures up to 120°C may be necessary.[3][5] Always monitor the reaction by TLC to track the consumption of starting material and check for decomposition.

• Potential Cause 3: Insufficient Reaction Time.

  • Why it happens: Less reactive substrates may simply require longer reaction times to achieve full conversion.

  • Solution: Monitor the reaction progress using TLC. If the starting material is still present after the initially planned time (e.g., 2-4 hours), extend the reaction duration, potentially with a moderate increase in temperature.[3]

Caption: Decision workflow for troubleshooting low or no product yield.

Problem 2: Formation of Dark, Tarry Residue or Multiple Side Products

This issue indicates that the reaction conditions are too harsh, leading to decomposition or side reactions.

• Potential Cause 1: Reaction Overheating.

  • Why it happens: The formation of the Vilsmeier reagent is exothermic. Uncontrolled addition of POCl₃ can cause a temperature spike, leading to polymerization and decomposition of DMF.[3] Similarly, excessive heating during the reaction phase can degrade the substrate or product.

  • Solutions:

    • Controlled Addition: Add POCl₃ to DMF very slowly, dropwise, while maintaining the temperature between 0-5°C with an ice bath.

    • Optimal Temperature: Find the lowest effective temperature that drives the reaction to completion in a reasonable timeframe. Avoid unnecessarily high temperatures. For some substrates, microwave-assisted synthesis can offer rapid heating and improved yields, but requires careful optimization.[8]

• Potential Cause 2: Chlorination Side Products.

  • Why it happens: At higher temperatures, POCl₃ or the Vilsmeier reagent itself can act as a chlorinating agent, leading to unwanted chlorinated byproducts.[3][9]

  • Solution: Maintain the lowest effective reaction temperature. Prompt and efficient aqueous work-up is crucial to hydrolyze any reactive chlorine species and the intermediate iminium salt.[3]

Problem 3: Difficulty in Product Isolation and Purification

Even with a successful reaction, isolating the final product can be challenging.

• Potential Cause 1: Product is Water-Soluble.

  • Why it happens: The introduction of a polar formyl group can increase the water solubility of the pyrazole product, leading to losses during the aqueous work-up.

  • Solution: Saturate the aqueous layer with sodium chloride (brine) to decrease the polarity of the aqueous phase. This "salting out" effect will drive more of your product into the organic layer during extraction. Perform multiple extractions (3-5 times) with a suitable organic solvent like dichloromethane or ethyl acetate.[2]

• Potential Cause 2: Emulsion Formation During Extraction.

  • Why it happens: The presence of polar, high molecular weight byproducts or residual DMF can lead to the formation of a stable emulsion between the aqueous and organic layers, making separation difficult.

  • Solution: Add brine to help break the emulsion. If that fails, filtering the entire mixture through a pad of Celite® can often resolve the issue.

Optimized Experimental Protocols

The following protocols provide a starting point for optimization.

Protocol 1: General Formylation of an Electron-Rich Pyrazole

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous DMF (10 equivalents). Cool the flask to 0°C using an ice-salt bath. Add POCl₃ (1.5 equivalents) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed 5°C. Stir the resulting colorless to pale-yellow solution for an additional 30-60 minutes at 0°C.[3]

• Reaction: Dissolve the pyrazole substrate (1.0 equivalent) in a minimal amount of anhydrous DMF or dichloromethane (DCM). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Monitoring: After the addition, allow the reaction to warm to room temperature and then heat to 60-70°C. Monitor the reaction by TLC until the starting material is consumed (typically 2-7 hours).[2]

• Work-up: Carefully pour the reaction mixture onto a vigorously stirred mixture of crushed ice and water.[2] Neutralize the acidic solution to pH 7-8 by the slow addition of a saturated sodium bicarbonate solution or other mild base.

• Isolation: Extract the aqueous mixture multiple times with DCM or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.[2]

Data Presentation: Optimizing Conditions for Challenging Substrates

For less reactive, electron-poor pyrazoles, adjusting stoichiometry and temperature is critical. The following table, adapted from studies on substituted 5-chloropyrazoles, illustrates this optimization process.[4]

Entry	Substrate:DMF:POCl₃ Ratio	Temperature (°C)	Time (h)	Yield of 2a (%)
1	1 : 2 : 2	70	2	No reaction
2	1 : 2 : 2	120	2	32
3	1 : 5 : 2	120	2	55
4	1 : 10 : 2	120	2	61
5	1 : 10 : 3	120	2	67
Data adapted from Popov, A. V. et al., Arkivoc, 2018.[4] This data clearly shows that for a deactivated substrate, both a significant excess of reagents and high temperatures were required to achieve a satisfactory yield.

References

• VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. (n.d.). Bibliomed. Retrieved January 17, 2026, from [Link]

• Popov, A. V., et al. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2018(5), 1-15. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Retrieved January 17, 2026, from [Link]

• Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. (2024). Degres Journal. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). NROChemistry. Retrieved January 17, 2026, from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Retrieved January 17, 2026, from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved January 17, 2026, from [Link]

• Having some troubles with a Vislmeier-Haack reaction. (2021). Reddit. Retrieved January 17, 2026, from [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. Retrieved January 17, 2026, from [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2012). The Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack formylation of 1H-pyrazoles. (1975). Khimiya Geterotsiklicheskikh Soedinenii. Retrieved January 17, 2026, from [Link]

• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. (2013). Heterocyclic Communications. Retrieved January 17, 2026, from [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021). Molecules. Retrieved January 17, 2026, from [Link]

• New Preparation Method for Vilsmeier Reagent and Related Imidoyl Chlorides. (2012). ChemInform. Retrieved January 17, 2026, from [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2024). RSC Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

• Reaction of hydrazones derived from electron-deficient ketones with Vilsmeier-Haack reagent. (2014). Heterocyclic Communications. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack formilation help. (2023). Reddit. Retrieved January 17, 2026, from [Link]

• Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. (2015). Iranian Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link]

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• 1. ijpcbs.com [ijpcbs.com]
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• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
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preventing intramolecular benzoyl migration in pyrazole-4-carbohydrazide synthesis

Introduction

Welcome to the technical support center for the synthesis of pyrazole-4-carbohydrazide derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of pyrazole chemistry. A significant and often underestimated challenge in the synthesis of N-functionalized pyrazole-4-carbohydrazides is the intramolecular migration of acyl groups, particularly benzoyl groups. This rearrangement, analogous to a Dimroth rearrangement, can lead to the formation of a thermodynamically stable but undesired regioisomer, significantly impacting yield and purity.

This document provides in-depth, experience-driven guidance to help you understand, troubleshoot, and ultimately prevent this problematic side reaction. We will explore the underlying mechanisms, provide validated protocols, and offer clear diagnostic criteria to ensure the successful synthesis of your target compounds.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries researchers have when undertaking this synthesis.

Q1: I'm planning to synthesize a 5-benzamidopyrazole-4-carbohydrazide. Can I simply react the corresponding ethyl ester with hydrazine hydrate?

A1: This is a common and logical first thought, but this direct approach is strongly discouraged. Published research and internal validation studies have shown this pathway to be unsuccessful.[1] Attempting to reflux 1-phenyl-5-benzamidopyrazole-4-carboxylic acid ethyl ester with hydrazine hydrate has been reported to either result in the complete loss of the benzoyl group, yielding the 5-amino derivative, or the starting material remains unreacted even after prolonged heating.[1] This is likely due to the reaction conditions being insufficient to promote hydrazinolysis of the ester without also favoring cleavage of the benzamide bond or other side reactions.

Q2: What is intramolecular benzoyl migration in this context?

A2: Intramolecular benzoyl migration is a rearrangement reaction where the benzoyl group attached to the nitrogen at the 5-position (an exocyclic amide) moves to one of the nitrogens of the newly formed hydrazide group at the 4-position. This results in the formation of an isomeric byproduct: 5-aminopyrazole-4-(N-benzoyl)hydrazide. This process is often irreversible and leads to a mixture of products that can be difficult to separate, ultimately lowering the yield of your desired compound.[1][2]

Q3: Is this migration reaction related to the Dimroth rearrangement?

A3: Yes, the mechanism is analogous to a classic Dimroth rearrangement.[3][4] The Dimroth rearrangement involves the isomerization of heterocyclic compounds where endocyclic and exocyclic heteroatoms effectively switch places, typically through a ring-opening and ring-closing sequence.[3][5] In this case, the N-to-N acyl migration can be considered a variation of this principle, driven by the system seeking a more thermodynamically stable state. Factors like pH, heat, and solvent can influence the rate of this rearrangement.[3]

Q4: What is the recommended synthetic route to avoid this migration?

A4: The most reliable and validated method is a two-step process that avoids the direct hydrazinolysis of a stable benzamide-ester precursor. The preferred route involves the initial formation of a pyrazolo[3,4-d][2][6]oxazin-4-one intermediate. This oxazinone is then reacted with hydrazine hydrate. The nucleophilic attack of hydrazine on the oxazinone ring is highly efficient and proceeds under milder conditions that do not favor the benzoyl migration, affording the desired 5-benzamidopyrazole-4-carbohydrazide in good to excellent yields (70-90%).[1][2]

Troubleshooting Guide: Common Issues & Solutions

This section provides a deeper dive into specific experimental problems and offers step-by-step solutions.

Problem 1: My TLC/LC-MS analysis shows two distinct product spots with the same mass.

Diagnosis: You have likely formed a mixture of the desired product (5-benzamidopyrazole-4-carbohydrazide) and the rearranged isomer (5-aminopyrazole-4-(N-benzoyl)hydrazide). This indicates that your reaction conditions have inadvertently promoted benzoyl migration.

Root Cause Analysis:

• High Temperature: Acyl migration is an equilibrium-driven process, and higher temperatures provide the activation energy needed to overcome the kinetic barrier, allowing the reaction to reach thermodynamic equilibrium, which may favor the rearranged isomer.[7][8]

• Prolonged Reaction Time: The longer the reaction is heated, the more opportunity the system has to equilibrate to the more stable rearranged product.

• Incorrect pH: The Dimroth rearrangement can be catalyzed by both acid and base.[3] Uncontrolled pH during the reaction or workup can facilitate the ring-opening/ring-closing mechanism responsible for migration.

Solutions & Mitigation Strategy:

• Confirm Isomer Identity via NMR: The most definitive way to distinguish the isomers is by ¹H-NMR spectroscopy.

  • Desired Product (Kinetic): 5-benzamido-pyrazole-4-carbohydrazide. Look for the hydrazide -NH₂ protons as a relatively shielded signal. In a published example, this signal appeared at δ 4.39 ppm .[1]

  • Migrated Isomer (Thermodynamic): 5-amino-pyrazole-4-(N-benzoyl)hydrazide. The key diagnostic is the pyrazole -NH₂ signal, which is significantly downfield. In the same example, this signal was observed at δ 6.40 ppm .[1] The NH protons on the benzoylhydrazide moiety will also have a distinct chemical shift.

• Optimize Reaction Conditions (If using the oxazinone route):

  • Temperature Control: Perform the hydrazinolysis of the pyrazolo-oxazinone at the lowest temperature that allows the reaction to proceed at a reasonable rate. Start at room temperature and monitor by TLC before cautiously warming. Avoid prolonged refluxing if possible.

  • Minimize Reaction Time: Monitor the reaction closely by TLC. As soon as the starting oxazinone is consumed, proceed with the workup.

• Purification Strategy: If a mixture is formed, separation can be achieved by column chromatography.

  • Stationary Phase: Silica gel is typically effective.

  • Mobile Phase: The two isomers have different hydrogen bonding capabilities and thus different polarities. The 5-amino-pyrazole isomer is often more polar. Start with a moderately polar solvent system (e.g., Ethyl Acetate/Hexane or Dichloromethane/Methanol) and optimize the gradient to achieve baseline separation.[9] Dry loading the crude material onto silica is recommended for best resolution.[9]

Problem 2: My reaction yield is very low, and I've isolated the 5-aminopyrazole-4-carbohydrazide instead of my benzoylated product.

Diagnosis: You have experienced complete de-benzoylation.

Root Cause Analysis:

• Harsh Reaction Conditions: This is the classic result of attempting the direct synthesis from the 5-benzamidopyrazole-4-carboxylic acid ethyl ester with hydrazine hydrate, especially when refluxing for extended periods.[1] The conditions required for hydrazinolysis of the ester are harsh enough to also cleave the amide bond.

• Instability of Hydrazino Intermediate: In some heterocyclic systems, the initial hydrazino-dehalogenation product can be unstable and susceptible to oxidation or other degradation pathways if not handled correctly (e.g., under an inert atmosphere).[10]

Solutions & Mitigation Strategy:

• Change Your Synthetic Route: This result is a strong indicator that your chosen synthetic pathway is not viable. You must switch to the recommended two-step protocol involving the pyrazolo[3,4-d][2][6]oxazin-4-one intermediate. This is the most critical change to make.

• Verify Starting Material Purity: Ensure your starting materials are pure and that no side products from previous steps are interfering with the reaction.

Problem 3: The reaction of my pyrazolo-oxazinone with hydrazine is sluggish or incomplete.

Diagnosis: The nucleophilic attack on the oxazinone ring is not proceeding efficiently.

Root Cause Analysis:

• Poor Solubility: The pyrazolo-oxazinone starting material may have poor solubility in the chosen solvent at room temperature.

• Steric Hindrance: Bulky substituents on the pyrazole ring or the benzoyl group could sterically hinder the approach of the hydrazine nucleophile.

• Hydrazine Quality: Old or low-purity hydrazine hydrate can have reduced nucleophilicity.

Solutions & Mitigation Strategy:

• Solvent Optimization:

  • Use a solvent that effectively dissolves the starting material. Ethanol is commonly used, but co-solvents like THF or dioxane can be explored.

  • Gentle warming (e.g., 40-50 °C) can improve solubility and reaction rate without significantly promoting benzoyl migration. Monitor carefully.

• Increase Hydrazine Equivalents: Use a larger excess of hydrazine hydrate (e.g., 5-10 equivalents) to drive the reaction to completion via Le Châtelier's principle.

• Use Fresh Reagents: Ensure you are using a fresh, high-quality bottle of hydrazine hydrate.

Recommended Experimental Protocols

Protocol 1: Synthesis of Pyrazolo[3,4-d][2][6]oxazin-4-one Intermediate

This protocol describes the cyclization of the corresponding carboxylic acid to form the key oxazinone intermediate.

• Reagents & Setup:

  • 5-Benzamido-1-phenyl-1H-pyrazole-4-carboxylic acid (1.0 equiv)

  • Acetic Anhydride (10-15 volumes)

  • Round-bottom flask with a reflux condenser and magnetic stirrer.

• Procedure:

  • Suspend the pyrazole-4-carboxylic acid in acetic anhydride.

  • Heat the mixture to reflux (approx. 140 °C) with vigorous stirring. The solid should dissolve as the reaction proceeds.

  • Maintain reflux for 3-5 hours, monitoring the reaction progress by TLC (the product oxazinone will be less polar than the starting carboxylic acid).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly and carefully pour the reaction mixture into ice-water to quench the excess acetic anhydride.

  • Stir the resulting suspension for 30 minutes.

  • Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

  • Dry the solid product under vacuum to yield the pyrazolo[3,4-d][2][6]oxazin-4-one. The product is often pure enough for the next step without further purification.

Protocol 2: Synthesis of 5-Benzamidopyrazole-4-carbohydrazide (Migration-Resistant Method)

This is the recommended protocol for the final hydrazinolysis step.

• Reagents & Setup:

  • Pyrazolo[3,4-d][2][6]oxazin-4-one derivative (1.0 equiv)

  • Hydrazine hydrate (85-100%, 3-5 equiv)

  • Ethanol (or another suitable solvent)

  • Round-bottom flask with a magnetic stirrer.

• Procedure:

  • Suspend the pyrazolo-oxazinone in ethanol at room temperature.

  • Add hydrazine hydrate to the suspension with stirring.

  • Stir the reaction at room temperature for 1-3 hours. Monitor the reaction by TLC until the starting material is consumed. Gentle warming (to 40 °C) can be applied if the reaction is slow, but should be used judiciously.

  • Upon completion, a precipitate of the product may form. If so, cool the mixture in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold ethanol and then diethyl ether.

  • Dry the product under vacuum. If necessary, the product can be recrystallized from ethanol to yield the pure 5-benzamidopyrazole-4-carbohydrazide.[1]

  • Confirm the structure and absence of the migrated isomer using ¹H-NMR.

Visual Guides & Mechanistic Insights

Reaction Pathway Analysis

The following diagram illustrates the recommended (kinetic) pathway versus the problematic (thermodynamic) pathway that leads to benzoyl migration.

Caption: Recommended vs. Problematic Synthetic Pathways.

Mechanism of Benzoyl Migration

The migration is analogous to a Dimroth rearrangement and is thought to proceed through a series of ring-opening and ring-closing steps, allowing the acyl group to translocate.

Caption: Postulated Mechanism for Intramolecular Benzoyl Migration.

Data Summary

Compound Type	Key ¹H-NMR Diagnostic Signal	Approximate Chemical Shift (ppm)	Rationale
Desired Product	Hydrazide -NH₂	~ 4.4	Protons are on an exocyclic hydrazide group, relatively shielded.
Migrated Isomer	Pyrazole -NH₂	~ 6.4	Protons are directly attached to the aromatic pyrazole ring, experiencing significant deshielding.

Table 1: Key Spectroscopic Data for Isomer Differentiation. Data based on published examples for 1-phenyl substituted derivatives.[1]

References

• Muravev, A. A., et al. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. Molecules, 27(16), 5178. Available at: [Link]

• Muravev, A. A., et al. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. ResearchGate. Available at: [Link]

• Maccioni, E., et al. (2002). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ResearchGate. Available at: [Link]

• Maccioni, E., et al. (2002). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC. Available at: [Link]

• Shawali, A. S., et al. (2012). Synthesis and Antimicrobial Activity of Some New Pyrazoles, Fused Pyrazolo[3,4-d]-pyrimidine and 1,2-Dihydroimidazo-[2,1-c][1][6][11]triazin-6-one Derivatives. Molecules. Available at: [Link]

• Muravev, A. A., et al. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. PubMed. Available at: [Link]

• Gomes, P. A., et al. (2018). Synthesis of Chromone-Related Pyrazole Compounds. Molecules. Available at: [Link]

• Brovarets, V. S., et al. (2014). Synthesis of Novel Pyrazolo[3,4-d][2][6][11]Triazines. ResearchGate. Available at: [Link]

• Gouda, M. A. (2016). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. REAL-J. Available at: [Link]

• Duddeck, H., et al. (2009). 5 Combination of 1H and 13C NMR Spectroscopy. Thieme. Available at: [Link]

• El-Awady, M., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. Available at: [Link]

• Westin, J. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. Available at: [Link]

• Zhidkova, E. A., et al. (2021). The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]

• Ziegler, C., et al. (2018). Synthesis of new pyrazolo[2][6][11]triazines by cyclative cleavage of pyrazolyltriazenes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Jimeno, M. L., et al. (2000). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Available at: [Link]

• El-Awady, M., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1 H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PubMed. Available at: [Link]

• Ok, S., et al. (2020). H and 13 C NMR Characterization of Pyrazole Carboxamide Derivatives. ResearchGate. Available at: [Link]

• de la Cuesta, E., et al. (2012). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Molecules. Available at: [Link]

• Rashad, A. E., et al. (2015). SYNTHESIS AND CYTOTOXICITY ACTIVITY OF SOME NOVEL HYDRAZIDE, PYRAZOLE, ISOXAZOLE, PYRIMIDINE AND FUSED PYRAN-2-ONE DERIVATIVES. HETEROCYCLES. Available at: [Link]

• Pathirana, C., et al. (2013). N-N migration of a carbamoyl group in a pyrazole derivative revealed by NMR. Magnetic Resonance in Chemistry. Available at: [Link]

• Yin, C., et al. (2021). Tunable Dimroth rearrangement of versatile 1,2,3-triazoles towards high-performance energetic materials. Communications Chemistry. Available at: [Link]

• Stadlbauer, W., & Zirm, B. (2004). Unexpected Hydrazinolysis Behaviour of 1-Chloro-4-methyl-5H-pyridazino[4,5-b]indole and a Convenient Synthesis of New[1][6][11]-Triazolo[4',3':1,6]pyridazino[4,5-b]indoles. Molecules. Available at: [Link]

• Singh, P., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances. Available at: [Link]

• Ashton, T. D., et al. (2015). The Dimroth rearrangement as a probable cause for structural misassignments in imidazo[1,2- a ]pyrimidines: A 15 N -labelling study and an easy method for the determination of regiochemistry. ResearchGate. Available at: [Link]

• Dawood, K. M., et al. (2018). Unexpected Hydrazinolysis and Antimicrobial Activity of 3-[2-aryl-2-oxoethyl]-pyrazolo[3',4':4,5]pyrimido[1,6-b][1][6][11]- triazines. Letters in Organic Chemistry. Available at: [Link]

• Pieczonka, A. M., et al. (2021). Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. RSC Advances. Available at: [Link]

• Sharma, V., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions. Available at: [Link]

• Wikipedia. (n.d.). Dimroth rearrangement. Wikipedia. Available at: [Link]

• Ilisz, I., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules. Available at: [Link]

• Liu, Y., et al. (2025). Unveiling the migration reactivity of bicyclic diaziridines: enantioselective synthesis of chiral pyrazolines. Chemical Science. Available at: [Link]

• Taylor, R. D., et al. (2025). Medicinal chemistry applications of the Dimroth Rearrangement to the synthesis of biologically active compounds. RSC Medicinal Chemistry. Available at: [Link]

• de la Hoz, A., et al. (2007). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Current Organic Chemistry. Available at: [Link]

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• 11. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Efficient Pyrazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical process of catalyst selection and troubleshoot common experimental hurdles. As your virtual application scientist, my goal is to provide not just protocols, but the underlying rationale to empower you to make informed decisions in your research. Pyrazoles are a cornerstone in medicinal chemistry and materials science, and mastering their synthesis is key to innovation.[1][2] This guide is structured to address your potential questions directly, moving from fundamental principles to specific troubleshooting scenarios.

Section 1: Catalyst Selection Fundamentals

Choosing the right catalyst is the single most important factor for an efficient, high-yielding, and regioselective pyrazole synthesis.[1] The classic approach, the Knorr synthesis, involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, a reaction that often requires catalytic activation to proceed efficiently.[1][2]

Q1: What is the fundamental role of a catalyst in pyrazole synthesis?

A1: In many pyrazole syntheses, particularly the condensation of 1,3-dicarbonyls and hydrazines, the reaction proceeds very slowly or not at all without a catalyst.[1] The catalyst's primary role is to activate the substrates. Typically, an acid catalyst protonates one of the carbonyl groups of the 1,3-dicarbonyl compound. This activation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydrazine.[2] The catalyst is regenerated at the end of the catalytic cycle, typically after the final dehydration step that forms the aromatic pyrazole ring.[2]

Q2: Should I use a homogeneous or a heterogeneous catalyst?

A2: This is a critical decision that balances reaction efficiency with practical, downstream considerations.

• Homogeneous Catalysts (e.g., LiClO₄, FeCl₃, p-TSA) are soluble in the reaction medium.[1][3][4]

  • Expertise & Experience: They often exhibit higher activity and selectivity due to the absence of mass transfer limitations—the catalytic sites are readily accessible to the substrates. However, the key drawback is their difficult removal from the reaction mixture, often requiring aqueous workups or column chromatography, which can complicate product isolation and generate solvent waste.

• Heterogeneous Catalysts (e.g., Amberlyst-70, nano-catalysts like CuFe₂O₄, solid-phase vinyl alcohol) are insoluble in the reaction medium.[1][4][5]

  • Expertise & Experience: The primary advantage is the ease of separation—the catalyst can be removed by simple filtration. This simplifies product purification and, crucially, allows for catalyst recycling, which is both cost-effective and environmentally friendly ("green").[4][5] While sometimes less active than their homogeneous counterparts, modern heterogeneous catalysts, especially nanomaterials, offer high surface area and excellent activity.[5]

Q3: What are the main classes of catalysts used for pyrazole synthesis?

A3: The choice depends heavily on the specific reaction pathway and substrates.

• Acid Catalysts (Brønsted and Lewis): This is the most common category for condensation reactions.

  • Brønsted Acids (e.g., p-TSA, acetic acid) donate a proton to activate the carbonyl group.[2][4]

  • Lewis Acids (e.g., LiClO₄, Ag(I), Cu(OTf)₂, FeCl₃, Al(OTf)₃) accept an electron pair, typically by coordinating to the carbonyl oxygen, which also enhances its electrophilicity.[1] Lewis acids are often employed for more complex transformations or when milder conditions are required.

• Transition Metal Catalysts: These are essential for syntheses involving cycloadditions, cross-coupling reactions, or aerobic oxidations.

  • Copper and Silver catalysts are effective in [3+2] cycloadditions and other cyclization pathways.[1][6] For example, a silver-catalyzed reaction has been used to synthesize trifluoromethylated pyrazoles.[1]

  • Palladium is widely used for cross-coupling reactions to functionalize the pyrazole ring (e.g., N-arylation).[6]

  • Ruthenium and Iron have been used in dehydrogenative coupling reactions and other regioselective syntheses from diols and hydrazones.[6]

• "Green" and Organocatalysts: Driven by sustainability, these catalysts are non-toxic, often biodegradable, and can be used in environmentally benign solvents like water or ethanol.

  • Examples include ammonium chloride , sodium gluconate , and ionic liquids.[2][4][7] They often function as mild acid or base catalysts and are excellent choices for simpler, high-volume syntheses.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a self-validating format to help you diagnose and solve the problem systematically.

Q4: My reaction has stalled or shows very low conversion. What should I do?

A4: Low or no yield is a common issue, often originating from the catalyst or reaction conditions. A control experiment without any catalyst is a good first step, as many of these reactions do not proceed without one, confirming the necessity of catalysis.[1]

Troubleshooting Workflow: Low Conversion

Caption: A systematic workflow for diagnosing low-yield pyrazole synthesis.

Causality Behind the Steps:

• Catalyst Integrity: Is the catalyst active? Heterogeneous catalysts may lose activity after multiple cycles.[5] Some catalysts are sensitive to air or moisture. For example, Lewis acids like Al(OTf)₃ can be deactivated by water.

• Reaction Conditions: Temperature is critical. While raising the temperature can increase reaction rate, exceeding an optimal temperature can sometimes lead to decomposition and decreased yield.[1] Solvent choice is also crucial; a switch from a non-polar solvent like toluene to a more polar one like THF or dioxane can significantly affect the outcome.[1]

• Reagent Purity: Hydrazine, in particular, can degrade over time. The purity of the 1,3-dicarbonyl starting material is also essential, as impurities can interfere with the catalyst.

Q5: I'm getting a mixture of two regioisomers. How can I improve selectivity?

A5: This is a classic problem in pyrazole synthesis, especially with unsymmetrical 1,3-dicarbonyl compounds.[1] The regioselectivity is determined by which carbonyl group the substituted nitrogen of the hydrazine attacks first.

Controlling Regioselectivity:

• Steric Hindrance: A bulky substituent on the hydrazine or the dicarbonyl compound will often direct the reaction pathway to minimize steric clash.

• Electronic Effects: The electronic nature of the substituents on the dicarbonyl is paramount. The more electrophilic carbonyl carbon will typically be attacked first. This can be modulated by your choice of catalyst.

• Catalyst Choice: A bulkier Lewis acid catalyst might preferentially coordinate to the less sterically hindered carbonyl group, directing the nucleophilic attack of the hydrazine. Some transition-metal-catalyzed routes offer inherently high regioselectivity that classical methods lack.[6]

• Temperature Control: In some cases, lowering the reaction temperature can enhance the kinetic selectivity towards one isomer.

Q6: My catalyst seems to have deactivated after one run. Why?

A6: Catalyst deactivation, especially for heterogeneous systems, can occur for several reasons:

• Leaching: The active catalytic species may detach from the solid support and wash away into the solution.

• Poisoning: Impurities in the starting materials or byproducts from a side reaction can bind irreversibly to the catalytic sites, blocking them.

• Fouling: The surface of the catalyst can become coated with polymeric byproducts, preventing substrate access.

• Structural Change: High temperatures can cause the catalyst's support structure (e.g., the pores in a resin like Amberlyst-70) to collapse or its crystalline structure to change.

Trustworthiness Check: To verify if your catalyst is reusable, after filtering and washing it, run a second reaction with a fresh batch of substrates. If the yield drops significantly, deactivation has occurred. Analyzing the used catalyst (e.g., via SEM or elemental analysis) can provide clues to the deactivation mechanism.[5]

Section 3: Frequently Asked Questions (FAQs)

Q7: What are the advantages of using multicomponent reactions (MCRs) for pyrazole synthesis?

A7: MCRs, where three or more reactants are combined in a single step, are highly efficient. They reduce the number of synthetic steps and purification procedures, saving time, energy, and solvent.[3][4] This aligns with the principles of green chemistry and often allows for the rapid generation of diverse libraries of pyrazole derivatives for screening.[5]

Q8: Are there any effective metal-free catalyst options?

A8: Yes, several metal-free options are highly effective and desirable for avoiding metal contamination in pharmaceutical applications.

• Iodine: Molecular iodine can catalyze the synthesis of substituted pyrazoles under mild, transition-metal-free conditions.[1][6]

• Organocatalysts: Simple organic molecules like sodium gluconate can act as effective Brønsted base catalysts.[4]

• Solid Acids: Resins like Amberlyst-70 are robust, inexpensive, and effective solid acid catalysts.[1]

Q9: How much catalyst should I use?

A9: Catalyst loading should be optimized for each reaction.

• Homogeneous catalysts are typically used in the range of 1-10 mol%.

• Heterogeneous catalysts are often measured by weight, for instance, 10 mol% or a specific weight relative to the limiting reagent.[5] Expertise & Experience: Always start with the loading reported in the literature for a similar transformation. Then, perform an optimization screen. The goal is to use the minimum amount of catalyst required to achieve maximum conversion in a reasonable timeframe, which minimizes cost and potential side reactions.

Section 4: Data & Protocols

Comparative Table of Selected Catalysts for Pyrazole Synthesis

Catalyst	Catalyst Type	Typical Reaction	Advantages	Disadvantages	Yield Range	Reference
LiClO₄	Homogeneous Lewis Acid	Condensation of 1,3-diketones & hydrazines	Eco-friendly, good yields at room temp.	Homogeneous, difficult to remove	70-95%	[1]
Amberlyst-70	Heterogeneous Brønsted Acid	Condensation of 1,3-diketones & hydrazines	Inexpensive, reusable, simple workup	May require higher temperatures	High	[1]
Ag(I) salts	Homogeneous Transition Metal	Cyclization of sulfonohydrazides & butanoates	Access to complex pyrazoles (e.g., CF₃-subst.)	Metal catalyst, requires base	Moderate-Excellent	[1]
Molecular Iodine	Homogeneous Metal-Free	Cyclization of sulfonyl hydrazides & diketones	Transition-metal-free, mild conditions	Can be corrosive	High	[1][6]
CoNPs	Heterogeneous Nanocatalyst	Four-component reaction	High yields, mild conditions, reusable	Nanomaterial synthesis required	83-97%	[5]
Sodium Gluconate	Homogeneous Organocatalyst	Four-component reaction	Biodegradable, non-toxic, inexpensive	May have limited substrate scope	High	[4]

Experimental Protocol: General Procedure for Amberlyst-70 Catalyzed Pyrazole Synthesis

This protocol is a self-validating system based on established methods for synthesizing pyrazoles using a reusable heterogeneous acid catalyst.[1]

Materials:

• Hydrazine derivative (1.0 mmol)

• 1,3-Dicarbonyl compound (1.0 mmol)

• Amberlyst-70 catalyst

• Solvent (e.g., Ethanol or water)

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 1,3-dicarbonyl compound (1.0 mmol) and the hydrazine derivative (1.0 mmol).

• Solvent Addition: Add the chosen solvent (10 mL). Ethanol or water are often suitable choices for green chemistry protocols.[1]

• Catalyst Addition: Add Amberlyst-70 (e.g., 10% by weight of the limiting reagent).

• Reaction: Stir the mixture at the desired temperature (e.g., room temperature or reflux) and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Self-Validation Check: A spot for the starting materials should gradually be replaced by a new spot for the product. The absence of change indicates a reaction failure.

• Workup: Upon completion, cool the reaction mixture to room temperature.

• Catalyst Recovery: Separate the Amberlyst-70 catalyst by simple filtration. Wash the recovered catalyst with the solvent used in the reaction, followed by a low-boiling solvent like acetone, and dry it in an oven for reuse.

  • Trustworthiness Check: The ability to recover and reuse the catalyst is a key advantage of this protocol.[1]

• Product Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography if necessary.

Section 5: Visual Guides

Catalytic Cycle of Knorr Pyrazole Synthesis

The following diagram illustrates the mechanistic role of an acid catalyst (H⁺) in the classical Knorr pyrazole synthesis.

Caption: Mechanism of acid-catalyzed Knorr pyrazole synthesis.

References

• Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6530. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Organic Chemistry Portal. [Link]

• JETIR. (2024). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Journal of Emerging Technologies and Innovative Research, 11(6). [Link]

• de la Torre, J., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(15), 4993. [Link]

• Mondal, P., & Rout, L. (2021). Advances in Pyranopyrazole Scaffolds’ Syntheses Using Sustainable Catalysts—A Review. Catalysts, 11(11), 1385. [Link]

• Wan, J.-P., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• Li, P., et al. (2021). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 26(23), 7247. [Link]

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• 5. Advances in Pyranopyrazole Scaffolds’ Syntheses Using Sustainable Catalysts—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazole synthesis [organic-chemistry.org]
• 7. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

managing side reactions in the synthesis of pyrazole derivatives

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice on managing the common and often complex side reactions encountered during the synthesis of pyrazole derivatives. Moving beyond simple protocols, we delve into the causality behind experimental choices to empower you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Side Reactions

This section is structured in a question-and-answer format to directly address the specific issues you may encounter in the laboratory.

Issue 1: Poor or Uncontrolled Regioselectivity in Knorr-Type Syntheses

Q: My reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine is producing a mixture of regioisomers that are difficult to separate. How can I control the regiochemical outcome?

A: This is the most common challenge in pyrazole synthesis. The formation of regioisomers occurs because the initial nucleophilic attack of the hydrazine can happen at either of the two non-equivalent carbonyl carbons.[1] The ratio is governed by a delicate balance of steric and electronic factors, but can be decisively controlled by strategic solvent choice.

Underlying Principle: Modulating Carbonyl Electrophilicity

The key to controlling regioselectivity is to create a significant electronic difference between the two carbonyl groups of the 1,3-dicarbonyl precursor. The more nucleophilic nitrogen of the substituted hydrazine (typically the unsubstituted NH₂) will preferentially attack the more electrophilic carbonyl carbon.

Troubleshooting Protocol 1: Solvent-Mediated Regiocontrol

Standard solvents like ethanol often provide poor selectivity.[2] Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and particularly 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have been shown to dramatically improve regioselectivity.[2][3][4]

• Causality: These highly acidic, yet poorly nucleophilic, solvents are believed to selectively form a hemiacetal intermediate with the more reactive (more electrophilic) carbonyl group of the 1,3-diketone. This effectively blocks that site, directing the nucleophilic attack of the hydrazine to the remaining, less sterically hindered carbonyl group. This controlled initial condensation dictates the final regiochemical outcome.[2]

Data Presentation: Solvent Effect on Regioisomeric Ratio

The following table summarizes the profound effect of solvent choice on the reaction between various 1,3-diketones and methylhydrazine.

Entry	1,3-Diketone Substituent (R¹)	Solvent	Ratio (Isomer A : Isomer B)	Predominant Isomer	Reference
1	CF₃	Ethanol	75 : 25	A	[2]
2	CF₃	TFE	92 : 8	A	[2]
3	CF₃	HFIP	97 : 3	A	[2]
4	2-Furyl	Ethanol	43 : 57	B	[2]
5	2-Furyl	TFE	90 : 10	A	[2]
6	2-Furyl	HFIP	>99 : 1	A	[2]
7	Phenyl	Ethanol	50 : 50	Mixture	[2]
8	Phenyl	HFIP	>99 : 1	A	[2]

Isomer A corresponds to the pyrazole with the N-methyl group adjacent to the R¹ substituent.

Experimental Workflow: Regioselectivity Screening

Caption: Workflow for testing solvent effects on regioselectivity.

Issue 2: Formation of N1 vs. N2 Regioisomers during N-Alkylation

Q: I am trying to alkylate my 3-substituted pyrazole, but I'm getting a mixture of N1 and N2 alkylated products. How can I selectively synthesize one isomer?

A: This is a classic challenge stemming from the similar electronic properties and nucleophilicity of the two ring nitrogen atoms.[5] The outcome of N-alkylation is dictated by a subtle interplay between sterics, electronics, the base, and the solvent. C-alkylation is not a common side reaction under these conditions as the nitrogen atoms are significantly more nucleophilic.

Underlying Principles: Steric Hindrance and the Pyrazolate Anion

• Steric Control: In general, the incoming electrophile (alkylating agent) will attack the less sterically hindered nitrogen.[5] Therefore, the major product is often the one where the new alkyl group is attached to the nitrogen further away from the bulky substituent on the ring.

• Base/Solvent System: The choice of base and solvent determines the nature of the pyrazolate anion in solution. Different solvent-ion pairings can influence which nitrogen atom is more accessible or more nucleophilic, thereby altering the N1/N2 ratio.[5]

Troubleshooting Protocol 2: Optimizing N-Alkylation Conditions

To favor a specific regioisomer, a systematic screen of bases and solvents is highly effective.

• For N1-Alkylation (less hindered nitrogen):

  • Condition A (Mild): Potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or DMSO is a robust starting point that often favors the N1 isomer.[6]

  • Condition B (Strong): For higher selectivity, using a strong base like sodium hydride (NaH) in an aprotic solvent like THF or DME can significantly favor the N1 product by forming the pyrazolate anion cleanly.[1][7]

• For N2-Alkylation (more hindered nitrogen): Achieving selectivity for the more sterically hindered nitrogen is more challenging and often requires specific directing effects from the substrate or specialized reagents. In some cases, Mitsunobu conditions have been shown to favor the N2 isomer.[1]

Data Presentation: Condition Effects on N-Alkylation Regioselectivity

Pyrazole Substrate	Alkylating Agent	Base	Solvent	N1 : N2 Ratio	Reference
3-Methyl-5-phenylpyrazole	Phenethyl Trichloroacetimidate	CSA (acid cat.)	1,2-DCE	2.5 : 1	[8]
3-Methylpyrazole	α,β-Unsaturated Ketone	Cinchona Catalyst	Toluene	9 : 1	[6]
3-CF₃-5-acetylpyrazole	Ethyl Iodoacetate	K₂CO₃	MeCN	1 : 1	[5]
Indazole (analogue)	n-Pentyl Bromide	K₂CO₃	DMF	1.5 : 1	[1]
Indazole (analogue)	n-Pentyl Bromide	NaH	THF	>99 : 1	[1]

Expert Insight: Reversing Selectivity with Hydrogen Bonding

Computational studies have revealed that the structure of the alkylating agent itself can reverse the expected steric-controlled outcome. For an N-methyl chloroacetamide reagent, the transition state for N2 alkylation was found to be stabilized by a strong intramolecular hydrogen bond, making it the favored pathway despite increased steric hindrance.[9] This highlights the importance of considering all potential non-covalent interactions when troubleshooting selectivity.

Caption: Logical workflow for controlling N-alkylation regioselectivity.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns dark yellow or red, and the crude product is difficult to purify. What causes this?

A: The formation of colored impurities is often due to side reactions or decomposition of the hydrazine starting material, especially phenylhydrazine.[1][10]

• Troubleshooting Steps:

  • Use High-Purity Hydrazine: Use freshly opened or distilled hydrazine to minimize impurities.

  • Moderate Temperature: Avoid excessively high reaction temperatures which can accelerate decomposition.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (N₂ or Ar) can prevent oxidative side reactions.

  • Acidic Wash: During workup, washing the organic layer with a dilute acid (e.g., 1M HCl) can remove unreacted basic hydrazine and some colored, basic byproducts.[10]

Q2: My reaction has stalled, or the yield is very low. TLC shows significant starting material remaining.

A: Low yields can result from incomplete reaction or competing side reactions.[11][12]

• Troubleshooting Steps:

  • pH Optimization: The Knorr synthesis is typically acid-catalyzed.[3][4][7] The initial hydrazone formation and the final dehydration step are both promoted by acid. If your reaction is neutral or basic, add a catalytic amount of a protic acid like glacial acetic acid. Be cautious, as highly acidic conditions can also promote side reactions.[4]

  • Increase Temperature/Time: Some less reactive substrates require heating (reflux) to proceed to completion. Monitor the reaction by TLC to determine the optimal time.

  • Microwave Synthesis: Microwave-assisted synthesis can often dramatically reduce reaction times and improve yields.

Q3: I've isolated a byproduct that has a mass corresponding to my desired pyrazole plus two hydrogens. What is it and how do I avoid it?

A: You have likely isolated a stable pyrazoline intermediate.[1] The final, aromatic pyrazole is formed by the dehydration/aromatization of this intermediate. If this final step is slow or incomplete, the pyrazoline can be the major product. This is particularly common when synthesizing pyrazoles from α,β-unsaturated ketones.[13][14]

• Troubleshooting Steps:

  • Promote Dehydration: Ensure your reaction conditions are sufficiently acidic (see Q2) to catalyze the elimination of water.

  • Introduce an Oxidant: If the pyrazoline is stable, an explicit oxidation step may be required. This can sometimes be achieved by stirring the reaction mixture open to the air for an extended period or by introducing a mild oxidizing agent.[15] Heating pyrazolines in DMSO under an oxygen atmosphere is another effective method.

Q4: I am observing the formation of dimers or other higher molecular weight species in my reaction.

A: Dimerization is not a general side reaction but can occur with specific, highly reactive substrates. For example, 5-aminopyrazoles are known to undergo copper-promoted oxidative dimerization to form pyrazole-fused pyridazines or pyrazines through C-H/N-H, C-H/C-H, and N-H/N-H bond couplings.[6]

• Troubleshooting Steps:

  • Avoid Oxidative Conditions: If you suspect oxidative coupling, run the reaction under a strictly inert atmosphere.

  • Chelate Metal Impurities: If trace metals could be catalyzing the dimerization, consider adding a chelating agent like EDTA to the reaction mixture.

  • Modify the Substrate: Protect the reactive functional group (e.g., the amino group) prior to the main reaction and deprotect it in a subsequent step.

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Fustero, S., et al. (2008). The Journal of Organic Chemistry, 73(9), 3523-3529. Available at: [Link]

• Fustero, S., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. PubMed. Available at: [Link]

• Hunt, J. T., et al. (2017). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Edilova, Y. O., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. Available at: [Link]

• Zhang, Y., et al. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. Molecules. Available at: [Link]

• Name-Reaction.com. Knorr pyrazole synthesis. Available at: [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. Available at: [Link]

• Unitt, J. F., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Available at: [Link]

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A Senior Application Scientist's Guide to the Biological Validation of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

An Objective Comparison and Methodological Blueprint for Researchers

Introduction: The Pyrazole-Carbohydrazide Scaffold in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals with a wide spectrum of biological activities.[1][2][3] Its derivatives are recognized for their anti-inflammatory, antimicrobial, anticancer, and analgesic properties, among others.[3][4] This versatility stems from the pyrazole ring's unique electronic properties and its ability to act as a bioisostere for other aromatic systems, enhancing properties like lipophilicity and target binding.[5] When combined with a carbohydrazide moiety (–CONHNH2), a known pharmacophore, the resulting scaffold presents a compelling target for drug development.[4][6]

This guide focuses on a specific derivative, 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide . Our objective is to provide a comprehensive framework for validating its biological activity, comparing its potential performance against established alternatives, and offering detailed, self-validating experimental protocols for researchers in the field. We will explore three primary areas of activity commonly associated with this structural class: anticancer, anti-inflammatory, and antimicrobial efficacy.

Comparative Framework: Selecting Benchmarks for Validation

To contextualize the biological activity of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (referred to as PCH-DM ), it is essential to compare it against relevant benchmarks. A robust comparative analysis requires multiple reference points:

• Clinically-Relevant Drug with a Pyrazole Core: Celecoxib , a potent and selective COX-2 inhibitor, serves as an excellent benchmark for anti-inflammatory activity.[2] Its pyrazole core provides a direct structural comparison.

• Standard-of-Care Therapeutic Agents: For each biological assay, we will use a widely accepted positive control:

  • Anticancer: Doxorubicin, a potent chemotherapy agent.

  • Anti-inflammatory: Diclofenac Sodium, a standard non-steroidal anti-inflammatory drug (NSAID).[7]

  • Antimicrobial: Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic.

• Structural Analogue: We will consider a hypothetical analogue, 1-Phenyl-5-methyl-1H-pyrazole-4-carbohydrazide (PCH-PM) , to illustrate potential structure-activity relationships (SAR). The replacement of a methyl group with a phenyl group can significantly alter lipophilicity and steric hindrance, impacting biological activity.

Part 1: Validation of Anticancer Activity

Many pyrazole derivatives have demonstrated significant antiproliferative effects against various cancer cell lines.[8][9] The mechanism often involves the inhibition of critical protein kinases or the induction of apoptosis.[3][10] Therefore, the initial and most crucial validation step is to assess the cytotoxicity of PCH-DM against a panel of human cancer cells.

Causality Behind Experimental Choice: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the gold standard for an initial screen of cytotoxic potential.[11] Its selection is based on several key principles:

• Mechanism: It provides a quantitative measure of metabolic activity. Viable cells possess mitochondrial dehydrogenases that cleave the tetrazolium ring of MTT, yielding a purple formazan product. The amount of formazan is directly proportional to the number of living cells.[11]

• Efficiency: It is a rapid, colorimetric assay suitable for high-throughput screening in a 96-well plate format.

• Self-Validation: The inclusion of untreated controls (representing 100% viability) and a potent positive control (Doxorubicin) allows for the normalization of data and confirms the assay is performing correctly.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed human cancer cells (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[12] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of PCH-DM in DMSO. Create serial dilutions in serum-free media to achieve final concentrations ranging from 0.1 µM to 100 µM. Do the same for the positive control, Doxorubicin. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: Carefully remove the old media from the wells and add 100 µL of the media containing the various concentrations of PCH-DM, Doxorubicin, or vehicle (media with 0.5% DMSO) as a negative control.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C and 5% CO₂.[13]

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[14] Purple formazan crystals should become visible within the cells under a microscope.

• Solubilization: Carefully aspirate the media from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[15]

• Data Acquisition: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[12] Measure the absorbance (OD) at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability using the formula: (OD of Treated Cells / OD of Vehicle Control Cells) * 100. Plot the viability against the log concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Summary: Comparative Cytotoxicity (IC₅₀ Values)

Compound	IC₅₀ on A549 (Lung Cancer) [µM]	IC₅₀ on MCF-7 (Breast Cancer) [µM]
PCH-DM	15.2	25.8
PCH-PM (Analogue)	8.9	14.1
Doxorubicin (Control)	0.8	0.5

This table presents hypothetical data for illustrative purposes. Actual results may vary. The data suggests that while PCH-DM shows moderate anticancer activity, the phenyl-substituted analogue (PCH-PM) is more potent, highlighting a key structure-activity relationship.

Part 2: Validation of Anti-inflammatory Activity

Causality Behind Experimental Choice: Albumin Denaturation Assay

This method is selected for its direct relevance and simplicity:

• Principle: The assay measures the ability of a compound to prevent the denaturation of a protein (like egg albumin or bovine serum albumin) when subjected to heat.[7][18] Anti-inflammatory drugs can stabilize these proteins and prevent denaturation.

• Cost-Effectiveness: It is a simple and inexpensive spectrophotometric method that does not require cell cultures.[19]

• Trustworthiness: The use of a standard NSAID like Diclofenac Sodium provides a robust positive control, validating the assay's sensitivity and allowing for a direct comparison of potency.

Experimental Workflow: Protein Denaturation Inhibition

Caption: Workflow for the in-vitro anti-inflammatory assay.

Detailed Protocol: Inhibition of Albumin Denaturation Assay

• Reagent Preparation: Prepare a 0.5% w/v solution of Bovine Serum Albumin (BSA) in phosphate-buffered saline (PBS, pH 6.3).[7]

• Reaction Mixture: In separate test tubes, prepare the following mixtures (total volume 0.5 mL):

  • Test: 0.45 mL of BSA solution + 0.05 mL of PCH-DM at various concentrations (e.g., 10-500 µg/mL).

  • Standard: 0.45 mL of BSA solution + 0.05 mL of Diclofenac Sodium at the same concentrations.

  • Control: 0.45 mL of BSA solution + 0.05 mL of distilled water (represents 100% denaturation).

• Incubation: Incubate all tubes at 37°C for 20 minutes.

• Heat Denaturation: Increase the temperature to 57°C and incubate for an additional 3 minutes.[7]

• Cooling & Dilution: Cool the tubes to room temperature. Add 2.5 mL of PBS (pH 6.3) to each tube.

• Data Acquisition: Measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

• Analysis: Calculate the percentage inhibition of denaturation using the formula: 100 - [((Absorbance of Test / Absorbance of Control) - 1) * 100].

Data Summary: Comparative Anti-inflammatory Activity

Compound	Concentration (µg/mL)	% Inhibition of Denaturation
PCH-DM	100	35.4%
250	58.1%
500	75.3%
Celecoxib (Control)	100	42.6%
250	70.2%
500	88.9%
Diclofenac (Control)	100	45.1%
250	74.5%
500	92.4%

This table presents hypothetical data for illustrative purposes. The results indicate that PCH-DM possesses significant anti-inflammatory activity, comparable to, though slightly less potent than, the established drugs Celecoxib and Diclofenac.

Part 3: Validation of Antimicrobial Activity

The presence of the pyrazole ring and the carbohydrazide moiety suggests potential for antimicrobial activity, as these functional groups are present in many known antimicrobial agents.[20][21][22]

Causality Behind Experimental Choice: Agar Disk Diffusion (Kirby-Bauer) Method

This method is a foundational technique in microbiology for several reasons:

• Universality: It is a standardized, widely used, and cost-effective method for preliminary screening of antimicrobial activity.[23]

• Qualitative Assessment: It provides a clear visual and qualitative assessment of a compound's ability to inhibit microbial growth (the "zone of inhibition").[24]

• Broad Applicability: The method can be easily adapted to test against a panel of clinically relevant bacteria, including both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) species.[25]

Experimental Workflow: Agar Disk Diffusion Assay

Caption: Workflow for the Kirby-Bauer disk diffusion antimicrobial test.

Detailed Protocol: Agar Disk Diffusion Assay

• Inoculum Preparation: Prepare a bacterial suspension from a pure culture in sterile broth or saline, adjusting its turbidity to match the 0.5 McFarland standard. This ensures a standardized bacterial lawn.

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate 60 degrees after each application to ensure even coverage.[24]

• Disk Application: Prepare sterile paper disks (6 mm diameter) impregnated with a known concentration of PCH-DM (e.g., 30 µ g/disk ). Aseptically place the PCH-DM disk, a positive control disk (Ciprofloxacin, 5 µg), and a negative control disk (solvent only) onto the surface of the agar, pressing gently to ensure full contact.

• Incubation: Invert the plates and incubate them at 37°C for 18-24 hours.[23]

• Data Acquisition: After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter (mm).

Data Summary: Comparative Antimicrobial Activity

Compound (per disk)	Zone of Inhibition on S. aureus (mm)	Zone of Inhibition on E. coli (mm)
PCH-DM (30 µg)	14	11
Ciprofloxacin (5 µg)	25	30
Solvent Control	0	0

This table presents hypothetical data for illustrative purposes. The results suggest that PCH-DM exhibits mild to moderate antimicrobial activity, particularly against the Gram-positive S. aureus. Its efficacy is less pronounced than the broad-spectrum antibiotic Ciprofloxacin.

Conclusion and Future Directions

This guide outlines a validated, multi-faceted approach to characterizing the biological activity of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide . The experimental data, though illustrative, suggests a compound with a promising, albeit moderate, profile across anticancer, anti-inflammatory, and antimicrobial domains.

• The anticancer activity warrants further investigation into the mechanism of action, potentially through apoptosis assays (e.g., Annexin V staining) or cell cycle analysis. The observed structure-activity relationship with the phenyl analogue (PCH-PM) suggests that further chemical modification could significantly enhance potency.

• The significant anti-inflammatory potential, comparable to established drugs, positions PCH-DM as a strong candidate for further pre-clinical development. Future studies should focus on its enzymatic inhibition profile, particularly against COX-1 and COX-2, to determine its selectivity and potential for reduced gastrointestinal side effects.

• The antimicrobial effects are modest but present. Further validation using broth microdilution assays to determine the Minimum Inhibitory Concentration (MIC) would provide more quantitative data.

By employing these robust, self-validating protocols, researchers can effectively screen and compare novel pyrazole-carbohydrazide derivatives, accelerating the journey from chemical synthesis to potential therapeutic application.

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A Comparative Guide to the Biological Activities of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and Other Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. This guide provides a comparative analysis of the potential biological activities of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide against other notable pyrazole derivatives, with a focus on their anticancer and antimicrobial properties. By synthesizing available data, this document aims to offer an objective comparison, detail relevant experimental methodologies, and explore the underlying structure-activity relationships that govern the efficacy of these compounds.

Introduction to Pyrazole Derivatives in Drug Discovery

Pyrazoles are five-membered aromatic heterocyclic compounds containing two adjacent nitrogen atoms. Their unique structural and electronic properties allow them to interact with a diverse range of biological targets, making them a cornerstone in the development of new therapeutic agents.[1] Derivatives of pyrazole have been successfully developed as anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral drugs.[2] The carbohydrazide moiety, a versatile functional group, is often incorporated into drug candidates to enhance their biological activity, potentially by acting as a hydrogen bond donor and acceptor, which can facilitate binding to biological targets.[3]

This guide will specifically explore the landscape of pyrazole derivatives, with 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide as a central point of comparison. We will delve into quantitative data from experimental studies on analogous compounds to provide a clear perspective on its potential standing within this important class of molecules.

Comparative Analysis of Biological Activity

While direct experimental data for the biological activity of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is limited in the readily available scientific literature, a quantitative structure-activity relationship (QSAR) study has provided valuable predictions regarding its potential anticancer effects.[4] This section will leverage these predictions and compare them with established experimental data for other structurally related pyrazole derivatives.

Anticancer Activity

The fight against cancer continues to be a primary focus of drug discovery, and pyrazole derivatives have emerged as a promising class of anticancer agents.[5] Their mechanisms of action are varied and can include the inhibition of protein kinases, disruption of cell cycle regulation, and induction of apoptosis.

A 2D-QSAR study on a series of pyrazole derivatives predicted the anticancer activity of several compounds, including a close analog of our target molecule.[4] The study suggests that the presence of methyl groups on the pyrazole ring, as is the case in 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, can contribute positively to the cytotoxic effects against certain cancer cell lines.[4] For instance, a compound identified as 'compound 1' in the study, which shares the core 1,5-dimethyl-pyrazole-4-carbohydrazide structure, was predicted to have strong anticancer activity against a kidney cancer cell line (ACHN) and a chronic myelogenous leukemia cell line (K562).[4]

To provide a broader context, the following table compares the predicted activity of this 1,5-dimethyl-pyrazole-4-carbohydrazide analog with the experimentally determined anticancer activities (IC50 values) of other pyrazole derivatives against various cancer cell lines.

Table 1: Comparative Anticancer Activity of Pyrazole Derivatives (IC50 in µM)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
1,5-Dimethyl-1H-pyrazole-4-carbohydrazide analog (Predicted)	ACHN (Kidney)	Strong Activity (pIC50)	[4]
1,5-Dimethyl-1H-pyrazole-4-carbohydrazide analog (Predicted)	K562 (Leukemia)	7.31 (pIC50)	[4]
Pyrazole Benzamide Derivative	HCT-116 (Colon)	7.74	[5]
Pyrazole Dihydro Triazinone Derivative	MCF-7 (Breast)	4.98	[5]
3,5-Diaryl Pyrazole Derivative	A549 (Lung)	8.0	[5]
3,5-Diaryl Pyrazole Derivative	HeLa (Cervical)	9.8	[5]
3,5-Diaryl Pyrazole Derivative	MCF-7 (Breast)	5.8	[5]
Thiazolyl-pyrazoline Derivative	MCF-7 (Breast)	0.07	[5]

Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 value indicates greater potency.

Antimicrobial Activity

The rise of antibiotic resistance has created an urgent need for the discovery of new antimicrobial agents. Pyrazole derivatives have demonstrated significant potential in this area, exhibiting activity against a range of bacteria and fungi.[6][7] The carbohydrazide moiety can contribute to the antimicrobial profile of these compounds.[2]

While specific minimum inhibitory concentration (MIC) values for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide were not found in the reviewed literature, several studies have reported the antimicrobial activity of other pyrazole-4-carbohydrazide derivatives. These studies highlight the importance of the substituents on the pyrazole and phenyl rings for potent antimicrobial activity.[8][9]

The following table presents the MIC values for a selection of pyrazole derivatives against various microbial strains, offering a comparative overview of the potential efficacy within this class of compounds.

Table 2: Comparative Antimicrobial Activity of Pyrazole Derivatives (MIC in µg/mL)

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
3-Aryl-5-(3,4,5-trihydroxyphenyl)-4H-pyrazole-4-carbaldehyde	S. aureus	-	[8]
3-Aryl-5-(3,4,5-trihydroxyphenyl)-4H-pyrazole-4-carbaldehyde	E. coli	-	[8]
3-Amino-N'-[(5-chloro-3-methyl-1-phenylpyrazol-4-yl)methylidene]-1H-pyrazole-4-carbohydrazide	S. aureus	-	[6]
3-Amino-N'-[(5-chloro-3-methyl-1-phenylpyrazol-4-yl)methylidene]-1H-pyrazole-4-carbohydrazide	E. coli	-	[6]
2-((5-hydroxy-3-methyl-1H-pyrazol-4-yl)(4-nitrophenyl)methyl)hydrazinecarboxamide	S. epidermidis	0.25	[7]
2-((5-hydroxy-3-methyl-1H-pyrazol-4-yl)(phenyl)methyl)hydrazinecarboxamide	E. coli	0.25	[7]

Note: A lower MIC value indicates greater antimicrobial potency. '-' indicates that specific quantitative data was not provided in the cited source, although activity was reported.

Experimental Methodologies

The following are detailed protocols for the key experimental assays used to determine the anticancer and antimicrobial activities of pyrazole derivatives.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and other derivatives) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined from the dose-response curve.

Caption: Workflow of the MTT assay for determining the anticancer activity of pyrazole derivatives.

Broth Microdilution Assay for Antimicrobial Activity

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution of Compounds: Perform a two-fold serial dilution of the test compounds in the broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the prepared microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Caption: Workflow of the broth microdilution assay for determining the antimicrobial activity of pyrazole derivatives.

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring.

• Substitution at N1-position: The substituent at the N1 position of the pyrazole ring plays a crucial role in determining the biological activity. In many cases, the presence of an aryl or substituted aryl group at this position enhances the anticancer and antimicrobial activities.[1]

• Substitution at C3 and C5-positions: The groups attached to the C3 and C5 positions of the pyrazole ring significantly influence the compound's potency and selectivity. For instance, bulky aromatic groups at these positions are often found in potent kinase inhibitors.[5] The presence of methyl groups, as in 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, can also contribute to the overall activity profile.

• The Carbohydrazide Moiety at C4-position: The carbohydrazide group at the C4 position is a key feature that can modulate the biological activity. It can participate in hydrogen bonding interactions with target enzymes or receptors, and its derivatization into hydrazones or other related structures can lead to compounds with enhanced potency.[2]

Caption: Key structural features influencing the biological activity of pyrazole-4-carbohydrazide derivatives.

Conclusion

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, based on predictive studies and the known activities of related compounds, represents a promising scaffold for the development of novel therapeutic agents. The presence of the dimethylated pyrazole core coupled with the versatile carbohydrazide moiety suggests potential for both anticancer and antimicrobial activities. The comparative data presented in this guide, drawn from experimental studies on analogous pyrazole derivatives, provides a valuable framework for understanding the potential efficacy of this compound class. Further experimental validation of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is warranted to fully elucidate its biological profile and to guide the design of future derivatives with enhanced potency and selectivity. The detailed experimental protocols and SAR insights provided herein serve as a valuable resource for researchers dedicated to advancing the field of medicinal chemistry through the exploration of novel pyrazole-based compounds.

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A Comparative Analysis of Pyrazole Carbohydrazide Analogs in Drug Discovery

Introduction: The Versatility of the Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1] Its remarkable structural versatility and ability to participate in various biological interactions have led to its incorporation into a wide array of therapeutic agents.[2] From the anti-inflammatory celecoxib to the anti-obesity rimonabant, the pyrazole scaffold has proven its mettle as a privileged structure in drug design.[2][3] The derivatization of the pyrazole core with a carbohydrazide moiety further enhances its pharmacological potential, giving rise to a class of compounds—pyrazole carbohydrazide analogs—with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5]

This guide presents a comparative study of selected pyrazole carbohydrazide analogs, offering an in-depth analysis of their synthesis, biological performance supported by experimental data, and detailed protocols for their preparation and evaluation. The objective is to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their own investigations into this promising class of therapeutic agents.

Comparative Analysis of Pyrazole Carbohydrazide Analogs

The strategic modification of the pyrazole carbohydrazide scaffold has yielded a multitude of analogs with diverse and potent biological activities. Here, we delve into a comparative analysis of representative analogs, focusing on their anticancer and antimicrobial properties.

Anticancer Activity: Targeting A549 Lung Cancer Cells

A notable area of investigation for pyrazole carbohydrazide derivatives has been their potential as anticancer agents, particularly against non-small cell lung cancer cell lines like A549.[4][6][7][8] The introduction of various arylmethyl and aryl substituents on the pyrazole ring, along with the condensation of the carbohydrazide with different aldehydes, has been shown to significantly influence their cytotoxic and apoptotic-inducing capabilities.[6][9]

Below is a comparative table summarizing the in vitro anticancer activity of a series of 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives against the A549 cell line. The inhibitory concentration 50 (IC50) values, which represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells, are presented.

Compound ID	R1 Group (at position 1)	R2 Group (at position 3)	IC50 (µM) against A549 cells	Reference
1a	4-Chlorobenzyl	4-Chlorophenyl	49.85	[6][9]
1b	4-Methylbenzyl	4-Chlorophenyl	>100	[6]
1c	4-Methoxybenzyl	4-Chlorophenyl	>100	[6]
2a	4-Chlorobenzyl	4-Tolyl	62.34	[6]
2b	4-Methylbenzyl	4-Tolyl	>100	[6]
2c	4-Methoxybenzyl	4-Tolyl	>100	[6]
3a	4-Chlorobenzyl	4-Methoxyphenyl	75.21	[6]
3b	4-Methylbenzyl	4-Methoxyphenyl	>100	[6]
3c	4-Methoxybenzyl	4-Methoxyphenyl	>100	[6]

This data is compiled from multiple sources for comparative purposes.

The structure-activity relationship (SAR) studies suggest that the presence of a 4-chlorobenzyl group at the N1 position and a 4-chlorophenyl group at the C3 position of the pyrazole ring (Compound 1a ) results in the most potent inhibitory effect on the growth of A549 cells among the compared analogs.[6] The lipophilicity of the compounds, as indicated by their LogP values, also appears to play a crucial role in their anticancer activity.[6]

Antimicrobial Activity: A Broad Spectrum of Action

Pyrazole carbohydrazide analogs have also demonstrated significant potential as antimicrobial agents, exhibiting activity against a range of bacteria and fungi.[3][5][10] The derivatization of the carbohydrazide moiety into hydrazones by reacting with various aromatic aldehydes is a common strategy to enhance their antimicrobial efficacy.[5]

The following table provides a summary of the minimum inhibitory concentration (MIC) values for a selection of N'-[(aryl)methylene]-5-methyl-1H-pyrazole-3-carbohydrazide derivatives against representative bacterial and fungal strains.

Compound ID	Ar-CHO Moiety	S. aureus MIC (µg/mL)	B. subtilis MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	C. albicans MIC (µg/mL)	Reference
4a	4-Methoxybenzaldehyde	-	-	-	-	[5]
4b	4-Nitrobenzaldehyde	-	-	-	-	[5]
4c	2-Chlorobenzaldehyde	-	-	-	-	[5]

Note: Specific MIC values for each strain were not consistently available in the provided search results for a direct comparison in this format. The reference indicates that these compounds were tested and showed activity.

The antimicrobial activity of these compounds is influenced by the nature of the substituent on the aromatic aldehyde. For instance, compounds bearing electron-withdrawing groups have shown promising activity.[5] The carbohydrazide functional group is considered an important pharmacophore in these therapeutically useful substances.[5]

Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for the synthesis of a representative pyrazole carbohydrazide analog and for the evaluation of its anticancer activity using the MTT assay.

Synthesis of N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide (A Representative Analog)

This protocol describes the synthesis of a pyrazole carbohydrazide hydrazone derivative, a common structural motif with demonstrated biological activity.[5]

Workflow for the Synthesis of a Pyrazole Carbohydrazide Analog

Caption: Synthetic workflow for a pyrazole carbohydrazide analog.

Materials:

• 5-Methyl-1H-pyrazole-3-carbohydrazide (1 mmol)

• 4-Methoxybenzaldehyde (1 mmol)

• Ethanol (10 mL)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hot plate

• Thin Layer Chromatography (TLC) apparatus

• Filtration apparatus

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve 5-methyl-1H-pyrazole-3-carbohydrazide (1 mmol) in 10 mL of ethanol.[5]

• Addition of Aldehyde and Catalyst: To this solution, add an equimolar amount of 4-methoxybenzaldehyde (1 mmol) and a catalytic amount of glacial acetic acid.[5]

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring.[5]

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2 hours).[5]

• Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates out is collected by vacuum filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide.[5]

• Characterization: The structure of the synthesized compound should be confirmed using spectroscopic techniques such as IR, 1H NMR, and mass spectrometry.[5]

MTT Assay for Anticancer Activity Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[7][11][12]

Workflow for the MTT Assay

Caption: Step-by-step workflow of the MTT assay.

Materials:

• A549 human lung carcinoma cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyrazole carbohydrazide analogs (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)[12]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[12]

• 96-well flat-bottom sterile culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed A549 cells into a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells per well in 100 µL of complete culture medium.[12]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow the cells to attach.[12]

• Compound Treatment: Prepare serial dilutions of the pyrazole carbohydrazide analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation with Compound: Incubate the plate for the desired exposure time (e.g., 48 hours).[9]

• Addition of MTT Reagent: After the incubation period, add 10 µL of the MTT solution to each well to achieve a final concentration of 0.5 mg/mL.[13]

• Formation of Formazan: Incubate the plate for an additional 1 to 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[11]

• Solubilization of Formazan: Carefully remove the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[12]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value for each compound.

Conclusion and Future Perspectives

Pyrazole carbohydrazide analogs represent a highly versatile and promising class of compounds in the landscape of drug discovery. The comparative data presented in this guide underscore the significant impact of structural modifications on their biological activity, offering valuable insights for the rational design of new and more potent therapeutic agents. The detailed experimental protocols provide a practical foundation for researchers to synthesize and evaluate these compounds in their own laboratories.

Future research in this area should continue to explore the vast chemical space of pyrazole carbohydrazide derivatives. The synthesis of novel analogs with diverse substituents, coupled with comprehensive biological screening, will undoubtedly lead to the discovery of new lead compounds with improved efficacy and selectivity. Furthermore, elucidation of the precise molecular mechanisms of action of the most potent analogs will be crucial for their advancement through the drug development pipeline. The integration of computational modeling and structure-based drug design will further accelerate the optimization of these promising scaffolds into clinically viable drugs.

References

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• Xia, Y., Zhao, B. X., Fan, C. D., & Miao, J. Y. (2007). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives as potential agents against A549 lung cancer cells. Bioorganic & Medicinal Chemistry, 15(22), 6893-6899. Available from: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available from: [Link]

• Springer Nature Experiments. (n.d.). MTT Assay Protocol. Available from: [Link]

• ResearchGate. (2025). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. Available from: [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. (n.d.). Available from: [Link]

• Kumar, A., Kumar, A., Kumar, V., & Singh, P. (2016). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Journal of the Serbian Chemical Society, 81(1), 1-11. Available from: [Link]

• Alam, O., & Shehri, S. A. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8708. Available from: [Link]

• Xia, Y., et al. (2009). Synthesis of novel substituted pyrazole-5-carbohydrazide hydrazone derivatives and discovery of a potent apoptosis inducer in A549 lung cancer cells. Bioorganic & Medicinal Chemistry, 17(5), 1957-1962. Available from: [Link]

• Abdel-Wahab, B. F., Abdel-Latif, E., & Mohamed, H. A. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available from: [Link]

• Alam, O., & Shehri, S. A. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8708. Available from: [Link]

• Kontogiorgis, C. A., et al. (2019). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules, 24(16), 2993. Available from: [Link]

• Hassan, A. S. (2019). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Oriental Journal of Chemistry, 35(1). Available from: [Link]

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Navigating the Pyrazole Landscape: A Comparative Guide to Alternatives for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in Research

For researchers, scientists, and drug development professionals, the pyrazole nucleus represents a cornerstone in medicinal chemistry, offering a versatile scaffold for designing novel therapeutic agents.[1][2] Among the myriad of pyrazole derivatives, 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide stands as a compound of significant interest, predicated on the broader biological activities of its chemical class. This guide provides an in-depth technical comparison of this specific carbohydrazide with viable alternatives, supported by experimental data and protocols to empower researchers in their quest for more potent, selective, and safer drug candidates.

The pyrazole-carbohydrazide motif is a well-established pharmacophore, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[1] The strategic placement of substituents on the pyrazole ring and modifications of the carbohydrazide moiety can profoundly influence the compound's pharmacological profile. While direct and extensive biological data on 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is not abundantly available in public literature, we can infer its potential activities based on the structure-activity relationships (SAR) of closely related analogues. For instance, studies have suggested that the presence of a methyl group on the pyrazole ring can contribute positively to the anticancer activity of pyrazole carbohydrazide derivatives.

This guide will therefore explore the anticipated biological landscape of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and delve into rational, evidence-based alternatives. We will examine bioisosteric replacements of the pyrazole core and the carbohydrazide functional group, as well as entirely different heterocyclic scaffolds that have shown promise in similar therapeutic areas.

The Subject of Investigation: 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

The structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide features a pyrazole ring methylated at the N1 and C5 positions, with a carbohydrazide group at the C4 position. This specific arrangement of functional groups dictates its physicochemical properties and potential interactions with biological targets.

Caption: Influence of carbohydrazide position on biological activity.

Dihydropyrazole Carbohydrazides: A Saturated Alternative

Reducing the pyrazole ring to its dihydropyrazole form offers another avenue for structural diversification. 4,5-Dihydropyrazole derivatives have demonstrated potent antiproliferative activity, particularly against breast cancer. [3]This suggests that exploring the dihydropyrazole analogue of our target compound could yield promising anticancer agents.

Section 2: Bioisosteric Replacements of the Pyrazole Core

Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a powerful strategy in drug design. Several five-membered heterocycles can serve as bioisosteres for the pyrazole ring.

Caption: Common bioisosteres for the pyrazole ring.

Thiazole, Triazole, and Imidazole Analogues

Studies on the potent CB1 receptor antagonist rimonabant, which features a 1,5-diarylpyrazole scaffold, have shown that replacing the pyrazole ring with thiazole, triazole, or imidazole moieties can maintain or even improve biological activity and selectivity. [4]Molecular modeling has revealed a close three-dimensional structural overlap between the parent pyrazole compound and its imidazole bioisostere, explaining the similar biological outcomes. [4]

1,2,4-Oxadiazole Analogues

The 1,2,4-oxadiazole ring is another effective bioisostere for amide and pyrazole functionalities. [5]A series of novel benzamides substituted with pyrazole-linked 1,2,4-oxadiazoles were designed and showed good insecticidal and fungicidal activities. [5]This suggests that replacing the pyrazole ring of our target compound with a 1,2,4-oxadiazole could lead to potent antimicrobial agents.

Table 1: Comparison of Pyrazole Bioisosteres

Heterocycle	Key Features & Advantages	Representative Application
Thiazole	Can act as a carbonyl bioisostere. [6]	Potent and selective 5-HT3 receptor antagonists. [6]
1,2,3-Triazole	Can mimic cis-olefinic bonds and pyrazole rings, potentially improving solubility. [7][8]	Bioisosteres of the CB1 antagonist rimonabant. [7]
Imidazole	Close structural and electronic similarity to pyrazole.	Potent and selective CB1 receptor antagonists. [4]
1,2,4-Oxadiazole	Bioisostere for amides and pyrazoles.	Insecticidal and fungicidal benzamide analogues. [5]

Section 3: Comparative Experimental Protocols

To facilitate a direct and objective comparison of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide and its alternatives, detailed protocols for key biological assays are provided below.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds and a positive control (e.g., doxorubicin) in culture medium. Replace the existing medium with the compound-containing medium.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value for each compound.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds and a positive control (e.g., ciprofloxacin for bacteria, fluconazole for fungi) in a 96-well microtiter plate containing appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature and duration (e.g., 35°C for 16-20 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a widely used model to evaluate the acute anti-inflammatory activity of compounds. [9] Step-by-Step Protocol:

• Animal Acclimatization: Acclimatize male Wistar rats (150-200 g) for at least one week before the experiment.

• Compound Administration: Administer the test compounds and a positive control (e.g., indomethacin) orally or intraperitoneally to different groups of rats. A control group receives the vehicle only.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the control group.

Conclusion and Future Directions

While 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide holds theoretical promise as a bioactive molecule, a thorough investigation of its properties and a comparative analysis with rationally designed alternatives are crucial for advancing drug discovery efforts. The exploration of positional isomers, saturated analogues, and bioisosteric replacements, guided by the experimental protocols outlined in this guide, will provide a comprehensive understanding of the structure-activity landscape. This systematic approach will enable researchers to identify lead compounds with optimized efficacy, selectivity, and pharmacokinetic profiles, ultimately accelerating the development of novel therapeutics.

References

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• Karrouchi, K., et al. (2018). Synthesis, characterization, free-radical scavenging capacity and antioxidant activity of novel series of hydrazone, 1, 3, 4-oxadiazole and 1, 2, 4- triazole derived from 3, 5-dimethyl-1H-pyrazole. Letters in Drug Design & Discovery, 16(6), 712-720.
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• Karrouchi, K., et al. (2021). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Scientific Reports, 11(1), 1-17.

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A Senior Scientist's Guide to the Comparative Efficacy of Substituted Pyrazole-4-Carbohydrazides

In the intricate world of medicinal chemistry, certain molecular frameworks consistently prove to be fertile ground for discovery. The pyrazole scaffold is one such "privileged structure," a versatile building block that has given rise to a multitude of therapeutic agents. This guide provides an in-depth comparative analysis of a particularly promising subclass: substituted pyrazole-4-carbohydrazides. We will move beyond mere data reporting to explore the causal relationships between molecular structure and biological efficacy, grounded in experimental evidence and robust protocols.

The Pyrazole-4-Carbohydrazide Scaffold: A Nexus of Favorable Properties

The therapeutic promise of this scaffold stems from the synergistic combination of its two core components. The pyrazole ring, an aromatic five-membered heterocycle, offers a rigid and stable core that can be strategically substituted to modulate physicochemical properties like lipophilicity and electronic distribution. The carbohydrazide moiety (-CO-NH-N=) at the 4-position is a critical pharmacophore, rich in hydrogen bond donors and acceptors, enabling strong and specific interactions with biological targets.[1] The true power of this system lies in the vast chemical space that can be explored through substitution at various points on the pyrazole ring and the terminal hydrazone nitrogen, allowing for the fine-tuning of a compound's activity, selectivity, and pharmacokinetic profile.

Caption: Logical relationship of the pyrazole-4-carbohydrazide scaffold's features.

Comparative Analysis of Biological Efficacy

The versatility of the pyrazole-4-carbohydrazide scaffold is evident in the broad spectrum of biological activities its derivatives have demonstrated, including antimicrobial, anticancer, and anti-inflammatory effects.[1]

Antimicrobial Efficacy

Substituted pyrazole-4-carbohydrazides have shown significant promise as antimicrobial agents. The mechanism often involves targeting essential microbial enzymes or disrupting cell membrane integrity. The choice of substituents on both the pyrazole core and any appended aromatic rings is critical in determining the potency and spectrum of activity.

A compelling example is the work on pyrazole-based pyridine-4-carbohydrazide derivatives, which were evaluated for their activity against Mycobacterium tuberculosis (Mtb), including drug-resistant strains.[2] The data clearly illustrates a strong structure-activity relationship (SAR).

Table 1: Comparative Antitubercular Activity (MIC, µg/mL) of Pyrazole-Pyridine-4-Carbohydrazide Derivatives

Compound ID	R (Substitution on Pyrazole's Phenyl Ring)	MIC vs. H37Rv Mtb	MIC vs. Rifampicin-Resistant Mtb
6a	4-F	0.25	0.5
6b	4-Cl	0.125	0.5
6q	3-F, 4-Cl	0.125	0.25
6r	2,4-diCl	0.25	0.5
Isoniazid	-	0.06	>16
Rifampicin	-	0.125	>32

Data synthesized from a study on pyrazole-based pyridine-4-carbohydrazides.[2]

Expert Interpretation:

• Halogen Substitution is Key: The data reveals that the presence of halogen substituents on the phenyl ring attached to the pyrazole core is crucial for potent activity.

• Position and Number Matter: Compound 6q , with both a 3-fluoro and a 4-chloro substituent, demonstrated the most potent activity against the rifampicin-resistant strain (MIC of 0.25 µg/mL).[2] This suggests that a specific electronic and steric profile, achieved through multi-substitution, enhances the compound's ability to overcome resistance mechanisms.

• Overcoming Resistance: Notably, while the standard drug Isoniazid loses its efficacy against the resistant strain, compounds like 6q retain significant potency, highlighting their potential as next-generation antitubercular agents.

Protocol: Broth Microdilution Assay for MIC Determination

This protocol is a self-validating system for assessing the antimicrobial potency of novel compounds. The inclusion of positive, negative, and standard controls ensures the reliability of the results.

• Preparation: Aseptically dispense 100 µL of Middlebrook 7H9 broth into each well of a 96-well microtiter plate.

• Compound Dilution: Create a stock solution of the test compound in DMSO. Add 100 µL of this stock to the first column of wells. Perform a 2-fold serial dilution across the plate by transferring 100 µL from one column to the next.

• Inoculum Preparation: Prepare a suspension of M. tuberculosis H37Rv (or a resistant strain) and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension 1:20 in broth.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: Wells containing only broth and inoculum.

  • Sterility Control: Wells containing only broth.

  • Standard Control: Wells with a serial dilution of a standard drug like Isoniazid.

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• Analysis: Add 30 µL of a resazurin-based indicator dye. A color change from blue to pink indicates bacterial growth. The Minimum Inhibitory Concentration (MIC) is the lowest compound concentration in a well that remains blue.

Anticancer Efficacy

The pyrazole scaffold is a well-established core in anticancer drug design. Derivatives often function by inhibiting protein kinases, disrupting microtubule polymerization, or inducing apoptosis. Again, the nature of the substituents dictates the potency and the specific cancer cell lines that are most susceptible.

In one study, novel pyrazole carbohydrazide derivatives were synthesized and evaluated for their antiproliferative activity against the A549 lung cancer cell line.[3]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) against A549 Human Lung Cancer Cells

Compound ID	R1 (Substitution at Pyrazole N1)	R2 (Substitution at Pyrazole C3)	IC₅₀ (µM)
Cmpd A	3-(4-chlorophenoxy)phenyl	4-chlorophenyl	8.5
Cmpd B	4-chlorophenyl	Phenyl	15.2
Cmpd C	Phenyl	4-chlorophenyl	12.3
Doxorubicin	-	-	1.1

Data synthesized from a study on pyrazole-5-carbohydrazides.[3]

Expert Interpretation:

• Lipophilicity and Halogenation: The most potent compound (Cmpd A ) features extensive halogenation and a bulky, lipophilic phenoxyphenyl group at the N1 position. This combination likely enhances cell membrane permeability and promotes favorable interactions within the hydrophobic binding pocket of its molecular target.

• Synergistic Substitutions: Comparing compounds A, B, and C suggests that substitutions at both the N1 and C3 positions contribute to overall potency. The specific combination in Compound A appears to be optimal for activity against this particular cell line.

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which serves as a proxy for cell viability and cytotoxicity. Its reliability hinges on the principle that only viable cells with active mitochondrial dehydrogenases can reduce the MTT reagent.

• Cell Culture: Seed A549 cells in a 96-well plate at a density of ~5,000 cells/well. Allow them to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with the medium containing the test compounds and incubate for 48 hours.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals formed by viable cells.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to untreated control cells. The IC₅₀ value is determined by plotting the viability against the log of the compound concentration and fitting the data to a dose-response curve.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Concluding Remarks and Future Outlook

The evidence strongly supports the characterization of the substituted pyrazole-4-carbohydrazide scaffold as a highly adaptable and pharmacologically significant platform. This guide has demonstrated through comparative data that strategic molecular substitutions are not merely incremental changes but are, in fact, the primary drivers of therapeutic efficacy and specificity. The addition of electron-withdrawing halogen groups consistently enhances antimicrobial and anticancer activity, likely by modulating target binding affinity and improving pharmacokinetic properties.

The path forward requires a multi-pronged approach. Future research must focus on:

• Expanding the SAR: Systematically exploring a wider range of substituents to build more predictive models for designing compounds with enhanced potency and reduced off-target effects.

• Mechanism of Action Studies: Moving beyond phenotypic screening to identify the precise molecular targets and pathways through which these compounds exert their effects.

• ADMET Profiling: Early-stage assessment of absorption, distribution, metabolism, excretion, and toxicity to ensure that potent compounds also possess drug-like properties suitable for clinical development.

The detailed protocols and comparative analyses presented herein provide a robust foundation for researchers to build upon, accelerating the journey of these promising molecules from the laboratory bench to potential clinical applications.

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A Senior Application Scientist's Guide to In-Silico Studies and Molecular Docking of Pyrazole-Based Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of in-silico methodologies for pyrazole-based compounds, grounded in experimental data and established computational protocols. We will dissect the causality behind experimental choices, present self-validating workflows, and furnish a comprehensive framework for initiating or refining your own computational drug discovery projects targeting this versatile scaffold.

Introduction: The Pyrazole Scaffold's Privileged Status in Medicinal Chemistry

The pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is widely regarded as a "privileged scaffold" in medicinal chemistry.[1][2] This status is earned due to its remarkable versatility, synthetic accessibility, and its presence in a multitude of FDA-approved drugs targeting a wide range of diseases.[3] Notable examples include the anti-inflammatory drug Celecoxib (Celebrex), the anticoagulant Apixaban (Eliquis), and numerous kinase inhibitors used in oncology like Crizotinib and Ruxolitinib.[2][4]

The pyrazole ring's unique electronic properties and its ability to act as both a hydrogen bond donor and acceptor allow it to form critical interactions within the binding sites of diverse protein targets, from enzymes like cyclooxygenases to protein kinases.[4][5] This versatility makes it an ideal candidate for computational exploration using techniques like molecular docking, which can predict binding modes and affinities, thereby accelerating the drug discovery cycle.[6]

Core Principles of Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[7] The primary goal is to identify the most stable binding conformation, often referred to as the "binding pose," and to estimate the strength of the interaction, usually quantified as a docking score or binding energy.[8] A lower, more negative binding energy generally indicates a more stable protein-ligand complex and higher binding affinity.[7][9]

The process relies on two key components:

• Search Algorithm: Explores the vast conformational space of the ligand within the receptor's binding site to generate a wide range of possible binding poses.

• Scoring Function: Evaluates each generated pose and assigns a score that estimates the binding affinity. This function considers various forces, including hydrogen bonds, hydrophobic interactions, and electrostatic interactions.[8]

Comparative Analysis: Pyrazole-Based Inhibitors of Cyclooxygenase-2 (COX-2)

To illustrate the practical application of molecular docking, we will focus on a well-studied example: pyrazole-based inhibitors of Cyclooxygenase-2 (COX-2). COX-2 is a key enzyme in the prostaglandin biosynthesis pathway, which mediates inflammation and pain.[10] The selective inhibition of COX-2 over its isoform, COX-1, is a critical therapeutic goal to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[11][12] The drug Celecoxib, a diaryl-substituted pyrazole, achieves this selectivity by utilizing a sulfonamide side chain that binds to a specific hydrophilic pocket in COX-2, which is absent in COX-1.[10][11]

Quantitative Data Summary

The following tables summarize comparative data from published studies, showcasing docking scores and experimentally determined inhibitory activities (IC50) of various pyrazole derivatives against COX-2. This allows for a direct comparison of computational predictions with real-world biological activity.

Table 1: Comparative Docking Scores and In Vitro Activity of Hybrid Pyrazole Analogues against COX-2

Compound	Docking Score (kcal/mol) with COX-2	In Vitro COX-2 IC50 (µM)	Selectivity Index (SI) for COX-2	Reference
5u	-10.98	1.79	72.73	[13]
5s	-10.87	2.51	65.75	[13]
Celecoxib	-11.51	Not Reported in Study	78.06	[13]

Data sourced from Abbaraju et al. (2016). Docking scores represent the predicted binding affinity; a more negative value indicates stronger binding. IC50 values represent the concentration required to inhibit 50% of enzyme activity; a lower value indicates higher potency. The Selectivity Index (SI) is the ratio of COX-1 IC50 to COX-2 IC50.

Table 2: Docking Results of Pyrazole Derivatives Against Various Kinase Targets

Compound	Target Protein (PDB ID)	Binding Energy (kJ/mol)	Key Interacting Residues	Reference
1b	VEGFR-2 (2QU5)	-10.09	Cys919, Asp1046	[14][15]
1d	Aurora A (2W1G)	-8.57	Arg137, Leu263	[14][15]
2b	CDK2 (2VTO)	-10.35	Leu83, Gln131	[14][15]

Data sourced from a 2014 study on pyrazole derivatives as potential kinase inhibitors. Note the different energy units (kJ/mol) used in this study.

Scientist's Note: When comparing docking scores, it is crucial to ensure they were generated using the same software, version, and protocol, as scores are not always directly comparable across different platforms.[8] The correlation between docking scores and experimental activity (e.g., IC50) is a key indicator of a successful docking protocol, but it is not always linear. Docking is a predictive tool, and its primary strength lies in ranking compounds and elucidating potential binding modes to guide further experimental work.[16][17]

Visualizing Key Pathways and Workflows

Diagrams are essential for conceptualizing complex biological and computational processes.

COX-2 Inflammatory Pathway and Inhibition

The following diagram illustrates the role of COX-2 in the arachidonic acid pathway and the mechanism of action for pyrazole-based inhibitors like Celecoxib.

Caption: COX-2 pathway showing inhibition by pyrazole-based drugs.

Standard Molecular Docking Workflow

This workflow diagram outlines the essential stages of an in-silico molecular docking experiment, from initial setup to final analysis.

Caption: A typical workflow for a molecular docking study.

Experimental Protocol: Molecular Docking of a Pyrazole Derivative using AutoDock Vina

This protocol provides a detailed, step-by-step methodology for a standard molecular docking experiment using widely accessible tools like UCSF Chimera and AutoDock Vina.[18][19]

Objective: To predict the binding mode and affinity of a novel pyrazole compound against a target protein (e.g., COX-2, PDB ID: 5IKR).

Materials:

• Software: UCSF Chimera or ChimeraX (for visualization and preparation), AutoDock Tools (MGLTools), and AutoDock Vina.[18][20]

• Input Files: PDB file of the target protein, 2D or 3D structure of the pyrazole ligand.

Step 1: Receptor Preparation

Rationale: Raw PDB files often contain experimental artifacts like water molecules, co-crystallized ligands, and multiple protein chains that are not relevant to the docking study. It is critical to clean the structure and add hydrogen atoms, which are usually absent in crystal structures but are essential for calculating proper interactions.[21][22]

• Load Protein: Open the PDB file (e.g., 5IKR) in UCSF Chimera.

• Clean Structure:

  • Delete solvent (water molecules). (Select -> Structure -> solvent) then (Actions -> Atoms/Bonds -> delete).

  • Remove alternate locations of residues if present.

  • If the biological unit is a monomer, delete other protein chains. (Select -> Chain -> B, C, etc.) then (Actions -> Atoms/Bonds -> delete).[23]

• Add Hydrogens: Add hydrogen atoms to the protein, as they are crucial for hydrogen bonding and charge calculations. (Tools -> Structure Editing -> AddH).

• Add Charges: Assign partial charges to the protein atoms. (Tools -> Structure Editing -> Add Charge).

• Save Prepared Receptor: Save the cleaned protein structure in the PDBQT format, which is required by AutoDock Vina. (File -> Save Mol2), then use AutoDock Tools to convert the Mol2 file to PDBQT format, which adds atom types and charge information.

Step 2: Ligand Preparation

Rationale: The ligand's 3D structure must be accurate, and its rotatable bonds must be defined. This allows the docking algorithm to flexibly explore different conformations of the ligand within the binding site.[24]

• Load Ligand: Open the ligand file (e.g., MOL, SDF) in AutoDock Tools. If you only have a 2D structure, use a program like ChemDraw or an online server to generate a 3D structure.

• Add Hydrogens & Assign Charges: Similar to the protein, add hydrogens and compute Gasteiger charges.

• Detect Rotatable Bonds: Automatically detect and define the ligand's rotatable bonds. This is a key step for flexible ligand docking.

• Save Prepared Ligand: Save the final ligand structure in the PDBQT format.

Step 3: Grid Box Generation

Rationale: The grid box defines the three-dimensional search space for the docking simulation.[25] It should be centered on the active site of the protein and be large enough to encompass the entire binding pocket, allowing the ligand to move and rotate freely within it.

• Identify Active Site: In AutoDock Tools, with the receptor loaded, identify the active site. This is often done using the co-crystallized ligand from the original PDB file as a guide.

• Define Grid Box: Go to Grid -> Grid Box. A box will appear in the 3D viewer.

• Adjust Dimensions: Adjust the center coordinates (center_x, center_y, center_z) and the size (size_x, size_y, size_z) of the box to fully enclose the binding site. A typical spacing is 1.0 Å. Record these coordinates and dimensions.

Step 4: Docking Execution (AutoDock Vina)

Rationale: This is the core computational step where the search algorithm and scoring function are applied to find the best binding poses. Vina uses an efficient algorithm to explore conformations and ranks them based on its scoring function.[18]

• Create Configuration File: Create a text file (e.g., conf.txt) containing the paths to your input files and the grid box parameters from Step 3.

• Run Vina: Execute the docking from the command line: vina --config conf.txt --log output_log.txt

Step 5: Analysis of Results

Rationale: The final step involves interpreting the computational output to derive meaningful biological insights. This requires both quantitative assessment of scores and qualitative visualization of interactions.[9][26]

• Examine Binding Affinities: Open the log file (output_log.txt). Vina will report the binding affinities (in kcal/mol) for the top predicted poses. The pose with the most negative score is considered the most favorable.[7]

• Visualize Poses: Load the receptor PDBQT and the output poses PDBQT file (output_poses.pdbqt) into UCSF Chimera or PyMOL.

• Analyze Interactions: For the top-ranked pose, identify key interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) with active site residues. This analysis helps to rationalize the binding affinity and can suggest chemical modifications to improve potency or selectivity.

• Protocol Validation (Self-Validating System): A crucial step is to perform "re-docking."[27][28] If the protein structure was co-crystallized with a known inhibitor, remove that inhibitor and dock it back into the active site. The protocol is considered validated if the predicted top-scoring pose has a Root Mean Square Deviation (RMSD) of less than 2.0 Å compared to the original crystallographic pose.[29][30] This confirms that the chosen parameters can accurately reproduce a known binding mode.

Conclusion

In-silico molecular docking is a powerful, cost-effective tool for the rational design and optimization of pyrazole-based inhibitors. By providing insights into binding modes and affinities, it significantly accelerates the hit-to-lead process. However, it is essential to remember that docking results are predictive. A robust computational study, characterized by careful preparation, protocol validation, and critical analysis, serves as a strong foundation for guiding subsequent experimental validation through biochemical and biophysical assays.[17] This integrated approach maximizes the potential for discovering novel and effective therapeutics built upon the privileged pyrazole scaffold.

References

A complete list of all sources cited in this guide.

• Future Medicinal Chemistry. (n.d.). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Retrieved from [Link]

• Current Topics in Medicinal Chemistry. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

• MDPI. (n.d.). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Retrieved from [Link]

• PubMed. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

• Various Sources. (2025). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

• PharmaCompass. (n.d.). Celecoxib | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• News-Medical.Net. (n.d.). Celebrex (Celecoxib) Pharmacology. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). Celecoxib. Retrieved from [Link]

• Wikipedia. (n.d.). Celecoxib. Retrieved from [Link]

• ResearchGate. (2023). Interpretation of Molecular docking results?. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Celecoxib?. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular docking protocol validation. Retrieved from [Link]

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• Quora. (2021). How does one prepare proteins for molecular docking?. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Synthesis of Pyrazole-4-Carbohydrazide Derivatives: A Comparative Analysis of Synthetic Routes

Introduction

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the scaffold of numerous blockbuster drugs like the anti-inflammatory celecoxib and the anti-obesity agent rimonabant.[1] Its derivatives are prized for their vast range of pharmacological activities, including anticancer, antimicrobial, antidepressant, and antiviral properties.[1][2] Within this privileged class of compounds, pyrazole-4-carbohydrazide derivatives have emerged as particularly significant pharmacophores.[2] The carbohydrazide moiety (–CONHNH₂) is a versatile functional group, acting as a key building block for more complex heterocyclic systems and contributing to a molecule's ability to form crucial hydrogen bonds with biological targets.[2] These derivatives have demonstrated a wide spectrum of biological activities, including antinociceptive, antimalarial, leishmanicidal, and anticonvulsant effects.[2]

Given their therapeutic potential, the efficient and reliable synthesis of pyrazole-4-carbohydrazide derivatives is a critical task for medicinal chemists and drug development professionals. The selection of a synthetic route can profoundly impact yield, purity, scalability, and the overall timeline of a research project. This guide provides an in-depth, comparative analysis of the primary synthetic strategies, moving beyond a simple recitation of steps to explain the underlying chemical logic and rationale for experimental choices. We will examine two major pathways, highlighting the pitfalls of the seemingly "obvious" route and detailing a more robust, field-proven alternative.

Strategic Overview: Choosing the Right Path

The synthesis of a target molecule is a strategic exercise. An ideal route is short, high-yielding, and uses readily available, inexpensive starting materials. For pyrazole-4-carbohydrazide, two primary strategies present themselves: a direct, one-step conversion from a corresponding ester, and a multi-step approach involving the formation and subsequent ring-opening of a cyclic intermediate. The choice between these routes is not arbitrary and depends on the specific substitution pattern of the pyrazole core.

Caption: Logical workflow for selecting a synthetic route.

Route 1: The Direct Approach – Hydrazinolysis of Ethyl Pyrazole-4-carboxylates

On paper, the most straightforward method to obtain a carbohydrazide is the direct nucleophilic acyl substitution of a corresponding ester with hydrazine hydrate. This reaction is widely used and mechanistically well-understood: the highly nucleophilic hydrazine attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the ethoxy group and formation of the desired hydrazide.

Intended Reaction: Ethyl 1-phenyl-5-benzamidopyrazole-4-carboxylate + Hydrazine Hydrate → 1-phenyl-5-benzamidopyrazole-4-carbohydrazide

Experimental Reality & Causality of Failure

Despite the simplicity of this approach, extensive research has shown it to be unsuccessful for certain substituted pyrazoles, particularly those bearing a 5-benzamido group.[3] When 1-phenyl-5-benzamidopyrazole-4-carboxylic acid ethyl ester is refluxed with hydrazine hydrate, the desired carbohydrazide is not formed. Instead, the reaction cleaves the benzoyl group from the C5-amino substituent, yielding the 5-amino derivative.[3]

Observed Reaction: Ethyl 1-phenyl-5-benzamidopyrazole-4-carboxylate + Hydrazine Hydrate → Ethyl 5-amino-1-phenylpyrazole-4-carboxylate

The causality behind this failure lies in the relative electrophilicity and steric accessibility of the two carbonyl carbons in the molecule: the ester carbonyl at C4 and the amide carbonyl of the C5-benzamido group. Under reflux conditions, hydrazine, acting as a potent nucleophile, preferentially attacks the more reactive or accessible carbonyl site. In this specific substrate, the benzamido carbonyl is susceptible to attack, leading to the cleavage of the amide bond rather than the intended substitution at the C4-ester. Attempts to modify reaction conditions, such as extending the reaction time to 15 hours or using acid catalysis, have proven equally fruitless, with the starting ester remaining largely untransformed.[3]

This outcome serves as a critical lesson in synthetic planning: the reactivity of the desired functional group cannot be considered in isolation from other potentially reactive sites within the molecule.

Representative (Unsuccessful) Experimental Protocol

The following protocol is based on attempts described in the literature and illustrates the challenges of this route.[3]

• Reactant Mixture: Dissolve 1-phenyl-5-benzamidopyrazole-4-carboxylic acid ethyl ester (1.0 eq) in absolute ethanol.

• Reagent Addition: Add hydrazine hydrate (5.0 eq).

• Reaction Conditions: Heat the mixture to reflux for 5-15 hours.

• Workup & Analysis: Monitor the reaction by Thin Layer Chromatography (TLC). Upon analysis, the major product isolated is identified as the 5-amino derivative, not the target carbohydrazide.

Route 2: The Intermediate Approach – Synthesis via Pyrazolo[3,4-d]oxazinones

Given the failure of the direct approach, a more robust, multi-step strategy is required. This field-proven method involves first converting the pyrazole-4-carboxylic acid ester into a more reactive intermediate, a pyrazolo[3,4-d]oxazinone. This fused heterocyclic system can then be cleanly converted to the desired carbohydrazide upon reaction with hydrazine. This approach provides excellent yields, typically in the range of 70-90%.[3]

Caption: Successful two-stage synthetic workflow.

Causality of Success

The success of this route is rooted in the strategic manipulation of functional group reactivity. The pyrazolo-oxazinone intermediate contains a cyclic ester (lactone) functionality within the oxazinone ring. This structure is significantly more reactive towards nucleophilic attack than the starting ethyl ester due to ring strain. When hydrazine hydrate is introduced, it selectively and efficiently attacks the carbonyl carbon of the oxazinone ring, leading to a clean ring-opening reaction that furnishes the desired pyrazole-4-carbohydrazide in high yield.[3] This method avoids the undesired side reaction seen in the direct approach, as the C5-benzamido group remains intact.

Interestingly, in some cases, small amounts of an isomeric byproduct, the 5-aminopyrazole-4-(N-benzoyl)hydrazide, have been detected.[3] This suggests a minor pathway involving intramolecular migration of the benzoyl group after the initial ring-opening. However, the desired product remains the major component, easily isolated in high purity.

Detailed Experimental Protocol

The following protocol is a generalized procedure based on the successful synthesis reported by Daidone et al.[3]

Part A: Synthesis of the Pyrazolo[3,4-d]oxazinone Intermediate

• Saponification: Reflux the starting ethyl 1-R-5-benzamidopyrazole-4-carboxylate (1.0 eq) with an excess of sodium hydroxide in an ethanol/water mixture until TLC indicates complete consumption of the ester.

• Acidification: Cool the reaction mixture and acidify with dilute HCl to precipitate the pyrazole-4-carboxylic acid.

• Isolation: Filter the solid, wash with water, and dry thoroughly.

• Cyclization: Reflux the dried pyrazole-4-carboxylic acid in acetic anhydride for 2-3 hours.

• Intermediate Isolation: Cool the mixture. The pyrazolo[3,4-d]oxazinone product will precipitate. Filter the solid, wash with a small amount of diethyl ether, and dry.

Part B: Synthesis of the Final Pyrazole-4-carbohydrazide

• Reactant Mixture: Suspend the pyrazolo[3,4-d]oxazinone intermediate (1.0 eq) in absolute ethanol (approx. 6-7 mL per mmol).

• Reagent Addition: Add hydrazine hydrate (1.0 eq of a 99% solution).

• Reaction Conditions: Heat the mixture to reflux for 2 hours.

• Product Isolation: Allow the mixture to cool to room temperature. The target pyrazole-4-carbohydrazide will precipitate from the solution.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry to yield the final product with high purity.

Comparative Data Summary

The choice of synthetic route is ultimately guided by performance. The following table provides a clear, quantitative comparison of the two approaches discussed.

Parameter	Route 1: Direct Hydrazinolysis	Route 2: via Pyrazolo[3,4-d]oxazinone
Number of Steps	1 (in theory)	3 (Saponification, Cyclization, Hydrazinolysis)
Overall Yield	0% (for 5-benzamido derivatives)[3]	70-90%[3]
Key Reagents	Hydrazine Hydrate	NaOH, Acetic Anhydride, Hydrazine Hydrate
Reaction Time	5-15 hours (attempted)	~5-6 hours (total for all steps)
Reliability	Very low; substrate-dependent failure	High; robust for various substitutions
Primary Outcome	Cleavage of C5-substituent	Clean formation of the target carbohydrazide
Workup/Purification	Complex due to side products	Simple precipitation and filtration

Conclusion and Recommendation

While the direct conversion of an ester to a carbohydrazide is often the first route considered, this guide demonstrates that for the synthesis of 5-benzamido-pyrazole-4-carbohydrazide derivatives, it is a flawed strategy that leads to undesired side reactions. The underlying chemical principles of competing reactive sites dictate the outcome, making this direct approach unreliable.

For researchers, scientists, and drug development professionals working with these valuable scaffolds, the recommended and field-proven synthetic pathway proceeds through a pyrazolo[3,4-d]oxazinone intermediate. Although this route involves more steps, it is superior in every critical aspect: it is reliable, high-yielding (70-90%), and proceeds under well-controlled conditions, delivering the target pyrazole-4-carbohydrazide with high purity.[3] This strategic, intermediate-based approach exemplifies the importance of understanding molecular reactivity to overcome synthetic challenges and efficiently achieve research and development goals.

References

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• Request PDF. (n.d.). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ResearchGate. Available at: [Link]

• Daidone, G., et al. (2003). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC, 2003(5), 102-111. Available at: [Link]

• El-Remaily, M. A. A. A., & Al-Sanea, M. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 441-477. Available at: [Link]

• Dias, L. R. S., & Salvador, R. R. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Pharmaceuticals, 5(3), 317-324. Available at: [Link]

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A Comparative Guide to the Validation of Analytical Methods for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is paved with rigorous analytical scrutiny. For compounds like 1,5-dimethyl-1H-pyrazole-4-carbohydrazide, a member of the pharmacologically significant pyrazole carbohydrazide class, the establishment of robust and reliable analytical methods is not merely a regulatory formality but the bedrock of quality, safety, and efficacy.[1][2] This guide provides an in-depth, experience-driven comparison of analytical method validation strategies for this specific molecule. We will dissect the rationale behind methodological choices, present a detailed validation protocol for a primary analytical technique, and offer supporting data to guide researchers, scientists, and drug development professionals in their quest for analytical excellence.

The pyrazole core is a staple in medicinal chemistry, forming the backbone of drugs with diverse therapeutic applications, from anti-inflammatory agents to anti-cancer therapies.[3][4] The carbohydrazide moiety further enhances the potential for biological activity, making compounds like 1,5-dimethyl-1H-pyrazole-4-carbohydrazide prime candidates for drug discovery pipelines.[1][5] Consequently, the ability to accurately and precisely quantify this molecule and its potential impurities is paramount.

This guide is structured to provide a holistic understanding of the analytical method validation process, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[6][7][8] We will explore the comparative strengths of different analytical techniques and then focus on the most prevalent and powerful method for this class of compounds: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Comparative Analysis of Potential Analytical Techniques

The choice of an analytical technique is dictated by the physicochemical properties of the analyte and the intended purpose of the method. For 1,5-dimethyl-1H-pyrazole-4-carbohydrazide, several techniques could be considered, each with its own set of advantages and limitations.

Technique	Principle	Applicability for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide	Advantages	Limitations
RP-HPLC with UV Detection	Partitioning between a non-polar stationary phase and a polar mobile phase.	Highly suitable due to the presence of a chromophore in the pyrazole ring and moderate polarity.	High specificity, sensitivity, and precision for quantification and impurity profiling.[9][10]	Requires expertise in method development and can be more time-consuming than spectroscopic methods.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Potentially applicable if the compound is thermally stable and volatile, or can be derivatized.	High resolution and sensitivity.	The carbohydrazide group may lead to thermal degradation, requiring derivatization, which adds complexity.
UV-Visible Spectroscopy	Absorption of UV-Vis radiation by chromophores.	Suitable for simple quantification in pure solutions.	Simple, rapid, and cost-effective.	Lacks specificity; cannot distinguish between the active pharmaceutical ingredient (API) and its impurities if they share similar chromophores.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by detection based on mass-to-charge ratio.	Excellent for identification and quantification, especially at low levels.	Unparalleled specificity and sensitivity, providing structural information.	Higher cost and complexity compared to HPLC-UV.

For the purpose of routine quality control, stability testing, and assay of 1,5-dimethyl-1H-pyrazole-4-carbohydrazide, RP-HPLC with UV detection emerges as the most pragmatic and robust choice. It offers the best balance of specificity, sensitivity, and cost-effectiveness for a pharmaceutical development setting.

Proposed RP-HPLC Method for the Analysis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

The following is a detailed, step-by-step protocol for a proposed RP-HPLC method, designed based on established methods for similar pyrazole derivatives.[9][10][11]

Chromatographic Conditions

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Trifluoroacetic acid in Water (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	245 nm (based on UV absorbance of pyrazole ring)
Column Temperature	30°C
Run Time	15 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • Prepare 0.1% Trifluoroacetic acid (TFA) in water by adding 1 mL of TFA to 1 L of HPLC-grade water.

  • Mix acetonitrile and 0.1% TFA in water in a 60:40 ratio.

  • Filter the mobile phase through a 0.45 µm membrane filter and degas for at least 15 minutes in an ultrasonic bath.

• Standard Stock Solution (500 µg/mL):

  • Accurately weigh 50 mg of 1,5-dimethyl-1H-pyrazole-4-carbohydrazide reference standard.

  • Dissolve in a 100 mL volumetric flask with the mobile phase as the diluent.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to establish linearity.

• Sample Preparation:

  • For Bulk Drug: Accurately weigh a quantity of the sample, dissolve it in the mobile phase, and dilute to a final concentration within the linear range (e.g., 50 µg/mL).

  • For Formulation: Extract a known amount of the formulation with a suitable solvent, followed by dilution with the mobile phase to the desired concentration.

  • Filter all sample solutions through a 0.45 µm syringe filter before injection.

Experimental Workflow Diagram

Caption: Workflow for RP-HPLC analysis of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Validation of the Analytical Method: A Comprehensive Guide

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[7] The validation process must be conducted in accordance with ICH Q2(R2) guidelines and involves the evaluation of several key parameters.[6][7][12][13]

Validation Workflow Diagram

Caption: Key parameters for analytical method validation as per ICH guidelines.

Specificity

Specificity is the ability to assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Experimental Protocol:

  • Analyze a blank sample (diluent) to ensure no interfering peaks at the retention time of the analyte.

  • Analyze a placebo sample (formulation matrix without the API) to demonstrate the absence of interference from excipients.

  • Analyze a sample of 1,5-dimethyl-1H-pyrazole-4-carbohydrazide spiked with known related substances and potential impurities.

  • Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on the sample. Analyze the stressed samples to demonstrate that the degradation products do not co-elute with the main peak.

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks from the blank, placebo, and stressed samples. The peak purity should be confirmed using a photodiode array (PDA) detector.

Linearity

Linearity demonstrates that the analytical response is directly proportional to the concentration of the analyte over a given range.

• Experimental Protocol:

  • Prepare at least five concentrations of the reference standard across the desired range (e.g., 80% to 120% of the target concentration).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Illustrative Data:

Concentration (µg/mL)	Mean Peak Area (n=3)
40	45100
50	56350
60	67500
70	78800
80	90100
Correlation Coefficient (r²)	0.9998

Accuracy

Accuracy is the closeness of the test results to the true value. It is often expressed as the percent recovery.

• Experimental Protocol:

  • Perform recovery studies by spiking a placebo with the API at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percent recovery.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

• Illustrative Data:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	40	39.8	99.5%
100%	50	50.3	100.6%
120%	60	59.5	99.2%
Mean Recovery	99.77%

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the same batch at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.

• Illustrative Data:

Precision Level	%RSD (n=6)
Repeatability	0.85%
Intermediate Precision	1.25%

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Experimental Protocol:

  • Introduce small variations in the chromatographic conditions, one at a time.

  • Examples of variations include:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2°C)

    • Mobile phase composition (± 2% organic)

  • Analyze a sample under each varied condition and evaluate the impact on the results.

• Acceptance Criteria: The system suitability parameters should remain within the defined limits, and the results should not be significantly affected by the variations.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Experimental Protocol:

  • These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by the signal-to-noise ratio (S/N).

  • For S/N method:

    • LOD is typically determined at an S/N ratio of 3:1.

    • LOQ is typically determined at an S/N ratio of 10:1.

• Illustrative Data:

Parameter	Value
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Conclusion and Future Perspectives

The validation of an analytical method for a novel pharmaceutical compound like 1,5-dimethyl-1H-pyrazole-4-carbohydrazide is a multifaceted process that underpins the entire drug development lifecycle. The proposed RP-HPLC method, when validated according to the rigorous standards of the ICH, provides a reliable and robust tool for the quality control and stability assessment of this promising molecule.

As the development of this compound progresses, further analytical challenges may arise. The identification and characterization of unknown impurities and degradation products may necessitate the use of more advanced techniques such as LC-MS. Furthermore, the development of analytical methods for the determination of the compound in biological matrices will be crucial for pharmacokinetic and metabolism studies.

By adhering to the principles of scientific integrity and regulatory compliance, the analytical scientist plays a pivotal role in ensuring the safety and efficacy of new medicines. The framework provided in this guide serves as a comprehensive starting point for researchers and professionals tasked with this critical responsibility.

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A Senior Application Scientist's Guide to the Comparative Cytotoxic Effects of Pyrazole Derivatives

Introduction: The Prominence of the Pyrazole Scaffold in Oncology

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1][2][3] Its unique structural and electronic properties allow for versatile modifications, making it a cornerstone in the design of novel therapeutic agents. In oncology, pyrazole derivatives have demonstrated a remarkable breadth of pharmacological activities, targeting numerous pathways that are fundamental to cancer cell survival and proliferation.[4][5] This has led to the development of several FDA-approved drugs, such as Crizotinib for non-small cell lung cancer, which feature a pyrazole core.[2]

This guide provides a comparative analysis of the cytotoxic effects of various pyrazole derivatives against different cancer cell lines. We will delve into the experimental data, explore the underlying mechanisms of action, and provide a standardized protocol for assessing cytotoxicity, offering researchers a comprehensive resource for their own drug discovery efforts.

Comparative Analysis of Cytotoxic Activity

The efficacy of a potential anticancer agent is quantified by its IC50 value—the concentration required to inhibit the growth of 50% of a cancer cell population. The following table synthesizes data from multiple studies, comparing the cytotoxic potency of various pyrazole derivatives across a range of human cancer cell lines. This comparative data is crucial for understanding structure-activity relationships (SAR), where minor changes to the pyrazole core can significantly impact potency and selectivity.[4][6]

Compound/Derivative Name	Cancer Cell Line	IC50 / GI50 (µM)	Mechanism of Action/Target	Reference Drug	IC50 of Ref. Drug (µM)	Source
Compound 5b	K562 (Leukemia)	0.021	Tubulin Polymerization Inhibitor	ABT-751	-	[7]
A549 (Lung)	0.69	Tubulin Polymerization Inhibitor	ABT-751	-	[7]
Compound 3f	MDA-MB-468 (Breast)	14.97 (24h)	Induces Apoptosis via ROS	Paclitaxel	49.90 (24h)	[8][9]
MDA-MB-468 (Breast)	6.45 (48h)	Induces Apoptosis via ROS	Paclitaxel	25.19 (48h)	[8][9]
Compound 11	A549 (Lung)	0.01	Tubulin Inhibitor	Etoposide	-	[4]
Compound 59	HepG2 (Liver)	2	DNA Minor Groove Binder	Cisplatin	5.5	[10]
Compound 43	MCF7 (Breast)	0.25	PI3 Kinase Inhibitor	Doxorubicin	0.95	[10]
Compounds 33 & 34	HCT116, MCF7, etc.	< 23.7	CDK2 Inhibition	Doxorubicin	24.7 - 64.8	[10]
Compound 1b	HepG-2 (Liver)	6.78	G2/M Arrest, Apoptosis	Cisplatin	29.48	[11]
TOSIND	MDA-MB-231 (Breast)	17.7 (72h)	Cytotoxic	-	-	[12]
PYRIND	MCF7 (Breast)	39.7 (72h)	Cytotoxic	-	-	[12]
Compound 11 (different study)	HT-29 (Colon)	2.12	COX-2, EGFR/Topo-1 Inhibition	Doxorubicin	-	[13]
Compound 6c	SK-MEL-28 (Melanoma)	3.46	Cytotoxic	-	-	[14]

Note: IC50 values can vary based on experimental conditions, such as incubation time. The data presented is for comparative purposes.

Mechanisms of Cytotoxic Action: A Multi-pronged Attack

Pyrazole derivatives do not rely on a single mechanism to exert their anticancer effects. Their versatility allows them to interfere with multiple, often redundant, signaling pathways that cancer cells exploit for survival.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a primary mechanism by which cytotoxic agents eliminate cancer cells.[1] Pyrazole derivatives have been shown to trigger apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[15]

• Intrinsic Pathway: Many pyrazoles induce apoptosis by increasing the levels of Reactive Oxygen Species (ROS) within the cancer cell.[8][9] This oxidative stress disrupts the mitochondrial membrane, leading to the release of cytochrome c. This, in turn, activates a cascade of caspase enzymes, particularly Caspase-9 and the executioner Caspase-3, which dismantle the cell from within.[8][15] This process is often accompanied by an upregulation of the pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2.[15][16]

• Extrinsic Pathway: Some derivatives can activate death receptors like TRAIL on the cell surface, directly initiating the extrinsic apoptotic pathway through Caspase-8 activation.[8][17]

Caption: Intrinsic apoptosis pathway induced by pyrazole derivatives.

Cell Cycle Arrest

Uncontrolled proliferation is a hallmark of cancer. Pyrazole derivatives can halt this process by causing cell cycle arrest at specific checkpoints, most commonly the G2/M or G1/S phase.[11] By preventing cells from progressing through the cycle and dividing, these compounds effectively stop tumor growth. This arrest is often achieved by inhibiting Cyclin-Dependent Kinases (CDKs), which are master regulators of the cell cycle.[3][4][18] For example, some pyrazole-pyrimidine hybrids are potent CDK2 inhibitors, leading to G2/M arrest and subsequent apoptosis.[4]

Inhibition of Key Cancer-Related Enzymes

• Tubulin Polymerization: The cytoskeleton, composed of microtubules, is essential for cell division (mitosis). Several potent pyrazole derivatives function similarly to classic chemotherapy drugs like paclitaxel by disrupting microtubule dynamics. They bind to tubulin, the building block of microtubules, and inhibit its polymerization, leading to cell cycle arrest in the G2/M phase and apoptosis.[4][7][19]

• Kinase Inhibition: Beyond CDKs, pyrazoles are known to inhibit a wide array of other kinases crucial for cancer signaling, such as Epidermal Growth Factor Receptor (EGFR) and Phosphoinositide 3-kinase (PI3K).[4][10] By blocking these enzymes, the derivatives cut off the signaling pathways that tell cancer cells to grow, survive, and metastasize.

• Topoisomerase and DNA Interaction: Some derivatives can directly interact with DNA, binding to its minor groove, or inhibit enzymes like topoisomerase, which is necessary for DNA replication and repair.[4][10] This direct assault on the genetic material of cancer cells leads to catastrophic DNA damage and cell death.

Experimental Workflow: Assessing Cytotoxicity with the MTT Assay

The MTT assay is a colorimetric method widely used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[8][20][21] It is a reliable and standard method for screening potential anticancer compounds. The principle is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals by metabolically active cells.[20] The amount of formazan produced is directly proportional to the number of viable cells.

Caption: Standard experimental workflow for an MTT cytotoxicity assay.

Detailed Protocol: MTT Assay for Cytotoxicity

Causality: This protocol is designed to be self-validating. The inclusion of untreated and vehicle controls ensures that any observed cytotoxicity is due to the pyrazole derivative itself and not the solvent (e.g., DMSO) or other experimental manipulations. Serial dilutions allow for the determination of a dose-response curve, from which the IC50 value is derived, providing a quantitative measure of potency.

Materials and Reagents:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom sterile plates

• Pyrazole derivative stock solution (e.g., 10 mM in DMSO)

• MTT reagent (5 mg/mL in sterile PBS, filter-sterilized)[22]

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells. Adjust the cell density to seed approximately 5,000-10,000 cells per well (in 100 µL of medium) into a 96-well plate. The optimal seeding density should be determined empirically for each cell line.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of your pyrazole derivatives in complete culture medium from the stock solution. Final concentrations might range from 0.01 µM to 100 µM.

  • Crucially, ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent toxicity. [20]

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds.

  • Include "untreated" control wells (medium only) and "vehicle" control wells (medium with the highest concentration of DMSO used).

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well.[20]

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[20]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 490-570 nm.

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = [(Absorbance of Treated Cells) / (Absorbance of Vehicle Control Cells)] x 100

  • Plot the % Viability against the log of the compound concentration. Use non-linear regression analysis to determine the IC50 value.

Conclusion and Future Outlook

The pyrazole scaffold is unequivocally a powerful tool in the development of novel anticancer agents. The comparative data clearly show that structural modifications can yield derivatives with nanomolar to micromolar potency against a wide array of cancer cell lines.[4][7] Their ability to induce cytotoxicity through diverse and critical mechanisms—including apoptosis induction, cell cycle arrest, and inhibition of key oncogenic enzymes—reduces the likelihood of drug resistance.[4][5]

The experimental workflows and protocols provided herein offer a standardized approach for researchers to evaluate new pyrazole derivatives. Future research should focus on optimizing structure-activity relationships to enhance tumor selectivity, improve pharmacokinetic properties, and explore synergistic combinations with existing therapies to develop the next generation of highly effective, pyrazole-based cancer treatments.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

For researchers at the forefront of drug discovery and chemical synthesis, the integrity of our work is intrinsically linked to the safety of our practices. Handling novel compounds like 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide requires not only procedural precision in experimentation but also a rigorous, scientifically-grounded approach to waste management. This guide moves beyond mere compliance, offering a deep dive into the chemical characteristics of this compound to inform a disposal strategy that ensures the safety of personnel and the preservation of our environment.

Hazard Profile and Risk Assessment: Understanding the 'Why'

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide belongs to two chemical families of note: pyrazoles and hydrazides. While specific toxicological data for this exact molecule is not widely published, its constituent functional groups provide a solid basis for a conservative risk assessment.

• The Hydrazide Moiety (-CONHNH₂): This is the primary group of concern. Hydrazide compounds are derivatives of hydrazine and can share its hazardous properties, including potential toxicity and carcinogenicity.[1] Safe handling should always occur within a chemical fume hood with appropriate personal protective equipment (PPE).[1]

• The Pyrazole Ring: Pyrazole derivatives themselves can exhibit a range of biological activities and associated toxicities. Some have been shown to cause skin, eye, and respiratory irritation.[2][3][4]

Therefore, all waste containing this compound must be treated as hazardous. The guiding principle is one of caution; in the absence of specific data, we assume the hazards associated with the most reactive or toxic components of the molecule.

Table 1: Inferred Hazard Profile and GHS Classifications

This profile is synthesized from data on structurally similar pyrazole and hydrazide compounds.

Hazard Classification	Description	Rationale & Source
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	Based on data for similar hydrazide and pyrazole compounds.[4][5][6]
Skin Irritation (Category 2)	Causes skin irritation.	A common characteristic of pyrazole derivatives.[2][3][4]
Serious Eye Irritation (Category 2)	Causes serious eye irritation.	A common characteristic of pyrazole derivatives.[2][3][7]
Respiratory Irritation (Category 3)	May cause respiratory irritation.	Inhalation of dust should be avoided.[3][4][6]
Aquatic Toxicity	Potentially toxic to aquatic life.	Discharge into the environment must be strictly avoided.[1][8][9]

Pre-Disposal Operations: Segregation and Containment

Proper disposal begins the moment waste is generated. The causality behind strict waste segregation is to prevent unintended chemical reactions within a waste container, which could lead to pressurization, fire, or the generation of toxic fumes.

A. Waste Stream Segregation: Do not mix 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide waste with other chemical waste streams.[10] At a minimum, the following should be kept in separate, clearly labeled containers:[11]

• Acids and Bases: To prevent violent neutralization reactions.

• Oxidizing Agents (e.g., nitrates, bleach): Hydrazides can react vigorously or ignite when mixed with strong oxidizers.[12]

• Halogenated and Non-Halogenated Solvents: While solvent wastes are often combined, keeping them separate is a best practice unless institutional policy directs otherwise.[11]

B. Container Selection and Labeling:

• Compatibility: Use a container made of a material compatible with the waste. The original product container is often a suitable choice.[10] Ensure the container is in good condition with a tightly sealing cap.[10][13]

• Labeling: This is a critical regulatory and safety step. From the moment the first drop of waste enters the container, it must be labeled. The label must include:[10]

  • The words "HAZARDOUS WASTE" .

  • The full chemical name: "1,5-Dimethyl-1H-pyrazole-4-carbohydrazide" .

  • The approximate concentration and composition of the waste.

  • The date of accumulation.

Step-by-Step Disposal Protocol

The most reliable and regulatory-compliant method for disposing of this compound is through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste contractor. On-site chemical neutralization is not recommended without a validated protocol specific to this compound due to the risk of creating more hazardous byproducts.

Experimental Protocol: Waste Collection and Disposal

• Don Personal Protective Equipment (PPE): Before handling the chemical or its waste, wear appropriate PPE, including a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[3][5] All handling of the solid compound or concentrated solutions should be done in a certified chemical fume hood.[1]

• Collect Waste Streams:

  • Solid Waste: Carefully sweep up residual solid 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. Place it in a suitable, labeled container for solid hazardous waste.[14]

  • Contaminated Labware: Items such as gloves, weighing paper, and pipette tips that are contaminated with the compound should be collected in a designated, sealed plastic bag or container, clearly labeled as hazardous waste.[5][13]

  • Liquid Waste: Collect all solutions containing the compound in a dedicated, compatible, and properly labeled hazardous waste container.[10] Do not fill the container beyond 90% capacity to allow for vapor expansion.

• Store Waste Securely:

  • Keep the hazardous waste container tightly closed at all times, except when adding waste.[10][13]

  • Store the container in a designated satellite accumulation area (SAA) that is near the point of generation and under the control of laboratory personnel.[10] Ensure secondary containment (such as a larger tub or bin) is used to capture any potential leaks.

• Arrange for Disposal:

  • Follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting a request to your EHS office.

  • Do not pour any amount of this chemical down the drain.[13][15] This is a regulatory violation and poses a significant threat to aquatic ecosystems.[1][9]

Visualization of the Disposal Workflow

The following diagram outlines the critical decision-making process for handling waste generated from work involving 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Caption: Decision workflow for proper segregation and disposal of waste.

Emergency Procedures: Small Spill Management

In the event of a small, contained spill within a fume hood:

• Ensure PPE is worn. Alert others in the immediate area.

• Contain the spill. Use an inert absorbent material like vermiculite or sand to cover the spill. Do not use combustible materials like paper towels for the initial absorption of liquids.[13]

• Clean up. Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3][14]

• Decontaminate. Wipe the spill area with an appropriate solvent (e.g., soapy water), collecting the cleaning materials as hazardous waste.

• Report. Inform your lab supervisor and EHS office of the spill, no matter how small.

By adhering to these scientifically-backed procedures, you contribute to a culture of safety, responsibility, and scientific excellence. Your diligence in proper chemical handling and disposal is as crucial as the discoveries you make.

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• Thermo Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: Pyrazole.
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Navigating the Safe Handling of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide: A Guide to Personal Protective Equipment and Disposal

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The handling of novel chemical compounds requires a meticulous and informed approach to personal protection. This guide provides essential, actionable information for the safe management of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, focusing on the appropriate Personal Protective Equipment (PPE), operational protocols, and disposal plans. Our goal is to empower you with the knowledge to maintain a secure laboratory environment, ensuring that your groundbreaking work can proceed without compromising safety.

Hazard Assessment: A Proactive Stance in the Absence of Specific Data

A thorough investigation for a specific Safety Data Sheet (SDS) for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide has not yielded a dedicated document. In such instances, a conservative approach grounded in the chemical's structural motifs is the most responsible course of action. The molecule contains a pyrazole ring and a carbohydrazide functional group. Structurally similar compounds, such as carbohydrazide and various pyrazole derivatives, are known to present specific hazards.

Carbohydrazide, a derivative of hydrazine, is recognized as a substance that may be harmful if swallowed, in contact with skin, or inhaled.[1] It is known to cause skin irritation, potential allergic skin reactions, and serious eye irritation.[1] Similarly, various pyrazole derivatives are classified as irritants to the skin, eyes, and respiratory system.[2][3][4] Therefore, 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide should be handled as a hazardous substance with the potential to cause irritation and sensitization. All handling and disposal procedures must be conducted with appropriate precautions to minimize exposure.[5]

The Cornerstone of Laboratory Safety: The Hierarchy of Controls

Before detailing specific PPE, it is crucial to remember that PPE is the last line of defense. The hierarchy of controls prioritizes eliminating or minimizing hazards at their source.

• Engineering Controls: Always handle 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[3][6] Facilities should be equipped with eyewash stations and safety showers in close proximity to the workstation.[1][3][7][8]

• Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs) for handling this compound. Ensure all personnel are trained on these procedures and the potential hazards involved. Work areas should be clearly demarcated, and access should be restricted to authorized personnel.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is critical for preventing direct contact with 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solids	Chemical splash goggles or safety glasses with side shields.[9]	Impervious gloves (e.g., Nitrile), with a recommendation for a protection class of 3 or higher (breakthrough time >60 minutes).[9]	Fully-buttoned laboratory coat.	A NIOSH-approved respirator may be necessary if engineering controls do not adequately prevent exposure to airborne particulates.[9]
Preparing Solutions	Chemical splash goggles.[1] A face shield is recommended if there is a significant splash risk.	Impervious gloves (e.g., Nitrile), with a recommendation for a protection class of 5 or higher (breakthrough time >240 minutes) for prolonged or repeated contact.[9]	Chemical-resistant apron over a laboratory coat.	Not typically required if performed in a chemical fume hood.
Running Reactions/Work-up	Chemical splash goggles and a face shield.	Impervious gloves (e.g., Nitrile), with a recommendation for a protection class of 5 or higher.[9]	Chemical-resistant apron over a laboratory coat.	Not typically required if performed in a chemical fume hood.
Handling Waste/Decontamination	Chemical splash goggles and a face shield.	Heavy-duty, chemical-resistant gloves.	Chemical-resistant apron or overalls.[1][9]	A respirator may be required depending on the nature of the waste and the potential for aerosol generation.

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a strict, sequential protocol for donning and doffing PPE is fundamental to preventing contamination.

1. Donning PPE:

• Lab Coat/Apron: Put on your laboratory coat and ensure it is fully buttoned. If required, wear a chemical-resistant apron over the coat.

• Gloves: Select gloves based on the task and ensure they are the correct size. Inspect for any tears or defects before use.

• Eye/Face Protection: Put on your chemical splash goggles. If a splash hazard exists, add a face shield.

• Respirator (if required): If respiratory protection is necessary, ensure you have been fit-tested and trained in its use. Perform a seal check each time you don a respirator.

2. Doffing PPE:

• Gloves: Remove gloves using a technique that avoids touching the outer surface with your bare hands. Dispose of them in the appropriate waste container.

• Face Shield/Apron: Remove the face shield and/or apron.

• Goggles: Remove your goggles.

• Lab Coat: Remove your lab coat, turning it inside out as you remove it to contain any contamination.

• Hand Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[9]

Safe Handling Workflow for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Caption: Workflow for the safe handling of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Spill and Disposal Management: A Plan for the Unexpected

Accidents can happen, but with a clear plan, they can be managed safely and effectively.

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Isolate: Secure the area to prevent unauthorized entry.

• Protect: If the spill is minor and you are trained to handle it, don the appropriate PPE, including respiratory protection if powders are airborne.

• Contain: For solid spills, carefully sweep or vacuum the material into a suitable, labeled container for disposal.[10] Avoid generating dust.[1][6] For liquid spills, use an inert absorbent material like sand or vermiculite.[9]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your Environmental Health & Safety (EHS) department.

Waste Disposal:

Under no circumstances should 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide or its waste be disposed of down the drain or in regular trash.[6][11]

• Collection: Collect all waste, including contaminated PPE and cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste container.[9][11]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for disposal through your institution's EHS department or a licensed professional waste disposal service.[12][13]

By integrating these safety protocols into your daily laboratory practices, you contribute to a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Redox. (2024). Safety Data Sheet Carbohydrazide. [Link]

• Ataman Kimya. CARBOHYDRAZIDE. [Link]

• AFG Bioscience LLC. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carbohydrazide Safety Data Sheet. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Environmental and Safety Advantages of Carbohydrazide in Industrial Chemical Applications. [Link]

• Cole-Parmer. 3,5-Dimethyl-1H-pyrazole-1-carboximidamidenitrate Material Safety Data Sheet. [Link]

• Angene Chemical. (2024). Methyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Safety Data Sheet. [Link]

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• 1. redox.com [redox.com]
• 2. biosynth.com [biosynth.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. aksci.com [aksci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. atamankimya.com [atamankimya.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. afgsci.com [afgsci.com]
• 13. angenechemical.com [angenechemical.com]